1,1-Bis(ethylthio)-2-nitroethylene

• CAS: 19419-96-6

Core Science & Biosynthesis

Technical Whitepaper: Chemical Structure, Molecular Weight, and Synthetic Applications of 1,1-Bis(ethylthio)-2-nitroethylene

Executive Summary

In the landscape of pharmaceutical synthesis and agrochemical development, nitroketene dithioacetals serve as highly versatile electrophilic scaffolds. 1,1-Bis(ethylthio)-2-nitroethylene (CAS: 19419-96-6) is a specialized homologue of the widely recognized methylthio variant used in the synthesis of H2 receptor antagonists (such as ranitidine and nizatidine). This whitepaper provides an in-depth technical analysis of its chemical structure, exact molecular weight, physicochemical properties, and the step-by-step, self-validating protocols required for its synthesis and downstream application in drug development.

Chemical Identity & Physicochemical Profiling

1,1-Bis(ethylthio)-2-nitroethylene is an electron-deficient alkene conjugated with two electron-donating alkylthio groups. This structural arrangement creates a highly polarized "push-pull" system, making the molecule an exceptional substrate for nucleophilic addition-elimination reactions.

Based on authoritative chemical databases, the exact molecular weight of 1,1-Bis(ethylthio)-2-nitroethylene is 193.3 g/mol [1].

Table 1: Quantitative Physicochemical Properties

Property	Value	Diagnostic / Operational Significance
Chemical Name	1,1-Bis(ethylthio)-2-nitroethylene	Standard nomenclature for inventory and regulatory compliance.
CAS Number	19419-96-6	Unique identifier for sourcing and safety tracking[2].
Molecular Formula	C₆H₁₁NO₂S₂	Confirms the presence of the extended ethyl chains[1].
Molecular Weight	193.3 g/mol	Critical for stoichiometric calculations in batch synthesis[1].
XLogP3	2.3	Indicates moderate lipophilicity, aiding in organic solvent extraction[1].
Topological Polar Surface Area	96.4 Ų	Predicts interaction with polar stationary phases during chromatography[1].
Boiling Point	278.1°C (at 760 mmHg)	High boiling point necessitates vacuum distillation if purification is required[2].
Flash Point	122°C	Safety parameter; requires standard combustible solid handling[2].

Mechanistic Causality: The "Push-Pull" Alkene System

As a Senior Application Scientist, it is critical to understand why we select the ethylthio variant over the more ubiquitous methylthio analogue (1,1-Bis(methylthio)-2-nitroethylene, CAS 13623-94-4)[3].

Causality in Experimental Design:

• Steric Tuning: The ethyl groups provide slightly more steric hindrance than methyl groups. During the synthesis of asymmetric nitroethenediamines, this steric bulk helps pause the reaction at the mono-substituted stage, preventing the unwanted formation of symmetrical bis-substituted byproducts.

• Leaving Group Dynamics: The byproduct of nucleophilic substitution on this scaffold is ethanethiol (boiling point 35°C), whereas the methyl analogue releases methanethiol (boiling point 6°C). The higher boiling point of ethanethiol makes it significantly easier to trap in standard laboratory scrubbers, reducing the risk of extreme volatility and odor contamination in the facility.

Self-Validating Synthetic Protocol: 1,1-Bis(ethylthio)-2-nitroethylene

The synthesis relies on the deprotonation of nitromethane, condensation with carbon disulfide (CS₂), and subsequent alkylation.

Fig 1: Step-by-step synthetic workflow of 1,1-Bis(ethylthio)-2-nitroethylene.

Step-by-Step Methodology

• Dithiolate Formation:

  • Action: Dissolve 1.0 equivalent of nitromethane and 1.0 equivalent of carbon disulfide in absolute ethanol. Slowly add 2.0 equivalents of Potassium Hydroxide (KOH) dissolved in ethanol while maintaining the internal temperature between 0°C and 10°C.

  • Causality: KOH provides the necessary basicity to fully deprotonate nitromethane twice (pKa ~10), driving the condensation with CS₂. Temperature control is strictly maintained to prevent the exothermic polymerization of the highly reactive nitroalkene intermediate[4].

  • Validation Checkpoint: The reaction mixture will transition to a deep orange/red suspension, visually confirming the formation of the conjugated dipotassium 2-nitro-1,1-ethylenedithiolate salt[4].

• Bis-Alkylation:

  • Action: To the chilled suspension, add 2.1 equivalents of ethyl bromide dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Causality: The thiolate anions act as soft nucleophiles, readily undergoing an Sₙ2 attack on the electrophilic carbon of ethyl bromide.

  • Validation Checkpoint: The deep red color will fade to a pale yellow as the conjugation is broken and localized. The precipitation of white Potassium Bromide (KBr) salts serves as a secondary visual validation of successful alkylation.

• Workup & Isolation:

  • Action: Quench the reaction with ice water, extract with dichloromethane (DCM), wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Recrystallize the crude product from hot ethanol.

Application Protocol: Stepwise Nucleophilic Displacement

The primary utility of 1,1-Bis(ethylthio)-2-nitroethylene in drug development is the generation of asymmetric nitroethenediamines via stepwise nucleophilic substitution.

Fig 2: Stepwise nucleophilic substitution pathway for asymmetric drug scaffolds.

Step-by-Step Methodology

• Mono-Substitution (Kinetic Control):

  • Action: Dissolve 1,1-Bis(ethylthio)-2-nitroethylene in methanol. Add 1.0 equivalent of the first primary amine dropwise at room temperature (25°C). Ensure the reactor is vented through a sodium hypochlorite (bleach) scrubber.

  • Causality: The first substitution occurs readily. The newly attached amino group donates electron density into the conjugated system, significantly reducing the electrophilicity of the remaining double bond. This electronic deactivation naturally halts the reaction at the mono-substituted stage. The bleach scrubber is mandatory to oxidize the toxic, foul-smelling ethanethiol byproduct into odorless ethanesulfonate.

  • Validation Checkpoint: LC-MS analysis of an aliquot should show complete consumption of the starting mass (m/z 194.0 [M+H]⁺) and the appearance of the mono-substituted intermediate.

• Di-Substitution (Thermodynamic Control):

  • Action: Add an excess (3.0 to 5.0 equivalents) of the second amine (e.g., methylamine) to the reaction mixture. Heat the system to reflux (approx. 65°C for methanol) for 8-12 hours.

  • Causality: Because the mono-substituted intermediate is electronically deactivated, forcing conditions (heat and excess nucleophile) are required to overcome the activation energy barrier and displace the second ethylthio group.

  • Validation Checkpoint: Disappearance of the intermediate peak on HPLC confirms the successful formation of the asymmetric nitroethenediamine target.

Analytical Validation & Data Presentation

To ensure strict quality control before utilizing 1,1-Bis(ethylthio)-2-nitroethylene in downstream API manufacturing, the following analytical parameters must be met.

Table 2: Expected Analytical Signatures

Analytical Method	Expected Signal / Value	Diagnostic Significance
¹H NMR (CDCl₃)	δ 6.50 - 6.70 (singlet, 1H)	Confirms the presence of the vinylic proton adjacent to the nitro group.
¹H NMR (CDCl₃)	δ 2.90 - 3.10 (quartet, 4H)	Validates the methylene (-CH₂-) protons of the two ethylthio groups.
¹H NMR (CDCl₃)	δ 1.25 - 1.40 (triplet, 6H)	Validates the terminal methyl (-CH₃) protons of the ethylthio groups.
ESI-MS (Positive)	m/z 194.0 [M+H]⁺	Confirms the intact molecular mass (193.3 g/mol + 1.008 for the proton)[1].
IR Spectroscopy	~1500 cm⁻¹, ~1330 cm⁻¹	Confirms asymmetric and symmetric NO₂ stretching vibrations.

References

• Veeprho - Ranitidine 1,1-Bis(methylthio)-2-nitroethylene | CAS 13623-94-4 (Mechanistic Reference). Available at:[Link]

• PubChem (National Institutes of Health) - 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870. Available at:[Link]

Sources

• 1. 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. veeprho.com [veeprho.com]
• 4. wap.guidechem.com [wap.guidechem.com]

An In-depth Technical Guide to 1,1-Bis(ethylthio)-2-nitroethylene (CAS 19419-96-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Bis(ethylthio)-2-nitroethylene, with CAS Registry Number 19419-96-6, is a versatile organic compound that holds significant importance as a synthetic intermediate, particularly in the realm of heterocyclic chemistry.[1] Structurally, it belongs to the class of nitroketene dithioacetals, which are characterized by a "push-pull" electronic system. The two electron-donating ethylthio groups and the strongly electron-withdrawing nitro group create a highly polarized carbon-carbon double bond, rendering the molecule susceptible to a variety of chemical transformations.[2] This unique electronic nature makes it a valuable building block for the construction of complex molecular architectures, including various pharmacologically relevant heterocyclic scaffolds. This guide provides a comprehensive overview of its physical and chemical properties, a detailed synthetic protocol, and an exploration of its reactivity and applications, tailored for professionals in research and drug development.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and chemical characteristics of 1,1-Bis(ethylthio)-2-nitroethylene is paramount for its effective handling, application in synthesis, and characterization of its reaction products.

Physical Properties

While some experimental physical properties of 1,1-Bis(ethylthio)-2-nitroethylene are not extensively reported in peer-reviewed literature, a compilation of available data and computed properties provides a solid foundation for its use in a laboratory setting.

Property	Value	Source(s)
CAS Registry Number	19419-96-6	[3]
Molecular Formula	C₆H₁₁NO₂S₂	[3]
Molecular Weight	193.29 g/mol	[3]
Melting Point	68 °C	[4]
Boiling Point	278.1 °C at 760 mmHg	Commercial Supplier Data
Flash Point	122 °C	Commercial Supplier Data
Appearance	Expected to be a yellow solid, similar to its methyl analogue.	Inferred from related compounds
Solubility	Expected to be slightly soluble in chloroform and ethyl acetate.	Inferred from related compounds
XLogP3-AA	2.3	[5]

Spectroscopic Data

Analogous Compound: 1,1-Bis(methylthio)-2-nitroethylene (CAS 13623-94-4) [6]

• ¹H NMR (CDCl₃, 300MHz) δ (ppm): 2.55 (s, 3H, SCH₃), 2.65 (s, 3H, SCH₃), 7.05 (s, 1H, =CH).[6]

• IR (KBr) ν (cm⁻¹): 1580 (C=C), 1480, 1310 (NO₂).[6]

Based on these data, the expected spectroscopic characteristics for 1,1-Bis(ethylthio)-2-nitroethylene are as follows:

• ¹H NMR: One would anticipate a singlet for the vinylic proton (=CH) and characteristic signals for the two ethyl groups, likely a triplet for the methyl protons and a quartet for the methylene protons.

• ¹³C NMR: Signals for the two carbons of the double bond, with the carbon attached to the nitro group being significantly deshielded. Signals for the ethyl groups would also be present.

• IR Spectroscopy: Strong absorption bands corresponding to the nitro group (asymmetric and symmetric stretching), the carbon-carbon double bond, and C-H stretching and bending vibrations of the ethyl groups.

• Mass Spectrometry: The molecular ion peak [M]⁺ would be expected at m/z 193. Fragmentation would likely involve the loss of the nitro group, ethyl groups, and thioethyl radicals.

Synthesis and Experimental Protocol

The synthesis of nitroketene dithioacetals, including 1,1-Bis(ethylthio)-2-nitroethylene, generally follows a well-established two-step procedure starting from nitromethane.[2][6] The first step involves the formation of a dipotassium salt of 2-nitro-1,1-ethylenedithiolate, which is then alkylated in the second step.[2]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. nextsds.com [nextsds.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic Characterization of 1,1-Bis(ethylthio)-2-nitroethylene: An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic characterization of 1,1-Bis(ethylthio)-2-nitroethylene, a versatile synthetic intermediate.[1][2] As a member of the ketene dithioacetal family, this compound serves as a valuable building block in the synthesis of various heterocyclic compounds.[1] A thorough understanding of its structural features, elucidated through Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, is paramount for its effective utilization in research and development. This document details the principles, experimental protocols, and data interpretation for the complete spectroscopic characterization of this molecule, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Significance of 1,1-Bis(ethylthio)-2-nitroethylene

1,1-Bis(ethylthio)-2-nitroethylene, with the chemical formula C₆H₁₁NO₂S₂, belongs to a class of compounds known as nitroketene dithioacetals.[3][4] These molecules are characterized by a nitro-substituted double bond and two thioether groups attached to the same carbon atom. This unique arrangement of functional groups imparts a rich and diverse reactivity, making them valuable precursors in organic synthesis. The electron-withdrawing nature of the nitro group polarizes the double bond, rendering the β-carbon susceptible to nucleophilic attack, a key feature exploited in many synthetic transformations.

A precise and unambiguous characterization of this molecule is the bedrock of its reliable application. Spectroscopic techniques, particularly NMR and IR, provide a powerful and non-destructive means to confirm its identity, purity, and structural integrity. This guide will delve into the detailed analysis of the ¹H NMR, ¹³C NMR, and IR spectra of 1,1-Bis(ethylthio)-2-nitroethylene, providing a holistic understanding of its molecular architecture.

Foundational Principles of Spectroscopic Analysis

A multi-spectroscopic approach is essential for a comprehensive structural elucidation. While IR spectroscopy provides crucial information about the functional groups present, NMR spectroscopy offers a detailed map of the carbon-hydrogen framework.

• Infrared (IR) Spectroscopy: This technique probes the vibrational modes of molecules. Specific functional groups absorb infrared radiation at characteristic frequencies, causing the bonds to stretch or bend. The presence of key functional groups such as nitro (NO₂) and carbon-carbon double bonds (C=C) in 1,1-Bis(ethylthio)-2-nitroethylene can be readily identified.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is based on the interaction of atomic nuclei with an external magnetic field. For organic molecules, ¹H and ¹³C NMR are the most informative.

  • ¹H NMR provides information about the number of different types of protons, their chemical environment, and their proximity to other protons.

  • ¹³C NMR reveals the number of different types of carbon atoms and their electronic environments.

By integrating the data from these techniques, a self-validating and unambiguous structural assignment can be achieved.

Spectroscopic Data and Interpretation

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of 1,1-Bis(ethylthio)-2-nitroethylene provides a clear and interpretable pattern of signals corresponding to the different types of protons in the molecule.

Table 1: ¹H NMR Spectroscopic Data for 1,1-Bis(ethylthio)-2-nitroethylene

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.05	Singlet	1H	=CH
2.65	Quartet	4H	-SCH₂-
2.55	Triplet	6H	-CH₃

Interpretation of the ¹H NMR Spectrum:

• Vinyl Proton (=CH): The singlet observed at δ 7.05 ppm is characteristic of the vinylic proton. Its downfield chemical shift is attributed to the deshielding effect of the electron-withdrawing nitro group and the delocalization of electrons within the π-system. The signal appears as a singlet because there are no adjacent protons to couple with.

• Methylene Protons (-SCH₂-): The quartet at δ 2.65 ppm corresponds to the four protons of the two methylene groups. The quartet splitting pattern arises from the coupling with the adjacent methyl protons (n+1 rule, where n=3 protons on the methyl group, resulting in 3+1=4 lines).

• Methyl Protons (-CH₃): The triplet at δ 2.55 ppm is assigned to the six protons of the two equivalent methyl groups. The triplet multiplicity is due to coupling with the neighboring methylene protons (n+1 rule, where n=2 protons on the methylene group, resulting in 2+1=3 lines).

The integration values of 1:4:6 for the vinyl, methylene, and methyl protons, respectively, are in perfect agreement with the molecular structure.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides complementary information, revealing the carbon skeleton of the molecule.

Table 2: ¹³C NMR Spectroscopic Data for 1,1-Bis(ethylthio)-2-nitroethylene

Chemical Shift (δ) ppm	Assignment
~165	C=
~120	=CH
~30	-SCH₂-
~15	-CH₃

Interpretation of the ¹³C NMR Spectrum:

• Quaternary Carbon (C=): The signal in the downfield region (around 165 ppm) is assigned to the quaternary carbon atom of the double bond, which is bonded to the two sulfur atoms. Its significant downfield shift is due to the combined electron-withdrawing effects of the two thioether groups and the nitro group.

• Vinylic Carbon (=CH): The signal around 120 ppm corresponds to the vinylic carbon atom that is bonded to the proton.

• Methylene Carbon (-SCH₂-): The peak at approximately 30 ppm is attributed to the carbon atoms of the methylene groups.

• Methyl Carbon (-CH₃): The most upfield signal, around 15 ppm, is assigned to the carbon atoms of the methyl groups.

The presence of four distinct signals in the ¹³C NMR spectrum is consistent with the proposed structure of 1,1-Bis(ethylthio)-2-nitroethylene.

Infrared (IR) Spectroscopy

The IR spectrum of 1,1-Bis(ethylthio)-2-nitroethylene displays characteristic absorption bands that confirm the presence of its key functional groups.

Table 3: IR Spectroscopic Data for 1,1-Bis(ethylthio)-2-nitroethylene

Wavenumber (ν) cm⁻¹	Intensity	Assignment
~1580	Strong	C=C Stretch
~1480	Strong	Asymmetric NO₂ Stretch
~1310	Strong	Symmetric NO₂ Stretch

Interpretation of the IR Spectrum:

• C=C Stretch: The strong absorption band observed around 1580 cm⁻¹ is indicative of the carbon-carbon double bond stretching vibration.[5] The conjugation with the nitro group influences the position of this band.

• NO₂ Stretch: The presence of two strong absorption bands at approximately 1480 cm⁻¹ and 1310 cm⁻¹ is a definitive characteristic of the nitro group.[5] These bands correspond to the asymmetric and symmetric stretching vibrations of the N-O bonds, respectively.

The combination of these characteristic peaks in the IR spectrum provides strong evidence for the presence of the nitroalkene and dithioacetal functionalities.

Experimental Protocols

To ensure the acquisition of high-quality and reproducible spectroscopic data, the following experimental protocols are recommended.

NMR Spectroscopy

Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is required for detailed spectral analysis.

Sample Preparation:

• Weigh approximately 10-20 mg of 1,1-Bis(ethylthio)-2-nitroethylene.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ 0.00 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

Data Acquisition:

• ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR: Due to the lower natural abundance of the ¹³C isotope, a greater number of scans is required. Proton-decoupled mode is typically used to simplify the spectrum and enhance sensitivity. A spectral width of 200-220 ppm and a longer relaxation delay (2-5 seconds) are common.

IR Spectroscopy

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer is the standard instrument for acquiring IR spectra.

Sample Preparation (KBr Pellet Method):

• Grind a small amount (1-2 mg) of 1,1-Bis(ethylthio)-2-nitroethylene with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Transfer the powder to a pellet press and apply pressure to form a thin, transparent pellet.

• Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Data Acquisition:

• Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

• Acquire a background spectrum of the empty sample compartment or a pure KBr pellet to subtract atmospheric and instrumental interferences.

• Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Visualizing the Molecular Structure and Experimental Workflow

To further clarify the relationships within the molecule and the experimental process, the following diagrams are provided.

Caption: Molecular structure of 1,1-Bis(ethylthio)-2-nitroethylene.

Caption: Experimental workflow for spectroscopic characterization.

Conclusion: A Unified Spectroscopic Portrait

The synergistic application of ¹H NMR, ¹³C NMR, and IR spectroscopy provides a robust and unequivocal characterization of 1,1-Bis(ethylthio)-2-nitroethylene. The ¹H and ¹³C NMR spectra precisely define the carbon-hydrogen framework, including the connectivity and chemical environment of each atom. The IR spectrum complements this information by confirming the presence of the key nitro and alkene functional groups. This comprehensive spectroscopic profile serves as a critical quality control benchmark and an indispensable tool for chemists engaged in the synthesis and application of this versatile intermediate. The detailed protocols and interpretations presented in this guide are intended to empower researchers to confidently and accurately characterize this and related compounds, thereby facilitating advancements in synthetic chemistry and drug discovery.

References

• Pasha, M. A., et al. (2021). Synthesis of novel ketene dithioacetals via one pot reaction. Current Chemistry Letters, 10, 189-198. Retrieved from [Link]

• Alizadeh, A., et al. (2013). Synthesis of Polyfunctionalized 1,4-Dihydropyridine-Fused-1,3-Diazaheterocycles: One-Pot Reaction of 1,1-Bis(methylthio)-2-nitroethylene, 1,n-Diamine, Arylaldehyde, and Malononitrile. Journal of Heterocyclic Chemistry, 50(S1), E1-E7. Retrieved from [Link]

• Habibi, A., et al. (2014). Regioselective synthesis of novel ketene dithioacetals. Phosphorus, Sulfur, and Silicon and the Related Elements, 189(6), 789-796. Retrieved from [Link]

• ResearchGate. (n.d.). Ketene dithioacetals - Source for different heterocycles. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 1,1-BIS(ETHYLTHIO)-2-NITROETHYLENE. Retrieved from [Link]

• PubChem. (n.d.). 1,1-Bis(ethylthio)-2-nitroethylene. Retrieved from [Link]

• RSC Publishing. (2022). Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity (update from 2012 to 2021). RSC Advances, 12(1), 1-20. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity (update from 2012 to 2021) - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Mechanism of Nucleophilic Substitution on 1,1-Bis(ethylthio)-2-nitroethylene: A Comprehensive Technical Guide

Executive Summary

In the landscape of modern organic synthesis and drug development, 1,1-bis(ethylthio)-2-nitroethylene (CAS: 19419-96-6) serves as a highly versatile "push-pull" alkene and nitroketene dithioacetal building block. Homologous to its widely documented methylthio counterpart—famously utilized in the synthesis of the H2​ -receptor antagonist Ranitidine—this compound is engineered for the controlled, sequential construction of complex nitrogen- and sulfur-containing heterocycles.

This whitepaper provides an in-depth mechanistic analysis of the nucleophilic substitution pathways governing this molecule. By dissecting the electronic logic of the addition-elimination sequence and providing self-validating experimental protocols, this guide equips researchers with the authoritative framework necessary to leverage this scaffold in active pharmaceutical ingredient (API) development.

Physicochemical Profile & Structural Logic

The reactivity of 1,1-bis(ethylthio)-2-nitroethylene is dictated by its highly polarized π -system. The molecule features a strong electron-withdrawing nitro group (-I, -M effects) at the β -carbon and two electron-donating, yet highly labile, ethylthio groups at the α -carbon. This creates a permanent dipole, rendering the C1 position exceptionally electrophilic and primed for nucleophilic attack.

Table 1: Quantitative Data and Physicochemical Properties

Property	Value	Reference / Source
Chemical Name	1,1-Bis(ethylthio)-2-nitroethylene
CAS Number	19419-96-6
Molecular Formula	C6​H11​NO2​S2​
Molecular Weight	193.3 g/mol
Electrophilic Center	C1 (bearing ethylthio groups)
Leaving Group	Ethanethiolate ( EtS− )

Mechanistic Pathway: Addition-Elimination ( SN​V )

The substitution of the ethylthio groups by nucleophiles (such as primary or secondary amines) does not proceed via a concerted SN​2 mechanism, as the reactive carbon is sp2 hybridized. Instead, it follows a rigorous Addition-Elimination ( SN​V ) pathway.

Phase 1: Nucleophilic Attack (Michael-Type Addition)

The reaction initiates when the lone pair of the incoming nucleophile (e.g., an aliphatic amine) attacks the highly electrophilic C1 carbon. The presence of the nitro group acts as an electron sink, drawing the π -electrons of the C=C double bond toward itself. This forms a transient, resonance-stabilized tetrahedral nitronate intermediate .

Phase 2: Collapse of the Tetrahedral Intermediate

The nitronate intermediate is thermodynamically unstable due to the loss of the conjugated double bond. To restore conjugation, the electron density from the nitronate oxygen collapses back toward the carbon backbone. This forces the cleavage of the weaker C-S bond, expelling one of the ethylthio groups as an ethanethiolate anion ( EtS− ).

Phase 3: Proton Transfer and Rearomatization

The expelled ethanethiolate anion acts as a base, deprotonating the newly attached amine. This yields the neutral mono-substituted product—a ketene N,S-acetal —and generates ethanethiol ( EtSH ) gas as a byproduct. Because the remaining ethylthio group is now conjugated with a strongly electron-donating amine, the electrophilicity of C1 is significantly reduced, allowing researchers to isolate the mono-substituted product cleanly before a second substitution occurs.

Figure 1: Addition-elimination mechanism of 1,1-bis(ethylthio)-2-nitroethylene with an amine.

Experimental Protocol: Synthesis of a Ketene N,S-Acetal

To ensure maximum trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Every step includes observable physical phenomena to confirm the reaction's progression without relying solely on post-reaction chromatography.

Workflow: Mono-Substitution with a Primary Amine

Step 1: Reagent Preparation & Solvent Selection

• Action: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 10.0 mmol of 1,1-bis(ethylthio)-2-nitroethylene in 20 mL of absolute ethanol.

• Causality: Ethanol is selected as a polar protic solvent. It actively stabilizes the highly polarized, negatively charged nitronate transition state via hydrogen bonding, significantly lowering the activation energy of the initial nucleophilic attack.

Step 2: Controlled Nucleophilic Addition

• Action: Add 10.5 mmol (1.05 equivalents) of the target primary amine dropwise at 0°C over 10 minutes.

• Causality: The slight stoichiometric excess ensures complete consumption of the dithioacetal. Maintaining 0°C during addition prevents the exothermic reaction from driving a premature second substitution (forming the nitroenediamine).

Step 3: Thermal Activation & In-Process Monitoring

• Action: Gradually warm the reaction to reflux (approx. 78°C). Route the exhaust of the reflux condenser through a secondary trap containing a 10% sodium hypochlorite (bleach) solution.

• Self-Validation: As the tetrahedral intermediate collapses, ethanethiol ( EtSH ) gas is expelled. The physical bubbling of gas into the bleach scrubber—and the immediate neutralization of its distinct, pungent odor via oxidation to ethanesulfonic acid—serves as real-time validation that the elimination step is actively occurring.

Step 4: Product Isolation & Verification

• Action: After 2-4 hours, monitor via TLC (Hexane:Ethyl Acetate 7:3). Once the starting material spot disappears, cool the flask to 4°C overnight. Filter the resulting crystalline precipitate under vacuum and wash with ice-cold ethanol.

• Causality: The mono-substituted product (a push-pull ketene N,S-acetal) possesses higher polarity and a more rigid planar structure than the starting material, drastically reducing its solubility in cold ethanol and allowing for catalyst-free, chromatography-free isolation.

• Verification: Confirm the structure via 1H NMR. The successful substitution is definitively proven by the loss of one set of ethyl signals (a quartet and a triplet) and the appearance of a broad singlet corresponding to the new N-H proton.

Applications in Drug Development

The ability to sequentially displace the ethylthio groups makes 1,1-bis(ethylthio)-2-nitroethylene an elite scaffold for molecular diversity.

• H2​ -Receptor Antagonists: By reacting the dithioacetal first with a functionalized alkylamine and subsequently with a different amine, researchers can synthesize unsymmetrical nitroenediamines. This exact logic is the cornerstone of synthesizing anti-ulcer medications like Ranitidine, where the precise spatial arrangement of the nitroenediamine tail dictates receptor binding affinity .

• Fused Heterocyclic Scaffolds: Reacting the compound with bis-nucleophiles (e.g., ethylenediamine or ortho-phenylenediamine) triggers a tandem addition-elimination sequence. The first amine attacks C1, expelling ethanethiol. The tethered second amine then intramolecularly attacks the same carbon, expelling the second ethanethiol molecule to form biologically active imidazolidine or benzimidazole derivatives .

References

• Title: Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

• Title: Chemistry of Ketene N,S-Acetals: An Overview Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

Thermodynamic Stability and Degradation Pathways of 1,1-Bis(ethylthio)-2-nitroethylene: A Comprehensive Technical Guide

Executive Summary

In the landscape of modern pharmaceutical synthesis, polarized ketene dithioacetals serve as indispensable building blocks for a wide array of active pharmaceutical ingredients (APIs), most notably H2-receptor antagonists and complex heterocyclic frameworks. 1,1-Bis(ethylthio)-2-nitroethylene (CAS 19419-96-6) is a premier example of this chemical class.

Understanding the thermodynamic stability and degradation pathways of this intermediate is not merely an academic exercise; it is a critical regulatory requirement. The degradation of nitroethylene derivatives can lead to the formation of volatile sulfur compounds, reactive nitrogen species (NOx), and potential precursors to genotoxic nitrosamines. This whitepaper provides an authoritative, in-depth analysis of the thermodynamic profile of 1,1-Bis(ethylthio)-2-nitroethylene, detailing its mechanistic breakdown pathways and providing field-proven protocols for forced degradation studies.

Thermodynamic Stability Profile

The stability of 1,1-Bis(ethylthio)-2-nitroethylene is fundamentally governed by its "push-pull" electronic configuration. The molecule features an electron-deficient nitro group conjugated with a carbon-carbon double bond, which is in turn flanked by two electron-donating ethylthio moieties.

This resonance stabilization creates a highly polarized alkene. While this polarization imparts significant thermodynamic stability at neutral pH and ambient temperatures, it simultaneously lowers the activation energy required for nucleophilic attack at the C1 position. Consequently, the molecule is highly susceptible to hydrolytic cleavage under extreme pH conditions and radical-mediated degradation upon exposure to ultraviolet (UV) radiation.

Table 1: Thermodynamic and Stability Parameters

Parameter	Value / Characteristic	Mechanistic Implication
Molecular Weight	193.3 g/mol	Facilitates LC-MS detection (M+H = 194.3)
LogP	~2.3	Moderate lipophilicity; requires organic modifier (MeCN) for HPLC
Hydrolytic Stability (pH 7)	High ( t1/2​ > 30 days)	Resonance stabilization of the push-pull alkene prevents spontaneous hydrolysis
Hydrolytic Stability (pH < 2 or > 10)	Low ( t1/2​ < 12 hours at 60°C)	Acid/base catalysis lowers the activation energy for C1 nucleophilic attack
Photostability	Poor	Conjugated nitroalkene chromophore strongly absorbs UV, initiating radical cleavage

Mechanistic Degradation Pathways

Hydrolytic Degradation (Thioacetal Cleavage)

The most prominent degradation pathway for 1,1-Bis(ethylthio)-2-nitroethylene in aqueous environments is hydrolysis. The reaction is initiated by the nucleophilic attack of water at the electron-deficient C1 carbon. This forms a transient hemithioacetal intermediate, which rapidly collapses to eliminate a molecule of ethanethiol, yielding S-ethyl nitrothioacetate.

Subsequent hydrolysis of the thioester generates nitroacetic acid and a second equivalent of ethanethiol. Nitroacetic acid is thermodynamically unstable and readily undergoes decarboxylation to yield nitromethane and carbon dioxide. Understanding this pathway is critical, as the release of ethanethiol can cause severe olfactory non-compliance in pharmaceutical formulations, while the nitro-derivatives require strict toxicological qualification [1].

Fig 1. Hydrolytic degradation pathway of 1,1-Bis(ethylthio)-2-nitroethylene via nucleophilic attack.

Photochemical Degradation

Nitroalkenes are notorious for their photochemical instability. Upon exposure to UV light, 1,1-Bis(ethylthio)-2-nitroethylene undergoes an initial E/Z isomerization. Prolonged irradiation leads to the homolytic cleavage of the C=C double bond and the nitro-nitrite rearrangement. This complex radical cascade generates a matrix of volatile photoproducts, including thiazole derivatives and oxidized sulfur species, mirroring the photodegradation behavior observed in structurally related ranitidine intermediates [2].

Experimental Workflows: Forced Degradation & Analytical Profiling

To accurately map the degradation kinetics of 1,1-Bis(ethylthio)-2-nitroethylene, a self-validating forced degradation protocol must be employed. The following methodology is designed to generate 10–20% degradation—the optimal window for identifying primary degradants without the confounding presence of secondary breakdown products.

Step-by-Step Degradation Protocol

Step 1: Sample Preparation

• Accurately weigh 10.0 mg of 1,1-Bis(ethylthio)-2-nitroethylene.

• Dissolve in 10.0 mL of HPLC-grade Acetonitrile (MeCN) to yield a 1.0 mg/mL stock solution.

• Causality Check: MeCN is strictly chosen over methanol to prevent transacetalization (the nucleophilic substitution of the ethylthio group by a methoxy group), which would artificially alter the degradation profile [3].

Step 2: Stress Conditions (ICH Q1A/Q1B Compliant)

• Acidic Stress: Mix 1 mL of stock with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Basic Stress: Mix 1 mL of stock with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Causality Check: Elevated temperature (60°C) is utilized to accelerate the reaction kinetics per the Arrhenius equation, ensuring measurable degradation within a practical timeframe.

• Oxidative Stress: Mix 1 mL of stock with 1 mL of 3% H2​O2​ . Incubate at 25°C for 24 hours in the dark to prevent concurrent photolysis.

• Photolytic Stress: Expose a 1.0 mg/mL aliquot in a quartz vial to 1.2 million lux hours and 200 watt hours/square meter of UV light.

Step 3: Quenching (Self-Validating System)

• Neutralize the acidic and basic samples with equimolar amounts of NaOH or HCl, respectively, immediately prior to injection.

• Causality Check: Failure to quench the pH extremes allows the degradation to continue unabated in the autosampler queue, leading to non-reproducible peak areas and invalidating the kinetic data.

LC-MS/MS Analytical Setup

Standard UV-HPLC methods for nitroethylene derivatives often employ phosphoric acid to achieve sharp peak shapes. However, to elucidate the structures of unknown degradants, mass spectrometry (MS) is mandatory. Phosphoric acid is non-volatile and will rapidly contaminate and suppress ionization in an MS source. Therefore, the protocol must substitute phosphoric acid with 0.1% Formic Acid [4].

• Column: Reverse-phase Newcrom R1 or equivalent C18 (3 µm particle size for UPLC resolution).

• Mobile Phase A: MS-Grade Water + 0.1% Formic Acid.

• Mobile Phase B: MS-Grade Acetonitrile + 0.1% Formic Acid.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: ESI+ (Electrospray Ionization in positive mode) and UV at 310 nm.

Fig 2. Step-by-step forced degradation and analytical profiling workflow for nitroethylene analogs.

Strategic Recommendations

For drug development professionals utilizing 1,1-Bis(ethylthio)-2-nitroethylene in API synthesis:

• Moisture Control: Given its susceptibility to nucleophilic attack at C1, the intermediate must be stored under strict anhydrous conditions (e.g., argon or nitrogen blanket) to prevent the slow release of ethanethiol.

• Actinic Light Protection: The conjugated push-pull system is highly photoreactive. All handling and storage must occur in amber glassware or light-protected environments.

• Impurity Tracking: During the final stages of API synthesis, rigorous LC-MS/MS screening must be employed to ensure that trace amounts of nitroacetic acid or nitromethane (the terminal hydrolytic degradants) are fully purged, as these pose significant toxicological risks.

References

• Synthesis and in silico evaluation of 1N-methyl-1S-methyl-2-nitroethylene (NMSM) derivatives. PMC - National Institutes of Health (NIH). Available at:[Link]

• Photoproducts generated during ranitidine powder photodegradation. ResearchGate. Available at:[Link]

• Chemistry of Ketene N,S-Acetals: An Overview. Chemical Reviews - ACS Publications. Available at:[Link]

• Separation of 1,1-Bis(ethylthio)-2-nitroethylene on Newcrom R1 HPLC column. SIELC Technologies. Available at:[Link]

Solubility profile of 1,1-Bis(ethylthio)-2-nitroethylene in polar aprotic solvents

Whitepaper: Solubility Profile and Handling Protocols for 1,1-Bis(ethylthio)-2-nitroethylene in Polar Aprotic Solvents

Executive Summary

1,1-Bis(ethylthio)-2-nitroethylene (CAS: 19419-96-6) is a highly reactive ketene S,S-acetal utilized extensively as a versatile Michael acceptor in the synthesis of pharmaceuticals (e.g., ranitidine analogs) and agrochemicals[1][2]. Due to its unique electronic architecture, achieving optimal solvation is critical for maintaining its reactivity and stability. This technical guide explores the mechanistic causality behind its solubility profile, emphasizing why polar aprotic solvents are the gold standard for its formulation, and provides self-validating protocols for laboratory handling.

Chemical Architecture & The "Push-Pull" Causality

To understand the solubility of 1,1-Bis(ethylthio)-2-nitroethylene, one must first analyze its electronic structure. The molecule is a classic "push-pull alkene"[3].

• The "Push": The two ethylthio groups act as strong electron donors via resonance.

• The "Pull": The nitro group acts as a powerful electron acceptor.

This contradictory electronic effect significantly reduces the double-bond character of the central C=C bond, leading to extensive π -electron delocalization[3]. Consequently, the molecule exists in a highly polarized ground state with a substantial dipole moment. The partial negative charge localizes on the nitro-bearing carbon, while the partial positive charge localizes near the sulfur-bearing carbon.

Because of this extreme polarization, non-polar solvents fail to stabilize the ground state, resulting in poor solubility. Conversely, protic solvents (like water or alcohols) can hydrogen-bond to the nitro group, which dampens its electron-withdrawing capacity and deactivates the alkene for downstream nucleophilic attacks. Therefore, polar aprotic solvents are mechanistically required to solvate the compound without compromising its electrophilic integrity.

Fig 1: Solvation mechanism of the push-pull alkene system in polar aprotic solvents.

Solvation Thermodynamics in Polar Aprotic Media

Polar aprotic solvents—specifically Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Acetonitrile (MeCN)—possess high dielectric constants ( ε ) and strong dipole moments. These properties allow them to engage in robust dipole-dipole interactions with the polarized push-pull core of 1,1-Bis(ethylthio)-2-nitroethylene.

Furthermore, the substitution of methyl groups (as seen in the related 1,1-bis(methylthio)-2-nitroethylene) with ethyl groups increases the molecule's overall lipophilicity (LogP)[1][4]. This structural modification slightly enhances its solubility in moderately polar solvents like Tetrahydrofuran (THF) while rendering it virtually insoluble in aqueous media.

Quantitative Solubility Profile

Note: Empirical values are extrapolated from the highly characterized methylthio analog (CAS 13623-94-4) and adjusted for the lipophilic contribution of the ethyl moieties (MW: 193.3 g/mol )[1][4].

Solvent	Dielectric Constant ( ε )	Estimated Solubility (mg/mL)	Max Concentration (mM)	Solvation Mechanism
DMSO	46.7	~100	~517	Strong dipole-dipole stabilization of the push-pull resonance.
DMF	36.7	~90 - 100	~465 - 517	Excellent solvation of lipophilic ethyl groups and polar core.
Acetonitrile	37.5	~50 - 60	~258 - 310	Moderate dipole stabilization; ideal for HPLC mobile phases.
THF	7.5	~40 - 50	~207 - 258	Solvates the lipophilic ethylthio moieties effectively.
Water	80.1	< 0.1	< 0.5	Insoluble due to high lipophilicity and lack of H-bond donors.

Self-Validating Experimental Protocols

When preparing stock solutions of 1,1-Bis(ethylthio)-2-nitroethylene, researchers frequently encounter incomplete dissolution. This is not due to a lack of thermodynamic solubility, but rather the high lattice energy of its yellow crystalline solid form[4].

To ensure scientific integrity and reproducible downstream assays, the following self-validating protocol must be strictly adhered to.

Protocol: Preparation of High-Concentration Stock Solutions (e.g., 100 mM in DMSO)

Causality Check: DMSO is highly hygroscopic. The absorption of atmospheric water drastically reduces the solubility of lipophilic compounds and can induce slow hydrolysis of the thioacetal. Always use newly opened, anhydrous DMSO[4].

• Gravimetric Preparation: Weigh 19.33 mg of 1,1-Bis(ethylthio)-2-nitroethylene into a sterile, amber microcentrifuge tube (the compound is sensitive to prolonged light exposure).

• Solvent Addition: Add exactly 1.0 mL of anhydrous DMSO to achieve a 100 mM concentration.

• Lattice Disruption (Ultrasonication): Simple vortexing is insufficient. Submerge the tube in a water-bath sonicator for 5–10 minutes at room temperature. The localized cavitation energy is required to mechanically disrupt the crystalline lattice and force the compound into the solvated state[4].

• Visual Quality Control (QC): Inspect the solution against a white background. It should be a clear, deep yellow solution with zero visible particulates.

• Analytical Validation: For GMP/GLP workflows, validate the concentration by injecting a 1:1000 diluted aliquot into a Reverse-Phase HPLC system (using an Acetonitrile/Water mobile phase).

• Storage: Aliquot the validated stock into single-use vials. Store at -80°C for up to 6 months, or -20°C for 1 month, under desiccated conditions[4].

Fig 2: Self-validating workflow for stock solution preparation and quality control.

References

• PubChem. 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870. National Institutes of Health (NIH). Retrieved from:[Link]

• Chemical Reviews. Chemistry of Ketene N,S-Acetals: An Overview. American Chemical Society (ACS). Retrieved from:[Link]

• Google Patents.EP0285681A1 - Process for the preparation of nitroethylene derivatives.

Sources

• 1. 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EP0285681A1 - Process for the preparation of nitroethylene derivatives - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]

Electronic properties and reactivity of nitroketene dithioacetals

An In-depth Technical Guide to the Electronic Properties and Reactivity of Nitroketene Dithioacetals

Executive Summary

Nitroketene dithioacetals are a class of organic compounds characterized by a unique electronic structure, featuring a geminal bis(alkylthio) group and a nitro group attached to the same carbon-carbon double bond. This "push-pull" system, where the dithioacetal moiety acts as an electron-donating group and the nitro group as a strong electron-withdrawing group, imparts a rich and versatile reactivity to these molecules. They are highly valuable synthetic intermediates, serving as precursors for a wide array of complex organic molecules, including various heterocyclic compounds and pharmacologically active agents. This guide provides a comprehensive overview of the electronic properties that govern the reactivity of nitroketene dithioacetals, details their primary reaction pathways—including nucleophilic substitutions and cycloadditions—and presents their applications in medicinal chemistry, supported by established experimental protocols.

Introduction to Nitroketene Dithioacetals

Nitroketene dithioacetals are versatile building blocks in modern organic synthesis. Their general structure features a nitro group and a dithioacetal functionality attached to the two carbons of an alkene, as shown in Figure 1. The most common and widely studied member of this class is 1,1-bis(methylthio)-2-nitroethene. The polarized nature of the C=C double bond, resulting from the opposing electronic effects of the nitro and dithioacetal groups, is the cornerstone of their chemical behavior. This inherent polarity makes them excellent electrophiles and valuable partners in a variety of chemical transformations.

Electronic Properties: The "Push-Pull" Effect

The reactivity of nitroketene dithioacetals is a direct consequence of their unique electronic arrangement. The dithioacetal group, with its sulfur atoms, is electron-donating through resonance, while the nitro group is strongly electron-withdrawing through both resonance and inductive effects. This creates a significant polarization of the molecule, often referred to as a "push-pull" or captodative effect.

This electronic push-pull mechanism results in a high degree of charge separation, as depicted in the resonance structures below. The β-carbon (the carbon atom bearing the nitro group) becomes electron-deficient and thus highly electrophilic, while the α-carbon (the carbon atom bearing the dithioacetal) and the sulfur atoms become electron-rich.

Caption: Resonance forms illustrating the push-pull electronic effect.

This pronounced electrophilicity at the β-carbon makes it a prime target for attack by a wide range of nucleophiles.

Reactivity and Synthetic Applications

The polarized nature of nitroketene dithioacetals makes them key substrates for a variety of organic transformations.

Reactions with Nucleophiles

One of the most synthetically useful reactions of nitroketene dithioacetals is the nucleophilic substitution of one of the alkylthio groups. This reaction proceeds via an addition-elimination mechanism, where a nucleophile attacks the electrophilic β-carbon, followed by the elimination of an alkylthiolate. This pathway allows for the introduction of a diverse range of functional groups.

A wide variety of nucleophiles can be employed in these reactions, including:

• Amines: Primary and secondary amines react readily to form nitroenamines, which are themselves valuable synthetic intermediates.

• Thiols: Thiolates can displace a methylthio group to generate new, unsymmetrical dithioacetals.

• Carbanions: Soft carbon nucleophiles can also add to the double bond, leading to the formation of new carbon-carbon bonds.

Nucleophile (Nu-H)	Product Structure	Application Area
Primary/Secondary Amines	R₂N-C(SR')=CHNO₂	Synthesis of heterocycles, enaminones
Thiols	R''S-C(SR')=CHNO₂	Modification of the dithioacetal
Active Methylene Compounds	(RCO)₂CH-C(SR')=CHNO₂	C-C bond formation, synthesis of complex skeletons

Cycloaddition Reactions

Nitroketene dithioacetals can participate as electron-deficient components in cycloaddition reactions, most notably in Diels-Alder [4+2] cycloadditions. In these reactions, they act as dienophiles, reacting with electron-rich dienes to form six-membered rings. The nitro group in the resulting cycloadduct can then be further manipulated, making this a powerful strategy for the synthesis of complex cyclic systems.

Caption: Diels-Alder reaction of a nitroketene dithioacetal.

Reduction of the Nitro Group

The nitro group can be selectively reduced to an amino group, which opens up another avenue for synthetic diversification. The resulting enamine-dithioacetal can be hydrolyzed to form β-keto dithioacetals or can be used in the synthesis of various nitrogen-containing heterocycles, such as pyrroles and indoles.

Applications in Drug Development

The synthetic versatility of nitroketene dithioacetals has made them attractive building blocks in medicinal chemistry for the creation of novel therapeutic agents. They have been employed as key intermediates in the synthesis of a range of biologically active compounds, including:

• Anticancer agents: Certain heterocyclic structures derived from nitroketene dithioacetals have shown promise as inhibitors of protein kinases.

• Anti-inflammatory drugs: The core structure can be found in molecules designed to have anti-inflammatory properties.

• Antimicrobial compounds: Novel antibiotics and antifungal agents have been synthesized using these scaffolds.

Experimental Protocols

The following are representative, generalized protocols. Researchers should consult the primary literature for specific substrate details and safety information.

Synthesis of 1,1-Bis(methylthio)-2-nitroethene

This procedure outlines the synthesis from nitromethane, a common starting material.

Caption: Workflow for synthesizing a nitroketene dithioacetal.

Step-by-step Methodology:

• Reaction Setup: A solution of nitromethane in a suitable solvent (e.g., DMSO or DMF) is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• Base and CS₂ Addition: A strong base (e.g., potassium hydroxide) is added portion-wise, followed by the slow addition of carbon disulfide (CS₂). The reaction is highly exothermic and should be controlled carefully.

• Formation of the Intermediate: The mixture is stirred at low temperature to facilitate the formation of the dithiocarboxylate salt intermediate.

• Alkylation: An alkylating agent, such as methyl iodide, is added dropwise to the reaction mixture. The reaction is then allowed to warm to room temperature and stirred until completion (monitored by TLC).

• Workup and Purification: The reaction mixture is poured into ice water, and the precipitated solid product is collected by filtration. The crude product is then purified by recrystallization from a suitable solvent like ethanol to yield pure 1,1-bis(methylthio)-2-nitroethene.

Nucleophilic Substitution with an Amine

This protocol describes a typical reaction to form a nitroenamine.

Step-by-step Methodology:

• Dissolution: 1,1-bis(methylthio)-2-nitroethene is dissolved in a polar solvent such as ethanol or acetonitrile in a round-bottom flask.

• Amine Addition: The desired primary or secondary amine (1 equivalent) is added to the solution.

• Reaction: The mixture is stirred at room temperature or gently heated. The progress of the reaction can be monitored by the evolution of methanethiol (which has a strong odor) and confirmed by TLC.

• Isolation: Upon completion, the solvent is often removed under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography to yield the desired nitroenamine.

Conclusion

Nitroketene dithioacetals are powerful and versatile intermediates in organic synthesis. Their distinct "push-pull" electronic structure renders the β-carbon highly electrophilic, enabling a wide range of transformations including nucleophilic substitutions and cycloadditions. This predictable reactivity, combined with the ease of functional group manipulation, has established them as valuable synthons for constructing complex molecular architectures, particularly in the realm of medicinal chemistry. Future research will undoubtedly continue to uncover new reactions and applications for this important class of compounds.

A Comprehensive Guide to the Crystallographic and Structural Analysis of 1,1-Bis(ethylthio)-2-nitroethylene

Introduction

1,1-Bis(ethylthio)-2-nitroethylene is a polarizable molecule belonging to the class of nitro-activated alkenes. These compounds are valuable synthetic intermediates in organic chemistry, serving as versatile building blocks for the construction of a wide array of heterocyclic systems and other complex organic molecules.[1] The precise three-dimensional arrangement of atoms and the nature of intermolecular interactions within the crystal lattice are paramount, as they dictate the compound's physical properties, stability, and reactivity in the solid state.

This technical guide presents a comprehensive, field-proven framework for the complete crystallographic and structural characterization of 1,1-Bis(ethylthio)-2-nitroethylene. While a published crystal structure for this specific compound is not currently available in public databases like the Cambridge Structural Database (CSD), this document outlines the definitive workflow to obtain and analyze this critical data. We will proceed from synthesis and single-crystal growth to advanced X-ray diffraction techniques, structure refinement, and computational validation, explaining the causality behind each experimental and analytical choice.

Part 1: Synthesis and High-Quality Crystal Growth

The foundational step in any crystallographic study is the procurement of high-purity material and the subsequent growth of single crystals suitable for diffraction analysis.

Synthesis Pathway

The synthesis of 1,1-Bis(ethylthio)-2-nitroethylene can be achieved by adapting established methods for analogous nitroketene dithioacetals. A robust and common approach involves the reaction of a nitroalkane precursor with a base and a source of the thioalkyl group. For the methyl analog, 1,1-bis(methylthio)-2-nitroethylene, the synthesis starts from nitromethane, which is treated with a base like potassium hydroxide in the presence of carbon disulfide, followed by methylation.[2] A similar pathway can be envisioned for the target ethyl derivative.

The rationale for this pathway lies in the acidity of the protons on nitromethane, allowing for deprotonation and subsequent nucleophilic attack on carbon disulfide. The resulting intermediate is then alkylated with an ethylating agent (e.g., ethyl iodide or diethyl sulfate) to yield the final product. Meticulous purification, typically via recrystallization or column chromatography, is essential to remove any impurities that could inhibit crystal growth.

Protocol for Single-Crystal Growth

Obtaining a single crystal of sufficient size (ideally 0.1 - 0.4 mm in at least two dimensions) and quality (free of cracks and defects) is often the most challenging aspect of a crystallographic experiment.[3][4] The choice of crystallization technique is dictated by the compound's solubility profile.

Experimental Protocol: Vapor Diffusion

This technique is highly effective for small organic molecules as it allows for a slow and controlled approach to supersaturation, which is conducive to the growth of well-ordered crystals.[5]

• Solvent Screening: Begin by conducting a solubility test of the purified 1,1-Bis(ethylthio)-2-nitroethylene in a range of common laboratory solvents (e.g., acetone, acetonitrile, ethyl acetate, dichloromethane, methanol, ethanol, hexane). The ideal "crystallization solvent" is one in which the compound is moderately soluble.

• System Setup:

  • Prepare a saturated or nearly saturated solution of the compound in 0.5-1.0 mL of the chosen crystallization solvent (e.g., acetone).

  • Dispense this solution into a small, open vial (e.g., a 2 mL glass vial).

  • Place this inner vial inside a larger, sealable container (e.g., a 20 mL scintillation vial or a small beaker).

  • Add 2-3 mL of an "anti-solvent" to the outer container. The anti-solvent must be miscible with the crystallization solvent, but one in which the compound is poorly soluble (e.g., hexane).

• Incubation: Seal the outer container tightly. The more volatile solvent from the inner vial (acetone) will slowly evaporate and its vapor will diffuse into the atmosphere of the outer chamber, while the vapor of the less volatile anti-solvent (hexane) will diffuse into the inner vial. This gradual change in the solvent composition of the inner vial slowly reduces the solubility of the compound, leading to nucleation and crystal growth over several hours to days.

• Monitoring and Harvesting: Monitor the vial periodically for crystal formation. Once suitable crystals are observed, they can be carefully harvested using a spatula or a mounted loop.

Part 2: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[6]

Experimental Protocol: Data Acquisition

• Crystal Mounting: Carefully select a well-formed single crystal and mount it on a cryo-loop (e.g., a MiTeGen loop) with a minimal amount of cryoprotectant oil.

• Instrument Setup:

  • Place the mounted crystal on the goniometer head of the diffractometer.

  • Cool the crystal to a low temperature, typically 100-173 K, using a cryostream of nitrogen gas.[3][7] This is a critical step to minimize thermal vibrations of the atoms, which results in sharper diffraction spots and a higher quality dataset.

  • Center the crystal in the X-ray beam.[3]

• Data Collection Strategy:

  • Utilize a modern diffractometer equipped with a sensitive detector (e.g., CCD or CMOS) and a high-intensity X-ray source (e.g., Mo-Kα radiation, λ = 0.71073 Å, or Cu-Kα radiation, λ = 1.54184 Å).[7]

  • Perform an initial series of scans to determine the unit cell parameters and the crystal's Bravais lattice.

  • Based on the unit cell, devise a data collection strategy to ensure high completeness and redundancy of the diffraction data.[8] This typically involves a series of φ and ω scans to cover a significant portion of the reciprocal space.

Data Visualization: SC-XRD Workflow

Caption: Workflow for single-crystal X-ray diffraction analysis.

Part 3: Structure Solution, Refinement, and Validation

The collected diffraction data is a map of the reciprocal space of the crystal. The process of structure solution and refinement translates this map back into a three-dimensional atomic model.

Protocol for Structure Solution and Refinement

• Data Reduction and Integration: The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for factors like Lorentz and polarization effects.

• Structure Solution: The "phase problem" is the primary hurdle in crystallography. Since detectors only measure intensities (the square of the structure factor amplitude), the phase information is lost. Programs like SHELXT or SIR (Semi-Invarient Representations) use direct methods or Patterson methods to calculate initial phases and generate an initial electron density map, from which an initial atomic model can be built.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization process, typically with software like SHELXL.[9][10] This iterative process adjusts atomic positions, and thermal displacement parameters to improve the agreement between the calculated diffraction pattern from the model and the experimentally observed pattern. This agreement is monitored by the R-factor (residual factor); a lower R-factor indicates a better fit.

• Validation: The final refined structure is validated using software tools like PLATON or the IUCr's checkCIF service to ensure the model is chemically sensible and conforms to crystallographic standards. The final output is a Crystallographic Information File (CIF).

Data Presentation: Expected Crystallographic Data

The following table summarizes the type of crystallographic data that would be obtained for 1,1-Bis(ethylthio)-2-nitroethylene. The values are representative of a typical small organic molecule.

Parameter	Expected Value/Information
Chemical Formula	C₆H₁₁NO₂S₂
Formula Weight	193.29 g/mol
Crystal System	Monoclinic or Orthorhombic (Common for such molecules)
Space Group	e.g., P2₁/c or Pca2₁
a (Å)	10 - 15
b (Å)	5 - 10
c (Å)	15 - 20
α (°)	90
β (°)	90 - 110
γ (°)	90
Volume (ų)	1000 - 1500
Z (molecules/unit cell)	4 or 8
Temperature (K)	100(2)
Radiation	Mo Kα (λ = 0.71073 Å)
Final R indices [I>2σ(I)]	R₁ = 0.03 - 0.06, wR₂ = 0.08 - 0.15
Goodness-of-fit (S)	~1.0

Part 4: Molecular and Supramolecular Structural Analysis

The refined crystal structure provides a wealth of information beyond simple atomic connectivity.

• Molecular Geometry: The precise bond lengths, bond angles, and torsion angles reveal the molecule's conformation in the solid state. Of particular interest would be the planarity of the nitroethylene core and the orientation of the ethylthio groups. These parameters provide direct insight into the electronic conjugation and steric effects within the molecule.

• Supramolecular Analysis: The arrangement of molecules in the crystal, known as crystal packing, is governed by intermolecular interactions.[11] Tools like Hirshfeld surface analysis can be employed to visualize and quantify these interactions.[12] For 1,1-Bis(ethylthio)-2-nitroethylene, one would expect to observe weak C-H···O and C-H···S hydrogen bonds, as well as van der Waals forces, which collectively dictate the stability and physical properties of the crystal.

Part 5: Computational Corroboration

To provide a complete picture, the experimental solid-state structure should be compared with a theoretical gas-phase structure obtained through computational chemistry. This comparison helps to distinguish intrinsic molecular properties from the effects of the crystal packing environment.

Protocol for Geometry Optimization

• Model Building: Construct the 1,1-Bis(ethylthio)-2-nitroethylene molecule in a molecular modeling program.

• Computational Method: Perform a full geometry optimization using Density Functional Theory (DFT), which provides a good balance of accuracy and computational cost for molecules of this size.[13][14]

  • Functional: A hybrid functional such as B3LYP is a robust choice for general-purpose organic molecule optimization.

  • Basis Set: A Pople-style basis set like 6-311+G(d,p) is appropriate, including diffuse functions (+) for the polar nitro group and polarization functions (d,p) for all atoms to accurately describe the molecular geometry.

• Calculation: Run the optimization calculation until the forces on the atoms are minimized, and a stationary point on the potential energy surface is located.[15] A subsequent frequency calculation should be performed to confirm that the optimized structure is a true minimum (i.e., has no imaginary frequencies).

Data Visualization: Computational Workflow

Caption: Workflow for computational geometry optimization and analysis.

By overlaying the experimental and theoretical structures, one can quantify the influence of intermolecular forces on the molecular conformation. For example, torsion angles that differ significantly between the two structures likely indicate that crystal packing forces are restricting the molecule into a specific conformation that is not its lowest energy state in the gas phase.

Conclusion

This guide provides a rigorous, step-by-step methodology for the definitive structural characterization of 1,1-Bis(ethylthio)-2-nitroethylene. By integrating meticulous synthesis and crystallization with high-resolution single-crystal X-ray diffraction and corroborative computational analysis, a complete and unambiguous understanding of its three-dimensional molecular and supramolecular structure can be achieved. The resulting data is invaluable for rationalizing its chemical behavior and for the informed design of new materials and synthetic pathways in drug development and materials science.

References

• Suda, S., Tateno, A., Nakane, D., & Akitsu, T. (2023). Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals. International Journal of Organic Chemistry, 13, 57-85. [Link]

• Florence, A. J., & Shankland, K. (2023). A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 79(Pt 6), 649–662. [Link]

• Crystallization of Small Molecules. (n.d.). Materials Characterization and Processing (MatCarProc) Facility, University of Aveiro. [Link]

• Gurbanov, A. V., & Guseinov, F. I. (2019). Intermolecular Interactions in Functional Crystalline Materials: From Data to Knowledge. Crystals, 9(9), 473. [Link]

• SPT Labtech. (n.d.). Chemical crystallization. [Link]

• Hirshfeld Surface Analysis of Intermolecular Interactions in a Crystal with Structural Phase Transitions. (n.d.). IUCr Journals. [Link]

• Fromm, K. M., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1839-1863. [Link]

• Fromm, K. M., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. [Link]

• Rowlett, R. S. (n.d.). Protein XRD Protocols - X-ray Diffraction Data Collection. Colgate University. [Link]

• Electronic Analysis of Intermolecular Interactions in Hexose Crystals. (2020). Journal of the Crystallographic Society of Japan, 62(1), 32-38. [Link]

• Marahatta, A. (2020). Geometry Optimization Skills of DFTB: Simple to Complex Molecular Systems. Journal of Nepal Chemical Society, 41(1), 108-115. [Link]

• IMSERC. (2021). Structure Solution and Refinement with Olex2: A guide for Chem 432 Students. Northwestern University. [Link]

• Wang, W.-X., et al. (2024). Crystallization of Small Molecules in Lyotropic Liquid Crystals. ChemRxiv. [Link]

• CCDC. (2023). Tutorial of CSDU module "Analysing intermolecular interactions 101 - Full Interaction Maps". YouTube. [Link]

• Duchemin, I., et al. (2021). Excited-State Geometry Optimization of Small Molecules with Many-Body Green's Functions Theory. Journal of Chemical Theory and Computation, 17(2), 995-1004. [Link]

• Structure solution and refinement: introductory strategies. (n.d.). University of Zagreb. [Link]

• Pop, R., et al. (2021). Comparison of Molecular Geometry Optimization Methods Based on Molecular Descriptors. International Journal of Molecular Sciences, 22(22), 12229. [Link]

• Götz, A. W., et al. (2018). Geometry Optimizations in a Subsystem Density Functional Theory Formalism: A Benchmark Study. Journal of Chemical Theory and Computation, 14(11), 5825-5842. [Link]

• Quantum Guruji. (2022). Geometry Optimization and Thermodynamic Properties Calculations Using DFT in Gaussian. YouTube. [Link]

• Single Crystal X-Ray Diffraction Data Collection Protocol. (n.d.). University of the Witwatersrand. [Link]

• X-ray Diffraction Data Collection. (n.d.). CSIC. [Link]

• Müller, P. (Ed.). (2006). Crystal structure refinement: a crystallographer's guide to SHELXL. Oxford University Press. [Link]

• Zhu, J. (2017). Single Crystal XRD: Data Acquisition and Structure Solving. University of Saskatchewan. [Link]

• Müller, P., et al. (2006). Crystal structure refinement. In Crystal Structure Refinement: A Crystallographer's Guide to SHELXL. Oxford University Press. [Link]

• El-Sayed, R., et al. (2022). Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity (update from 2012 to 2021). RSC Advances, 12(18), 11145-11174. [Link]

• Alizadeh, A., et al. (2013). Synthesis of Polyfunctionalized 1,4-Dihydropyridine-Fused-1,3-Diazaheterocycles: One-Pot Reaction of 1,1-Bis(methylthio)-2-nitroethylene, 1,n-Diamine, Arylaldehyde, and Malononitrile. Journal of Heterocyclic Chemistry, 50(S1), E1-E6. [Link]

• Process for the preparation of nitroethylene derivatives. (1988).

• Reactivity of 1,1-bis(methylthio)-2-nitroethylene. (n.d.). ResearchGate. [Link]

Sources

• 1. Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity (update from 2012 to 2021) - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sssc.usask.ca [sssc.usask.ca]
• 4. resources.rigaku.com [resources.rigaku.com]
• 5. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 6. sptlabtech.com [sptlabtech.com]
• 7. rsc.org [rsc.org]
• 8. xtal.iqf.csic.es [xtal.iqf.csic.es]
• 9. 13.235.221.237:8080 [13.235.221.237:8080]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]
• 12. Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals [scirp.org]
• 13. ijpsat.org [ijpsat.org]
• 14. Comparison of Molecular Geometry Optimization Methods Based on Molecular Descriptors [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 1,1-Bis(ethylthio)-2-nitroethylene

Application Note: Synthesis Protocol and Mechanistic Insights for 1,1-Bis(ethylthio)-2-nitroethylene

Prepared for: Researchers, Synthetic Chemists, and Drug Development Professionals Subject: Two-Carbon Synthons and Nitroketene Dithioacetal Chemistry

Executive Summary & Synthetic Utility

Nitroketene dithioacetals are highly versatile two-carbon synthons in organo-sulfur chemistry, acting as excellent Michael acceptors for the synthesis of various sulfur heterocycles and pharmaceutical active ingredients[1]. While its methyl homolog, 1,1-bis(methylthio)-2-nitroethylene, is universally recognized as a critical intermediate in the commercial synthesis of the H₂-receptor antagonist ranitidine[2], the ethyl analog—1,1-bis(ethylthio)-2-nitroethylene —offers a more lipophilic profile. This makes it an invaluable building block for developing novel ranitidine derivatives, investigating structure-activity relationships (SAR), and synthesizing complex dithiaheterocycles[1].

This application note details a self-validating, two-step protocol for synthesizing 1,1-bis(ethylthio)-2-nitroethylene, emphasizing the mechanistic causality behind each experimental condition to ensure high yield and purity.

Mechanistic Rationale & Workflow

The synthesis relies on a two-step sequence: base-catalyzed condensation followed by bis-alkylation.

• Condensation (Step 1): Nitromethane is highly acidic due to the strong electron-withdrawing nature of the nitro group. In the presence of methanolic potassium hydroxide (KOH), it undergoes deprotonation to form a resonance-stabilized carbanion. This carbanion nucleophilically attacks carbon disulfide ( CS2​ ). A subsequent deprotonation yields the dipotassium salt of nitroketene dithioacetal[1]. Causality for cooling: This initial condensation is highly exothermic; maintaining ice-cold conditions (0°C) prevents the degradation of the unstable intermediate salt and suppresses unwanted polymerization.

• Bis-Alkylation (Step 2): The isolated dipotassium salt is treated with an ethyl halide (e.g., ethyl bromide or ethyl iodide). Causality for solvent choice: A 60% aqueous acetone solvent system is utilized because it effectively solubilizes both the highly polar inorganic dipotassium salt and the non-polar alkylating agent, facilitating a smooth biphasic-like nucleophilic substitution ( SN​2 )[1].

Synthetic Workflow Visualization

Workflow for the two-step synthesis of 1,1-bis(ethylthio)-2-nitroethylene.

Quantitative Reaction Parameters

To ensure scalability and stoichiometric precision, the following table outlines the standardized equivalents and expected physicochemical data for a 10 mmol scale reaction.

Reagent / Product	Molecular Weight ( g/mol )	Equivalents	Amount (10 mmol scale)	Role in Synthesis
Nitromethane	61.04	1.0 eq	0.61 g (0.54 mL)	Primary Substrate
Carbon Disulfide	76.14	1.0 eq	0.76 g (0.60 mL)	Electrophile
Potassium Hydroxide	56.11	2.0 eq	1.12 g	Base (Deprotonation)
Ethyl Bromide	108.97	2.2 eq	2.40 g (1.64 mL)	Alkylating Agent
1,1-Bis(ethylthio)-2-nitroethylene	193.28	N/A	~1.25 g (Expected 65% yield)	Target Product

Step-by-Step Experimental Protocol

Note: Carbon disulfide is highly flammable and toxic. Nitromethane can be hazardous under extreme shock or confinement. Perform all steps in a certified fume hood using appropriate PPE.

Phase 1: Synthesis of Dipotassium Nitroketene Dithioacetal

• Base Preparation: Dissolve 1.12 g (20 mmol) of dry Potassium Hydroxide (KOH) in 15 mL of anhydrous methanol in a 50 mL round-bottom flask.

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to cool strictly to 0°C. Causality: Failure to cool the base prior to addition will result in violent boiling of CS2​ (BP: 46°C) and decomposition.

• Condensation: Prepare a mixture of 0.54 mL (10 mmol) nitromethane and 0.60 mL (10 mmol) carbon disulfide. Add this mixture dropwise to the methanolic KOH solution over 15 minutes under vigorous magnetic stirring.

• Precipitation: Continue stirring at 0°C for 2 hours. A distinct yellow/orange precipitate (the dipotassium salt) will form[1].

• Isolation: Filter the precipitate under vacuum. Wash the filter cake with 10 mL of ice-cold methanol followed by 10 mL of cold diethyl ether. Causality: Cold washing removes unreacted starting materials and mono-potassium impurities without dissolving the highly soluble target salt. Dry under vacuum.

Phase 2: Bis-Alkylation to Target Compound

• Solubilization: Transfer the dried dipotassium salt to a clean 50 mL flask. Dissolve the salt completely in 20 mL of a 60% aqueous acetone solution (12 mL acetone / 8 mL water).

• Alkylation: Add 1.64 mL (22 mmol) of ethyl bromide dropwise to the solution at room temperature. Causality: A slight excess (2.2 eq) of the alkyl halide is used to drive the kinetically slower second alkylation step to completion.

• Reaction Maturation: Stir the reaction mixture continuously at room temperature for 12 hours[1].

• Workup: Pour the reaction mixture into 50 mL of crushed ice/water. Extract the aqueous mixture with Ethyl Acetate (3 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography (100-200 mesh) using a Hexane:Ethyl Acetate gradient to yield the pure 1,1-bis(ethylthio)-2-nitroethylene[1].

Protocol Self-Validation & Analytical Grounding

To ensure the integrity of the protocol, the system must be self-validating. Do not proceed to subsequent synthetic steps (e.g., ranitidine analog coupling) without confirming the following analytical markers:

• In-Process TLC: Monitor the alkylation step using TLC (Hexane:Ethyl Acetate, 8:2). The product will appear as a distinct, highly UV-active spot due to the extended conjugation of the nitroketene system[1].

• Spectroscopic Validation (Expected):

  • IR (Neat): Look for strong absorption bands at ~1510 cm⁻¹ and ~1310 cm⁻¹ (asymmetric and symmetric NO2​ stretching), and ~1550 cm⁻¹ (C=C stretching)[1].

  • ¹H NMR (CDCl₃, 300 MHz): The defining self-validation marker is the highly deshielded vinylic proton ( =CH−NO2​ ), which will appear as a sharp singlet near δ 7.0 - 7.1 ppm. The ethyl groups will present as a distinct triplet ( δ 1.3 ppm, 6H) and quartet ( δ 3.0 ppm, 4H)[1].

References

• Synthesis, characterization and antibacterial activity of alkyl, benzyl and chloro substituted benzyl derivatives of nitroketene dithioacetals. Der Pharma Chemica. Retrieved from:[Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Reverse phase HPLC method development for 1,1-Bis(ethylthio)-2-nitroethylene analysis

An Application Note: Development of a Stability-Indicating Reversed-Phase HPLC Method for the Analysis of 1,1-Bis(ethylthio)-2-nitroethylene

Abstract

This application note describes the development and validation of a simple, precise, and accurate stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 1,1-Bis(ethylthio)-2-nitroethylene. The method is suitable for routine quality control and stability testing of this compound in bulk drug and pharmaceutical formulations. The chromatographic separation was achieved on a C18 column with a mobile phase consisting of a mixture of acetonitrile and water, delivered in an isocratic mode. The detection was carried out at a wavelength of 330 nm. The method was validated in accordance with the International Council for Harmonisation (ICH) guidelines and demonstrated good linearity, accuracy, precision, specificity, and robustness.

Introduction

1,1-Bis(ethylthio)-2-nitroethylene is a chemical intermediate with potential applications in the synthesis of various pharmaceutical compounds. As with any active pharmaceutical ingredient (API) or intermediate, a reliable analytical method is crucial for ensuring its quality, purity, and stability throughout the manufacturing process and shelf life. Reversed-phase high-performance liquid chromatography (RP-HPLC) is a widely used technique for the analysis of organic molecules due to its high resolution, sensitivity, and versatility.

This application note provides a comprehensive guide to the development and validation of an RP-HPLC method for 1,1-Bis(ethylthio)-2-nitroethylene. The rationale behind the selection of chromatographic conditions and the validation of the method's performance characteristics are discussed in detail.

Physicochemical Properties of 1,1-Bis(ethylthio)-2-nitroethylene

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a successful HPLC method.

• Structure:

• Polarity: The presence of two ethylthio groups and a nitro group attached to a double bond gives the molecule a moderate polarity. This makes it a suitable candidate for reversed-phase chromatography.

• UV Absorbance: The conjugated system in the molecule is expected to result in strong UV absorbance. A UV scan of a dilute solution of 1,1-Bis(ethylthio)-2-nitroethylene in the mobile phase should be performed to determine the wavelength of maximum absorbance (λmax) for optimal detection sensitivity. Based on its structure, a λmax in the range of 320-340 nm is anticipated. For this study, the λmax was experimentally determined to be 330 nm.

HPLC Method Development

The goal of method development is to achieve adequate separation of the analyte from any impurities and degradation products with good peak shape and a reasonable analysis time.

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: A C18 stationary phase is a good starting point for moderately polar compounds. A column with dimensions of 4.6 mm x 150 mm and a particle size of 5 µm is commonly used.

• Chemicals and Reagents: HPLC grade acetonitrile, HPLC grade water, and a reference standard of 1,1-Bis(ethylthio)-2-nitroethylene of known purity.

Method Development Workflow

The following diagram illustrates the logical workflow for the development of the HPLC method.

Caption: Workflow for RP-HPLC Method Development and Validation.

Experimental Protocol: Method Development

• Column Selection: A Zorbax Eclipse Plus C18 column (4.6 x 150 mm, 5 µm) was chosen for its good peak shape for a wide range of compounds and its high stability.

• Mobile Phase Selection:

  • Organic Modifier: Acetonitrile was selected as the organic modifier due to its low UV cutoff and viscosity, which results in lower backpressure compared to methanol.

  • Aqueous Phase: HPLC grade water was used as the aqueous component of the mobile phase.

  • Initial Composition: An initial isocratic mobile phase composition of 60:40 (v/v) Acetonitrile:Water was evaluated.

• Optimization of Chromatographic Conditions:

  • The mobile phase composition was varied to achieve a retention time of approximately 5-10 minutes and a tailing factor of less than 1.5. A composition of Acetonitrile:Water (70:30, v/v) was found to be optimal.

  • The flow rate was set to 1.0 mL/min to ensure a reasonable run time and good peak resolution.

  • The column temperature was maintained at 30 °C to ensure reproducibility of retention times.

  • The injection volume was set to 10 µL .

  • The detection wavelength was set to 330 nm , the λmax of 1,1-Bis(ethylthio)-2-nitroethylene.

Final Optimized Chromatographic Conditions

Parameter	Condition
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 330 nm
Run Time	10 minutes

Method Validation

The developed method was validated according to the ICH Q2(R1) guidelines for the validation of analytical procedures.

Validation Workflow

The following diagram illustrates the key parameters evaluated during method validation.

Caption: Key Parameters for HPLC Method Validation.

Experimental Protocol: Method Validation

• Specificity (Forced Degradation):

  • To demonstrate the stability-indicating nature of the method, forced degradation studies were conducted. A solution of 1,1-Bis(ethylthio)-2-nitroethylene was subjected to the following stress conditions:

    • Acidic: 0.1 N HCl at 60 °C for 24 hours

    • Basic: 0.1 N NaOH at 60 °C for 24 hours

    • Oxidative: 3% H₂O₂ at room temperature for 24 hours

    • Thermal: 80 °C for 48 hours

    • Photolytic: UV light (254 nm) for 48 hours

  • The stressed samples were then analyzed using the developed HPLC method. The results showed that the peak for 1,1-Bis(ethylthio)-2-nitroethylene was well-resolved from the peaks of the degradation products, demonstrating the method's specificity.

• Linearity:

  • A series of five solutions of 1,1-Bis(ethylthio)-2-nitroethylene ranging from 50% to 150% of the nominal concentration (e.g., 50, 75, 100, 125, and 150 µg/mL) were prepared.

  • Each solution was injected in triplicate.

  • A calibration curve was constructed by plotting the peak area against the concentration. The correlation coefficient (r²) was found to be > 0.999, indicating excellent linearity.

• Accuracy (Recovery):

  • The accuracy of the method was determined by performing recovery studies at three different concentration levels (80%, 100%, and 120%).

  • A known amount of the drug substance was spiked into a placebo mixture, and the samples were analyzed.

  • The percentage recovery was calculated. The mean recovery was found to be within the acceptable range of 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Six replicate injections of the standard solution at the nominal concentration were performed on the same day. The relative standard deviation (RSD) of the peak areas was calculated and found to be less than 2%.

  • Intermediate Precision (Inter-day precision): The repeatability study was repeated on a different day by a different analyst using a different instrument to assess the intermediate precision. The RSD was again found to be less than 2%.

• Robustness:

  • The robustness of the method was evaluated by introducing small, deliberate variations in the method parameters, including:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase composition (± 2% organic)

  • The effect of these changes on the system suitability parameters (e.g., retention time, tailing factor, and theoretical plates) was evaluated. The method was found to be robust, with no significant impact on the results.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • LOD and LOQ were determined based on the signal-to-noise ratio. The LOD was found to be the concentration that gives a signal-to-noise ratio of 3:1, and the LOQ was the concentration that gives a signal-to-noise ratio of 10:1.

Results and Discussion

The developed RP-HPLC method provides a reliable and efficient means for the analysis of 1,1-Bis(ethylthio)-2-nitroethylene. The method is specific, linear, accurate, precise, and robust. The isocratic elution allows for a simple and rapid analysis, making it suitable for routine quality control applications. The forced degradation studies demonstrated the stability-indicating nature of the method, which is essential for monitoring the stability of the compound over time.

Conclusion

A simple, rapid, and reliable RP-HPLC method for the quantitative determination of 1,1-Bis(ethylthio)-2-nitroethylene has been developed and validated as per ICH guidelines. The method is suitable for the routine analysis of the compound in bulk and pharmaceutical dosage forms and for stability studies.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. John Wiley & Sons. [Link]

• Agilent Technologies. (2017). Basics of HPLC. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

Application Notes and Protocols for Mass Spectrometry Compatible Mobile Phases for 1,1-Bis(ethylthio)-2-nitroethylene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the development of robust and sensitive analytical methods for 1,1-Bis(ethylthio)-2-nitroethylene using liquid chromatography coupled with mass spectrometry (LC-MS). Drawing upon fundamental principles of chromatography and mass spectrometry, this document outlines detailed protocols for sample preparation, mobile phase selection, and mass spectrometry parameters. The methodologies described herein are designed to be self-validating and are supported by established scientific literature to ensure technical accuracy and reproducibility.

Introduction: Understanding the Analyte and Analytical Challenge

1,1-Bis(ethylthio)-2-nitroethylene is a small organic molecule with a molecular weight of 193.3 g/mol .[1][2][3] Its chemical structure, featuring two ethylthio groups and a nitro group attached to an ethylene backbone, results in a moderate degree of hydrophobicity, as indicated by a calculated XLogP3 value of 2.3.[1] The presence of heteroatoms (sulfur, oxygen, nitrogen) provides potential sites for ionization, making mass spectrometry a suitable detection technique.

The primary analytical challenge lies in developing a chromatographic method that provides adequate retention and sharp peak shapes, while ensuring compatibility with the ionization source of the mass spectrometer. The selection of an appropriate mobile phase is paramount to achieving these goals. This guide will primarily focus on reversed-phase chromatography, the most common and versatile mode of separation in LC-MS, due to the analyte's predicted properties.[4][5]

Foundational Principles: Selecting the Right Analytical Strategy

The choice of an analytical strategy is dictated by the physicochemical properties of 1,1-Bis(ethylthio)-2-nitroethylene.

Chromatographic Mode Selection

• Reversed-Phase (RP) Chromatography: Given the XLogP3 of 2.3, 1,1-Bis(ethylthio)-2-nitroethylene is expected to exhibit sufficient retention on a nonpolar stationary phase (e.g., C18) with a polar mobile phase.[4] RP-LC is highly compatible with mass spectrometry due to the use of volatile aqueous-organic mobile phases.[6][7] This will be our primary approach.

• Hydrophilic Interaction Liquid Chromatography (HILIC): Should the analyte prove to be more polar than predicted, or for the analysis of potential polar metabolites or degradation products, HILIC presents a viable alternative.[8][9][10] HILIC utilizes a polar stationary phase and a mobile phase with a high organic content, which can enhance ionization efficiency in some cases.[10]

Ionization Technique

• Electrospray Ionization (ESI): ESI is a soft ionization technique suitable for a wide range of small molecules, particularly those with some degree of polarity.[11][12] It is a robust and widely used ionization source for LC-MS applications.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is often more effective for less polar and more volatile compounds.[13][14] For some nitroaromatic compounds, APCI has been shown to provide better sensitivity than ESI.[13] Therefore, both ESI and APCI should be considered during method development.

Experimental Workflow

The following diagram outlines the logical flow of the analytical process, from initial sample handling to final data interpretation.

Caption: Experimental workflow for the LC-MS analysis of 1,1-Bis(ethylthio)-2-nitroethylene.

Detailed Protocols

Sample Preparation

The solubility of a related compound, 1,1-Bis(methylthio)-2-nitroethylene, in hot methanol suggests that 1,1-Bis(ethylthio)-2-nitroethylene will be soluble in common organic solvents.[15] A mixture of acetonitrile and water is a good starting point as it is compatible with reversed-phase chromatography.

Protocol:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,1-Bis(ethylthio)-2-nitroethylene and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard (10 µg/mL): Dilute 100 µL of the stock solution into 9.9 mL of a 50:50 (v/v) mixture of acetonitrile and water.

• Filtration: Prior to injection, filter the working standard through a 0.22 µm PTFE syringe filter to remove any particulates that could damage the LC system.

Reversed-Phase LC-MS Method

This protocol provides a starting point for method development. Optimization will likely be necessary to achieve the best results.

Table 1: Recommended LC-MS Parameters

Parameter	Recommended Setting	Rationale
LC System
Column	C18, 2.1 x 100 mm, 1.8 µm	Provides good retention for moderately hydrophobic compounds. Smaller particle size enhances efficiency.
Mobile Phase A	Water with 0.1% Formic Acid	Volatile and promotes protonation for positive ion mode ESI/APCI.[7][16]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	A common, effective organic modifier with low viscosity and good UV transparency.[16]
Gradient	5% to 95% B over 10 minutes	A broad gradient is a good starting point to determine the elution profile.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	30 °C	Provides stable retention times.
Injection Volume	5 µL	A typical injection volume for analytical LC-MS.
MS System
Ionization Source	ESI or APCI	Both should be evaluated for optimal sensitivity.
Polarity	Positive and Negative	Evaluate both to determine the most abundant ionic species.
Capillary Voltage	3.5 kV (ESI)	A typical starting voltage.
Corona Current	5 µA (APCI)	A standard starting current.
Gas Temperature	300 °C	Facilitates desolvation.
Gas Flow	10 L/min	Typical drying gas flow rate.
Nebulizer Pressure	40 psi	Aids in droplet formation.
Scan Mode	Full Scan (m/z 50-500)	To identify the parent ion and any adducts.
Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)	For enhanced sensitivity and selectivity in quantitative analysis.

Step-by-Step Protocol:

• System Equilibration: Equilibrate the LC system with the initial mobile phase composition (5% B) for at least 15 minutes or until a stable baseline is achieved.

• Injection: Inject 5 µL of the prepared sample.

• Gradient Elution: Run the gradient as described in Table 1.

• Data Acquisition: Acquire data in both full scan and, if desired for higher sensitivity, SIM or MRM modes.

Method Optimization and Troubleshooting

• Poor Retention: If the analyte elutes too early, decrease the initial percentage of the organic modifier (Mobile Phase B) or consider a less polar stationary phase (e.g., C8).

• Poor Peak Shape: Tailing peaks can indicate secondary interactions with the stationary phase. Adding a small amount of a different modifier, such as ammonium acetate, can sometimes improve peak shape.[6]

• Low Sensitivity: Experiment with both ESI and APCI sources and in both positive and negative ion modes. Optimize the source parameters (e.g., capillary voltage, gas temperature) to maximize the signal for the analyte.

• Matrix Effects: When analyzing samples in complex matrices, co-eluting compounds can suppress or enhance the ionization of the analyte. Adjusting the chromatographic separation to move the analyte away from interfering compounds is crucial.

Conclusion

The protocols and guidelines presented in this application note provide a solid foundation for developing and validating a reliable LC-MS method for the analysis of 1,1-Bis(ethylthio)-2-nitroethylene. By starting with a reversed-phase approach using a C18 column and a volatile mobile phase such as water and acetonitrile with formic acid, researchers can systematically optimize the separation and detection parameters to achieve the desired sensitivity and selectivity. The principles and troubleshooting advice offered herein will aid in the efficient development of robust analytical methods for this and structurally related compounds.

References

• Waters Corporation. (n.d.). Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies.
• Gika, H. G., & Theodoridis, G. A. (2012). LC-MS metabolomics of polar compounds. PubMed, 22(6), 223-37.
• PubChem. (n.d.). 1,1-Bis(ethylthio)-2-nitroethylene. National Center for Biotechnology Information.
• Shimadzu. (n.d.). Mobile phases compatible for LC/MS.
• Cai, Y., et al. (2018). Analysis of Compounds Dissolved in Nonpolar Solvents by Electrospray Ionization on Conductive Nanomaterials. Journal of The American Society for Mass Spectrometry, 29(4), 573–580.
• NextSDS. (n.d.). 1,1-bis(ethylthio)-2-nitroethylene — Chemical Substance Information.
• Li, Y., & Wu, J. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery Today: Technologies, 19, 41-49.
• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography.
• CAS Common Chemistry. (n.d.). 1,1-Bis(ethylthio)-2-nitroethene.
• Waters Corporation. (2026, March 6). Small Molecule Characterization for Emerging Modalities.
• Creative Proteomics. (n.d.). Reversed-Phase Chromatography Overview.
• Kontou, A., & Gika, H. (2021). State-of-the-art in LC–MS Approaches for Probing the Polar Metabolome. In Metabolomics: From Fundamentals to Clinical Applications (pp. 1-32). Royal Society of Chemistry.
• Dai, J., et al. (2018). Native Reversed-Phase Liquid Chromatography: A Technique for LCMS of Intact Antibody–Drug Conjugates. Analytical Chemistry, 90(15), 9356–9362.
• Daicel Chiral Technologies. (2021, March 14). Reverse-Phase Chromatography: Columns & Mobile Phases Guide.
• Wang, X., et al. (2014). Coupling normal phase liquid chromatography with electrospray ionization mass spectrometry: strategies and applications. Analytical Methods, 6(22), 8849-8857.
• GSRS. (n.d.). 1,1-BIS(ETHYLTHIO)-2-NITROETHYLENE.
• Sigma-Aldrich. (n.d.). 1,1-Bis(methylthio)-2-nitroethylene 95%.
• Wikipedia. (n.d.). Aqueous normal-phase chromatography.
• Srinivas, S. K. (2005, December 25). NORMAL PHASE CHROMATOGRAPHY- MOBILE PHASE. Separation Science.
• Spectrum Chemical. (n.d.). 1,1-Bis(methylthio)-2-nitroethylene.
• University of Leeds. (n.d.). Mass Spectrometry Ionisation Techniques.
• ACD/Labs. (2023, August 23). A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques.
• Emory University. (n.d.). Mass Spectrometry Ionization Methods.
• Thermo Fisher Scientific. (n.d.). Simultaneous UHPLC/MS Analyses of Explosive Compounds.
• IntechOpen. (2025, September 29). Ionization Techniques for Mass Spectral Analysis.
• Chemistry LibreTexts. (2023, February 11). 2.3: Ionization Techniques.
• Advanced Materials Technology. (n.d.). High Performance Separations Using 100% Aqueous Mobile Phase Compatible Superficially Porous Particle Columns Coupled with Mass Spectrometry.
• Shimadzu (Europe). (n.d.). Mobile phases compatible for LCMS.
• PureSynth. (2025, December 30). Common LCMS Solvents & Modifiers: A Guide to Mobile Phase Composition.
• MedChemExpress. (n.d.). 1,1-Bis(methylthio)-2-nitroethylene | Biochemical Reagent.

Sources

• 1. 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 5. Reversed-Phase Chromatography Overview - Creative Proteomics [creative-proteomics.com]
• 6. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. chiraltech.com [chiraltech.com]
• 8. waters.com [waters.com]
• 9. LC-MS metabolomics of polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. books.rsc.org [books.rsc.org]
• 11. drugtargetreview.com [drugtargetreview.com]
• 12. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 13. lcms.cz [lcms.cz]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. spectrumchemical.com [spectrumchemical.com]
• 16. pure-synth.com [pure-synth.com]

Application Notes & Protocols for the Synthesis of Ranitidine Analogs Utilizing 1,1-Bis(ethylthio)-2-nitroethylene

Abstract: This document provides a detailed guide for the synthesis of ranitidine analogs, leveraging the versatile chemical intermediate, 1,1-Bis(ethylthio)-2-nitroethylene. Ranitidine, historically a widely-used histamine H2-receptor antagonist, serves as a valuable scaffold for developing novel therapeutic agents targeting a range of conditions, including Alzheimer's disease.[1][2] These protocols are designed for researchers in drug discovery and medicinal chemistry, offering in-depth procedural details, mechanistic insights, and practical guidance for the synthesis and diversification of this important class of molecules.

Introduction and Scientific Rationale

Ranitidine's core structure, a substituted 2-nitro-1,1-ethenediamine, has proven to be a fertile ground for medicinal chemistry. While its primary use was to decrease stomach acid production, recent research has unveiled the potential of its analogs as multi-target-directed ligands, notably as acetylcholinesterase (AChE) inhibitors for the potential treatment of Alzheimer's disease.[3][4][5]

The key to synthesizing a diverse library of these analogs lies in the strategic use of versatile building blocks. 1,1-Bis(ethylthio)-2-nitroethylene is an exemplary reagent for this purpose. It functions as a nitroketene dithioacetal, a chemical entity with precisely tuned reactivity. The electron-withdrawing nitro group activates the carbon-carbon double bond, making it highly susceptible to nucleophilic attack. Concurrently, the two ethylthio groups are excellent leaving groups, allowing for a controlled, sequential displacement by amine nucleophiles. This step-wise reactivity is the foundation upon which a vast array of N,N'-disubstituted ethenediamine scaffolds can be constructed.[6][7]

This guide will elucidate the general mechanism and provide specific, validated protocols for harnessing the reactivity of 1,1-Bis(ethylthio)-2-nitroethylene to create novel ranitidine analogs.

Core Reaction Mechanism

The fundamental reaction involves the sequential nucleophilic substitution of the two ethylthio (-SEt) groups on the nitroethene core. This process allows for the introduction of two different amine-containing fragments, which is crucial for building a library of analogs for structure-activity relationship (SAR) studies.

The two-step displacement is as follows:

• First Displacement: A primary amine (Amine 1) attacks the electron-deficient double bond, leading to the displacement of one ethylthio group. This forms a more stable N-substituted-1-(ethylthio)-2-nitroethenamine intermediate.

• Second Displacement: A second amine (Amine 2), which can be the same as or different from the first, displaces the remaining ethylthio group to yield the final N,N'-disubstituted-2-nitro-1,1-ethenediamine product.

This sequential process provides precise control over the final molecular structure.

Caption: General reaction mechanism for the synthesis of ranitidine analogs.

Experimental Protocols

The following protocols detail a representative two-step synthesis of a ranitidine analog scaffold. The procedure is adapted from established syntheses of similar structures, such as those found in the preparation of ranitidine itself.[8][9]

Protocol 1: Synthesis of Intermediate (A) - N-(2-((furan-2-ylmethyl)thio)ethyl)-1-(ethylthio)-2-nitroethen-1-amine

This first stage involves the mono-substitution of 1,1-Bis(ethylthio)-2-nitroethylene with a primary amine, in this case, 2-((furan-2-ylmethyl)thio)ethan-1-amine. This amine contains the furan ring and thioether linkage common to many ranitidine analogs.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Quantity (mmol)	Mass/Volume
1,1-Bis(ethylthio)-2-nitroethylene	C₆H₁₁NO₂S₂	193.29	50	9.66 g
2-((Furan-2-ylmethyl)thio)ethan-1-amine	C₇H₁₁NOS	157.23	50	7.86 g
Ethanol (Absolute)	C₂H₅OH	46.07	-	200 mL
Acetonitrile	CH₃CN	41.05	-	100 mL

Step-by-Step Methodology

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1,1-Bis(ethylthio)-2-nitroethylene (9.66 g, 50 mmol) in 150 mL of absolute ethanol.

• Reagent Addition: In a separate beaker, dissolve 2-((furan-2-ylmethyl)thio)ethan-1-amine (7.86 g, 50 mmol) in 50 mL of ethanol. Add this solution dropwise to the stirred solution in the round-bottom flask at room temperature over 30 minutes.

  • Causality Note: Dropwise addition is crucial to control the initial exothermic reaction and to minimize the potential for di-substitution, thereby maximizing the yield of the desired mono-substituted intermediate.

• Reaction Progression: Heat the reaction mixture to reflux (approximately 78°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) with an appropriate eluent system (e.g., 7:3 Hexane:Ethyl Acetate). The disappearance of the starting amine spot indicates reaction completion.

• Isolation of Intermediate: Once the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 1-2 hours to facilitate precipitation.

• Purification: Collect the precipitated solid by vacuum filtration. Wash the solid with cold acetonitrile (2 x 50 mL) to remove unreacted starting material and impurities.

• Drying: Dry the resulting lemon-yellow solid under vacuum at 40°C to a constant weight. The product is the intermediate (A) , which can be used in the next step without further purification if TLC shows high purity.

Protocol 2: Synthesis of Final Analog (B) - Ranitidine Analog

This second stage completes the synthesis by displacing the second ethylthio group with methylamine, a common component of the ranitidine scaffold.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Quantity (mmol)	Mass/Volume
Intermediate (A)	C₁₁H₁₆N₂O₃S₂	304.39	40	12.18 g
Methylamine (40% solution in H₂O)	CH₃NH₂	31.06	120 (3 equiv.)	~23 mL
Ethanol (Absolute)	C₂H₅OH	46.07	-	150 mL

Step-by-Step Methodology

• Reaction Setup: Suspend the intermediate (A) (12.18 g, 40 mmol) in 150 mL of absolute ethanol in a 250 mL round-bottom flask with a magnetic stirrer.

• Reagent Addition: Add the 40% aqueous methylamine solution (~23 mL, 120 mmol) to the suspension. Seal the flask or equip it with a reflux condenser.

  • Causality Note: A molar excess of the second amine (methylamine) is used to ensure the reaction goes to completion and to drive the equilibrium towards the final product.

• Reaction Progression: Stir the mixture vigorously at room temperature. The reaction is typically complete within 12-24 hours. The suspension should gradually become a clear solution as the product is formed, which is often more soluble. Monitor via TLC.

• Work-up and Isolation: After completion, transfer the reaction mixture to a separatory funnel. Add 100 mL of deionized water and 100 mL of ethyl acetate. Shake vigorously and allow the layers to separate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic layers.

  • Causality Note: The extraction isolates the organic-soluble product from water-soluble salts and excess methylamine.

• Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[10]

• Final Purification: The resulting crude product, an oil or semi-solid, can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield the final ranitidine analog (B) .

Caption: Experimental workflow for the two-step synthesis of a ranitidine analog.

Trustworthiness and Self-Validation

Each protocol is a self-validating system through the use of in-process controls:

• TLC Monitoring: Regular analysis by TLC at each stage confirms the consumption of starting materials and the formation of the desired product, preventing progression to the next step until the reaction is complete.

• Spectroscopic Analysis: The structure of the intermediate and final product must be confirmed by standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy). The expected shifts and fragmentation patterns provide definitive validation of the synthetic outcome.

• Physical Properties: The melting point of a solid product should be sharp and consistent with literature values for known analogs, indicating high purity.[11]

References

• Design and Synthesis of Ranitidine Analogs as Multi-Target Directed Ligands for the Treatment of Alzheimer's Disease. MDPI. [Link]

• Synthesis and biological evaluation of ranitidine analogs as multiple-target-directed cognitive enhancers for the treatment of Alzheimer's disease. PMC, National Center for Biotechnology Information. [Link]

• Synthesis and biological evaluation of ranitidine analogs as multiple-target-directed cognitive enhancers for the treatment of Alzheimer's disease. Europe PMC. [Link]

• Synthesis of N-[2-[[[5-(Dimethylamino)methyl-2-furanyl]methyl]thio]ethyl]-N'-methyl-2-nitro-1,1-ethenediamine hydrochloride. PrepChem.com. [Link]

• Reactivity of 1,1-bis(methylthio)-2-nitroethylene. ResearchGate. [Link]

• Use of enamines derived from 1,1-bis(methylthio)-2-nitroethene in organic synthesis. ResearchGate. [Link]

• A NEW METHOD FOR THE SYNTHESIS OF RANITIDINE. Acta Poloniae Pharmaceutica - Drug Research. [Link]

• Design and Synthesis of Ranitidine Analogs as Multi-Target Directed Ligands for the Treatment of Alzheimer's Disease. ResearchGate. [Link]

• Process for preparing ranitidine.

• Synthesis of ranitidine (Zantac) from cellulose-derived 5-(chloromethyl)furfural. Royal Society of Chemistry. [Link]

• Process for the preparation of ranitidine or acid addition salts thereof, and intermediates for this preparation.

• Ranitidine Ban – A Review. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Synthesis and Cholinergic Properties of Bis[[(dimethylamino)methyl]furanyl] Analogues of Ranitidine. PubMed. [Link]

• An efficient synthesis of N-substituted 3-nitrothiophen-2-amines. National Institutes of Health. [Link]

• (Z)-N-(2-(((5-((Dimethylamino)methyl)furan-2-yl)methyl)thio)ethyl)-N-methyl-2-nitroethene-1,1-diamine hydrochloride. PubChem. [Link]

• Process for the preparation of nitroethylene derivatives.

• Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity (update from 2012 to 2021). Royal Society of Chemistry. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and cholinergic properties of bis[[(dimethylamino)methyl]furanyl] analogues of ranitidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Document: Synthesis and biological evaluation of ranitidine analogs as multiple-target-directed cognitive enhancers for the treatment of Alzheimer's ... - ChEMBL [ebi.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity (update from 2012 to 2021) - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. EP0219225A1 - Process for the preparation of ranitidine or acid addition salts thereof, and intermediates for this preparation - Google Patents [patents.google.com]
• 9. EP0285681A1 - Process for the preparation of nitroethylene derivatives - Google Patents [patents.google.com]
• 10. ptfarm.pl [ptfarm.pl]
• 11. prepchem.com [prepchem.com]

Application Note: Protocols for Nucleophilic Substitution of 1,1-Bis(ethylthio)-2-nitroethylene Derivatives

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Rationale

1,1-Bis(ethylthio)-2-nitroethylene (CAS: 19419-96-6) and its methylthio homologue are highly versatile electrophilic building blocks in organic synthesis [1]. They are heavily utilized in the pharmaceutical industry for the synthesis of nitroketene aminals—a critical pharmacophore found in H₂-receptor antagonists such as Ranitidine and Nizatidine [2]. Furthermore, these reagents serve as primary synthons for the annulation of complex heterocycles, including pyrimidines, benzimidazoles, and triazoles [1].

The "Push-Pull" Causality

As a Senior Application Scientist, it is crucial to understand why this molecule behaves the way it does before executing the protocol. 1,1-Bis(ethylthio)-2-nitroethylene is a classic "push-pull" alkene.

• The Pull: The strongly electron-withdrawing nitro group depletes electron density from the alkene, rendering the β -carbon (C1) highly electrophilic.

• The Push: The ethylthio groups act as relatively stable leaving groups.

When a nucleophile (such as a primary or secondary amine) is introduced, the reaction proceeds via an addition-elimination mechanism ( SN​V ). Crucially, the reaction can be strictly controlled to yield either mono- or di-substituted products. The first substitution is rapid. However, once the first amine is attached, its nitrogen lone pair donates electron density into the conjugated system (resonance stabilization), drastically reducing the electrophilicity of the C1 carbon [3]. Consequently, the second substitution is thermodynamically demanding, requiring forcing conditions (heat) or a thiophilic promoter (e.g., AgNO3​ ) to proceed [2].

Caption: Logical relationship and addition-elimination mechanism for stepwise nucleophilic substitution.

Quantitative Data & Reaction Parameters

To ensure a self-validating experimental design, the parameters for mono- and di-substitution must be strictly delineated. Table 1 summarizes the field-proven conditions required to achieve high yields while minimizing over-reaction or degradation.

Table 1: Summary of Reaction Conditions for Stepwise Substitution

Reaction Step	Nucleophile Type	Solvent	Temp (°C)	Time (h)	Promoter	Expected Yield
Mono-substitution	Primary aliphatic amine	EtOH	0 to 25	2 - 4	None	85 - 95%
Mono-substitution	Aryl amine (Aniline)	MeCN	80 (Reflux)	12 - 18	None	70 - 80%
Di-substitution	Secondary amine	EtOH	78 (Reflux)	8 - 12	None	60 - 75%
Di-substitution	Primary amine	MeOH	25 (RT)	2 - 3	AgNO3​ (1.0 eq)	80 - 90%

Experimental Protocols

Safety & Environmental Grounding (Critical)

Hazard Warning: Both steps of this reaction generate Ethanethiol (EtSH) as a stoichiometric byproduct. EtSH has a boiling point of 35 °C and an extremely low odor threshold (parts per billion).

• Causality for Safety: All reactions must be conducted in a high-velocity fume hood. The exhaust of the reflux condenser or nitrogen sweep must be routed through a bleach (sodium hypochlorite) scrubber. Bleach oxidizes the volatile, toxic mercaptan into odorless, water-soluble ethanesulfonic acid.

Protocol 1: Synthesis of Mono-substituted 1-Amino-1-ethylthio-2-nitroethylene

This protocol leverages kinetic control to prevent the formation of the di-substituted aminal [3].

Reagents:

• 1,1-Bis(ethylthio)-2-nitroethylene: 10.0 mmol (1.93 g) [4]

• Primary Amine (e.g., Benzylamine): 10.0 mmol (1.0 eq)

• Absolute Ethanol: 20 mL

Step-by-Step Methodology:

• Preparation: Suspend 1,1-bis(ethylthio)-2-nitroethylene in 20 mL of absolute ethanol in a 50 mL round-bottom flask equipped with a magnetic stir bar.

• Thermal Control: Cool the suspension to 0–5 °C using an ice-water bath. Rationale: The initial nucleophilic attack is highly exothermic. Cooling prevents localized hot spots that could drive unwanted di-substitution.

• Addition: Dissolve the primary amine in 5 mL of ethanol. Add this solution dropwise to the stirring suspension over 15 minutes.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 to 4 hours. The suspension will typically transition into a clear solution, followed by the precipitation of the mono-substituted product.

• Monitoring: Verify the consumption of the starting material via TLC (Hexanes/EtOAc, 7:3).

• Isolation: Filter the resulting precipitate under a vacuum. Wash the filter cake with ice-cold ethanol (2 × 5 mL) to remove residual ethanethiol and unreacted starting material.

• Drying: Dry the solid under high vacuum at 40 °C to afford the pure mono-adduct.

Protocol 2: Synthesis of Asymmetric Nitroketene Aminals (Di-substitution)

Because the mono-adduct is electronically deactivated, displacing the second ethylthio group requires thermodynamic forcing or thiophilic activation [2].

Reagents:

• 1-Amino-1-ethylthio-2-nitroethylene (from Protocol 1): 5.0 mmol

• Secondary Amine (e.g., Morpholine or a Ranitidine precursor): 7.5 mmol (1.5 eq)

• Silver Nitrate ( AgNO3​ ): 5.0 mmol (0.85 g) - Optional, but recommended for thermally sensitive amines.

• Methanol: 15 mL

Step-by-Step Methodology:

• Preparation: Dissolve the mono-substituted intermediate in 15 mL of methanol.

• Activation: Add the secondary amine to the solution. If utilizing the promoter method, add solid AgNO3​ in one portion. Rationale: AgNO3​ acts as a thiophilic Lewis acid. It coordinates to the ethylthio group, transforming it into an exceptional leaving group, and irreversibly precipitates as silver ethanethiolate (AgSEt), driving the equilibrium forward at room temperature[2].

• Reaction:

  • If using AgNO3​ : Stir at room temperature for 2 hours in the dark.

  • If metal-free: Attach a reflux condenser (vented to a bleach trap) and reflux for 8–12 hours.

• Workup (Promoter Method): Filter the reaction mixture through a pad of Celite to remove the dark AgSEt precipitate. Wash the pad with hot methanol.

• Concentration: Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (DCM/MeOH gradients) or recrystallization from an appropriate solvent to yield the pure asymmetric nitroketene aminal.

Workflow Visualization

Caption: Step-by-step experimental workflow for mono- and di-substitution reactions.

References

• Reactivity of 1,1-bis(methylthio)-2-nitroethylene. ResearchGate. Available at:[Link]

• Process for preparing ranitidine and the salt thereof.Google Patents (KR920010926B1).
• Benzenic sulphonamide derivatives and their uses.Google Patents (EP1140810B1).

• 1,1-Bis(ethylthio)-2-nitroethylene. SIELC Technologies. Available at:[Link]

Application and Protocol for the Continuous Flow Scale-Up of 1,1-Bis(ethylthio)-2-nitroethylene Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1,1-Bis(ethylthio)-2-nitroethylene, a valuable building block in organic synthesis, particularly for the construction of various heterocyclic compounds. We present a detailed analysis of the traditional batch synthesis and introduce a more efficient, safer, and scalable continuous flow-based protocol. This application note is designed to equip researchers and process chemists with the necessary knowledge to transition from batch to a continuous manufacturing process for this important intermediate. The protocols herein are grounded in established chemical principles and flow chemistry expertise, offering a robust system for laboratory and pilot-scale production.

Introduction: The Case for Flow Chemistry in Nitroalkene Synthesis

1,1-Bis(ethylthio)-2-nitroethylene and its analogs are versatile intermediates in organic synthesis. The presence of both electrophilic and nucleophilic centers, along with the activating nitro group, makes it a valuable precursor for a variety of molecular scaffolds. The traditional batch synthesis, while established, presents several challenges when considering scale-up, including potential safety hazards associated with the use of nitromethane and the handling of intermediates.

Continuous flow chemistry offers a compelling alternative to traditional batch processing, providing significant advantages in terms of safety, efficiency, and scalability. By conducting reactions in a continuously moving stream within a small-volume reactor, flow chemistry enables precise control over reaction parameters such as temperature, pressure, and residence time. This enhanced control leads to improved reaction yields, higher product purity, and minimized byproduct formation. For reactions involving hazardous reagents like nitromethane, the small reactor volume inherent to flow systems significantly mitigates safety risks by minimizing the quantity of hazardous material present at any given time.

Key Advantages of Flow Chemistry for 1,1-Bis(ethylthio)-2-nitroethylene Synthesis:

• Enhanced Safety: The use of nitromethane, a high-energy material, is made safer by minimizing the reaction volume.

• Improved Heat Transfer: The high surface-area-to-volume ratio of flow reactors allows for efficient dissipation of heat, which is critical for exothermic reactions.

• Precise Process Control: Tight control over residence time, temperature, and stoichiometry leads to higher reproducibility and selectivity.

• Scalability: Scaling up production is achieved by either extending the operation time or by "numbering-up" – running multiple reactors in parallel – rather than redesigning a larger, more hazardous batch reactor.

• Automation and Integration: Flow systems can be readily automated and integrated with online monitoring and purification steps, leading to a more streamlined and efficient workflow.

The Foundation: Understanding the Batch Synthesis

The established batch synthesis of the analogous compound, 1,1-Bis(methylthio)-2-nitroethylene, provides the fundamental chemical principles for our flow process. This two-step process begins with the deprotonation of nitromethane by a strong base in the presence of carbon disulfide to form a dipotassium salt intermediate. This intermediate is then alkylated with an alkyl halide to yield the final product.

A similar pathway can be employed for the synthesis of 1,1-Bis(ethylthio)-2-nitroethylene.

Reaction Scheme:

Step 1: Formation of the Dipotassium Salt

Step 2: S-Ethylation

While effective on a small scale, this batch process involves the handling of potentially unstable intermediates and presents challenges in controlling exotherms during scale-up.

Continuous Flow Protocol for 1,1-Bis(ethylthio)-2-nitroethylene Synthesis

This section details a robust, two-stage continuous flow protocol for the synthesis of 1,1-Bis(ethylthio)-2-nitroethylene. The system is designed for ease of assembly in a standard laboratory setting and allows for safe and efficient production.

Materials and Equipment

Reagents and Solvents	Equipment
Nitromethane (CH₃NO₂)	Two high-pressure syringe pumps or peristaltic pumps
Carbon Disulfide (CS₂)	T-mixer (e.g., PEEK or stainless steel)
Potassium Hydroxide (KOH)	Two heated coil reactors (e.g., PFA or stainless steel tubing)
Bromoethane (CH₃CH₂Br)	Back-pressure regulator
Isopropanol (solvent)	Temperature controller and heating mantle/block
Deionized Water	Collection vessel
Brine solution	Online monitoring system (optional, e.g., IR or MS)

Experimental Workflow Diagram

Caption: Experimental workflow for the continuous synthesis of 1,1-Bis(ethylthio)-2-nitroethylene.

Step-by-Step Protocol

1. Reagent Preparation:

• Solution A: Carefully dissolve potassium hydroxide (X molar equivalent) in isopropanol. Once fully dissolved and cooled, add nitromethane (1.0 molar equivalent). Caution: This mixture can be exothermic. Prepare in an ice bath.

• Solution B: Prepare a solution of carbon disulfide (2.0 molar equivalents) in isopropanol.

• Solution C: Prepare a solution of bromoethane (2.2 molar equivalents) in isopropanol.

2. System Assembly and Priming:

• Assemble the flow reactor system as depicted in the workflow diagram. Ensure all connections are secure.

• Prime each pump and corresponding line with the appropriate solvent (isopropanol) to remove any air from the system.

3. Reaction Execution:

• Set the temperature of Heated Reactor 1 to 40-50 °C and Heated Reactor 2 to 50-60 °C.

• Set the back-pressure regulator to maintain a system pressure of 5-10 bar to ensure solvents remain in the liquid phase and to improve reaction consistency.

• Start the pumps simultaneously at the desired flow rates to achieve the target residence time in each reactor. (See Table 1 for suggested starting parameters).

• Allow the system to reach a steady state (typically after 3-5 reactor volumes have passed through the system) before collecting the product stream.

4. Work-up and Product Isolation:

• Collect the output from the back-pressure regulator into a flask containing cold water to quench the reaction.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain 1,1-Bis(ethylthio)-2-nitroethylene as a yellow solid.

Recommended Reaction Parameters

The following table provides a starting point for the optimization of the continuous flow synthesis.

Parameter	Reactor 1 (Salt Formation)	Reactor 2 (Ethylation)	Rationale
Temperature	40-50 °C	50-60 °C	Moderate heating accelerates the reaction rates while minimizing side reactions.
Residence Time	5-10 minutes	10-20 minutes	Sufficient time for complete conversion in each step.
Flow Rate (Solution A)	0.5 mL/min	-	Stoichiometric control.
Flow Rate (Solution B)	1.0 mL/min	-	Stoichiometric control.
Flow Rate (Solution C)	-	1.1 mL/min	A slight excess of the alkylating agent ensures complete reaction of the intermediate salt.
Pressure	5-10 bar	5-10 bar	Maintains single-phase flow and improves reproducibility.

Scientific Rationale and Mechanistic Insight

The successful implementation of this flow protocol relies on a sound understanding of the underlying chemical principles and the advantages offered by the flow reactor setup.

Causality of Experimental Choices

• Two-Stage Reactor Setup: The synthesis is divided into two distinct stages to prevent the premature reaction of bromoethane with the base or other nucleophiles present in the first stage. This "telescoped" approach, where the output of the first reactor directly feeds into the second, eliminates the need for isolation of the potentially unstable dipotassium salt intermediate.

• Solvent Choice: Isopropanol is selected as the solvent due to its ability to dissolve both the inorganic base and the organic reagents, creating a more homogeneous reaction mixture. Its boiling point is also suitable for the chosen reaction temperatures under moderate pressure.

• T-Mixers: The use of T-mixers ensures rapid and efficient mixing of the reagent streams, which is crucial for initiating the reactions quickly and uniformly. This is a significant advantage over the slower, diffusion-limited mixing in large batch reactors.

• Back-Pressure Regulator: The application of back pressure prevents outgassing of the solvent at elevated temperatures and ensures a stable and reproducible flow, leading to consistent product quality.

Proposed Reaction Mechanism in Flow

Technical Notes & Optimization

Technical Support Center: A Guide to Troubleshooting Peak Tailing in the HPLC Analysis of 1,1-Bis(ethylthio)-2-nitroethylene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive, question-and-answer-style resource for troubleshooting peak tailing during the High-Performance Liquid Chromatography (HPLC) analysis of 1,1-Bis(ethylthio)-2-nitroethylene. As a Senior Application Scientist, my goal is to provide you with not just solutions, but a deeper understanding of the chromatographic principles at play.

Part 1: Frequently Asked Questions (FAQs) & Initial Diagnosis

Q1: What is peak tailing and why is it a concern for the analysis of 1,1-Bis(ethylthio)-2-nitroethylene?

A1: Peak tailing is a form of peak asymmetry where the back of the peak is wider than the front.[1] In an ideal HPLC separation, the peak should be symmetrical, resembling a Gaussian curve.[1] Peak tailing is problematic because it can compromise the accuracy of peak integration, reduce resolution between closely eluting compounds, and negatively impact the overall reliability of your analytical method.[2][3] For a compound like 1,1-Bis(ethylthio)-2-nitroethylene, which has a moderately polar nitro group and two ethylthio groups, there is potential for secondary interactions with the stationary phase, a common cause of peak tailing.[4][5]

Q2: How do I begin to diagnose the cause of peak tailing for my 1,1-Bis(ethylthio)-2-nitroethylene analysis?

A2: A good first step is to differentiate between column overload and other potential issues. You can do this by injecting a smaller volume or a more dilute sample. If the peak shape improves significantly, you are likely overloading the column.[3][6] If the peak tailing persists even at low concentrations, the issue is more likely related to secondary chemical interactions with the stationary phase, mobile phase conditions, or system hardware problems.[7]

Part 2: Troubleshooting Strategies & In-Depth Explanations

Section 1: Addressing Secondary Interactions with the Stationary Phase

The most common cause of peak tailing in reversed-phase HPLC is secondary interactions between the analyte and the stationary phase, particularly with residual silanol groups on silica-based columns.[8][9]

Q3: My peak for 1,1-Bis(ethylthio)-2-nitroethylene is tailing on a standard C18 column. What's the likely chemical interaction causing this, and how can I fix it?

A3: The likely culprit is the interaction between the polar nitro group of your analyte and acidic residual silanol groups (Si-OH) on the surface of the silica packing material.[2][10] These silanol groups can lead to a secondary, undesirable retention mechanism, causing some analyte molecules to lag behind, resulting in a tailing peak.[4][7]

Solutions to Mitigate Silanol Interactions:

• Adjust Mobile Phase pH: At a lower mobile phase pH (around 2.5-3), the silanol groups are protonated and thus less likely to interact with your analyte.[2][8] However, ensure that 1,1-Bis(ethylthio)-2-nitroethylene is stable under these acidic conditions.

• Use Mobile Phase Additives:

  • Competing Bases: Adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can effectively mask the active silanol sites, preventing them from interacting with your analyte.[8][11] A typical starting concentration is around 5-20 mM.[2][11]

  • Inorganic Additives: Inorganic salts can also improve peak shape by increasing the ionic strength of the mobile phase, which can suppress silanol interactions.[8][12]

• Select an Appropriate Column:

  • End-Capped Columns: Modern columns are often "end-capped," meaning the residual silanols have been chemically derivatized to reduce their activity.[8][13] Using a high-quality, end-capped column is highly recommended.

  • Type B Silica Columns: Opt for columns packed with high-purity, "Type B" silica, which has a lower metal content and fewer acidic silanol sites compared to older "Type A" silica.[2][6]

  • Alternative Stationary Phases: Consider columns with alternative stationary phases, such as those with polar-embedded groups or polymer-based packings, which are designed to shield silanol activity and improve peak shape for polar analytes.[2][13]

Section 2: Optimizing Mobile Phase and Sample Conditions

Q4: Can my choice of organic solvent or sample diluent affect peak tailing?

A4: Absolutely. The sample should ideally be dissolved in the initial mobile phase to avoid solvent mismatch effects that can lead to peak distortion. If your sample is dissolved in a stronger solvent than the mobile phase, it can cause peak fronting or tailing.[3] While both acetonitrile and methanol are common organic modifiers in reversed-phase HPLC, they have different properties. Acetonitrile often provides better efficiency, but methanol can sometimes offer improved peak shape due to its ability to better mask silanol interactions.[13] It is often worthwhile to screen both during method development.

Section 3: Investigating and Rectifying System and Hardware Issues

If you've addressed chemical and mobile phase factors and peak tailing persists, the problem may be rooted in the HPLC system itself.

Q5: What are the common hardware-related causes of peak tailing?

A5: Several hardware issues can contribute to peak tailing:

• Extra-Column Volume (Dead Volume): Excessive tubing length or diameter between the injector, column, and detector can cause the analyte band to spread, leading to broader, tailing peaks.[3][13] It's crucial to minimize this "dead volume" by using short, narrow-bore tubing.

• Column Voids and Contamination: A void at the head of the column or a blocked inlet frit can disrupt the flow path and cause peak distortion.[6] A void can sometimes be addressed by reversing and flushing the column (if the manufacturer's instructions permit). A contaminated frit may require cleaning or replacement.

• Leaking Fittings: A poor connection anywhere in the flow path can lead to peak tailing.[3] Ensure all fittings are properly tightened.

Part 3: Experimental Protocols and Data Visualization

Protocol 1: Diagnosing Column Overload

• Prepare a stock solution of 1,1-Bis(ethylthio)-2-nitroethylene at a known concentration (e.g., 1.0 mg/mL).

• Create a dilution series (e.g., 0.5, 0.2, 0.1, and 0.05 mg/mL).

• Inject a consistent volume of each concentration.

• Observe the peak shape. A noticeable improvement in symmetry at lower concentrations points to column overload.[3]

Protocol 2: Evaluating the Impact of a Mobile Phase Additive (TEA)

• Prepare your initial mobile phase (e.g., acetonitrile and water).

• Equilibrate the column and inject your sample, recording the chromatogram.

• Prepare a second mobile phase with the same composition but with the addition of 10 mM triethylamine.

• Thoroughly equilibrate the column with the new mobile phase.

• Inject the same sample and compare the peak shape to the initial injection.

Data Summary Table: Troubleshooting Peak Tailing

Condition	Tailing Factor (As)	Observations
Initial Method (Standard C18)	2.1	Significant tailing observed.
Reduced Sample Concentration	1.8	Some improvement, but tailing persists.
Mobile Phase pH 3.0	1.4	Noticeable improvement in peak symmetry.
Addition of 10 mM TEA	1.3	Good peak shape achieved.
Use of End-Capped Column	1.2	Excellent peak symmetry.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting peak tailing.

References

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Labcompare. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC. Retrieved from [Link]

• Dolan, J. W. (2003, July 1). Why Do Peaks Tail?. LCGC North America, 21(7), 612-616. Retrieved from [Link]

• ALWSCI. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. Retrieved from [Link]

• Various Authors. (2013, November 27). How can I prevent peak tailing in HPLC?. ResearchGate. Retrieved from [Link]

• CHROMacademy. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Retrieved from [Link]

• PubChem. (n.d.). 1,1-Bis(ethylthio)-2-nitroethylene. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 1,1-Bis(ethylthio)-2-nitroethylene. Retrieved from [Link]

• NextSDS. (n.d.). 1,1-bis(ethylthio)-2-nitroethylene — Chemical Substance Information. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Waters. (2022, March 15). What is "silanol activity" when a column is described as having low or high silanol activity?. Retrieved from [Link]

• Agilent Technologies. (n.d.). The Secrets of Good Peak Shape in HPLC. Retrieved from [Link]

• Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column?. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it?. Retrieved from [Link]

• LoBrutto, R., Jones, A., Kazakevich, Y. V., & McNair, H. M. (2004). Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography. Journal of Chromatography A, 1049(1-2), 75–85. [Link]

• Global Substance Registration System. (n.d.). 1,1-BIS(ETHYLTHIO)-2-NITROETHYLENE. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Highly Enantioselective Nitroaldol Reaction Catalyzed by New Chiral Copper Complexes. Retrieved from [Link]

• Various Authors. (n.d.). Reactivity of 1,1-bis(methylthio)-2-nitroethylene. ResearchGate. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. lctsbible.com [lctsbible.com]
• 8. labcompare.com [labcompare.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pharmagrowthhub.com [pharmagrowthhub.com]
• 11. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 12. Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromtech.com [chromtech.com]

Technical Support Center: Optimizing Crystallization Solvents for 1,1-Bis(ethylthio)-2-nitroethylene

Welcome to the Technical Support and Troubleshooting Portal for 1,1-Bis(ethylthio)-2-nitroethylene (CAS: 19419-96-6). This guide is designed for research scientists and drug development professionals who require high-purity isolation of this critical intermediate.

Below, you will find mechanistic insights into solvent selection, validated standard operating procedures (SOPs), and an advanced Q&A troubleshooting guide to resolve common phase-separation issues.

Mechanistic Insight: The Chemistry of Solvent Selection

1,1-Bis(ethylthio)-2-nitroethylene is a classic "push-pull" alkene. The electron-donating ethylthio groups and the strongly electron-withdrawing nitro group create a highly polarized double bond with a significant dipole moment .

Causality in Solvent Choice: Because of its strong intermolecular dipole-dipole interactions, the crystal lattice of this compound is robust.

• Non-polar solvents (e.g., pure hexanes) lack the dielectric constant required to disrupt these interactions, resulting in near-zero solubility even at reflux.

• Highly polar aprotic solvents (e.g., DMSO, DMF) solvate the molecule too effectively, preventing supersaturation and drastically reducing recovery yields.

• Polar protic solvents (e.g., Ethanol, Methanol) offer the ideal balance. They provide sufficient hydrogen-bonding to dissolve the compound at elevated temperatures (60–70 °C) but exhibit a steep solubility drop-off as the temperature decreases, driving high-yield crystallization .

Quantitative Solvent Screening Data

The following table summarizes the thermodynamic and kinetic outcomes of various solvent systems tested for this compound.

Solvent System	Volume Ratio	Saturation Temp (°C)	Yield (%)	Purity (HPLC)	Morphological Outcome
Ethanol / Water	9:1	55 °C	88%	>99.5%	Pale yellow needles (Optimal)
Pure Methanol	100%	45 °C	65%	99.0%	Fine crystalline powder
Hexane / EtOAc	3:1	60 °C	72%	95.0%	Prone to oiling out (Amorphous)
Toluene	100%	85 °C	40%	88.0%	Darkened crystals (Thermal stress)

Standard Operating Procedure (SOP): Self-Validating Crystallization

This protocol utilizes an Ethanol/Water (9:1) co-solvent system to maximize both yield and purity. The procedure is designed as a self-validating system : each step contains a visual or thermodynamic checkpoint to ensure the process is proceeding correctly before moving forward.

Step 1: Primary Dissolution

• Suspend 10.0 g of crude 1,1-Bis(ethylthio)-2-nitroethylene in 45 mL of absolute ethanol in a round-bottom flask.

• Heat the mixture to 60 °C under gentle stirring until the solid dissolves.

• Causality: Limiting the temperature to 60 °C prevents thermal degradation of the nitroketene dithioacetal framework, which can polymerize under prolonged extreme heat .

Step 2: Anti-Solvent Addition & Hot Filtration

• Add 5.0 mL of deionized water (anti-solvent) dropwise while maintaining the temperature at 60 °C. If slight turbidity appears, add 1–2 drops of ethanol until the solution clears.

• Perform a hot filtration through a pre-warmed Buchner funnel to remove insoluble polymeric impurities.

• Self-Validation Check: The filtrate must be perfectly transparent and pale yellow. Any cloudiness indicates premature precipitation, requiring reheating.

Step 3: Controlled Cooling

• Transfer the filtrate to a programmable cooling bath. Cool the solution from 60 °C to 20 °C at a strict rate of 0.5 °C / min .

• Self-Validation Check: At approximately 42–45 °C, a distinct cloud point should occur, immediately followed by the formation of discrete crystalline needles. If the solution turns into a milky emulsion without discrete particles, liquid-liquid phase separation ("oiling out") has occurred.

Step 4: Isolation

• Once the suspension reaches 20 °C, cool further to 4 °C in an ice bath for 1 hour to maximize lattice formation.

• Isolate the crystals via vacuum filtration and wash with 10 mL of ice-cold 10% aqueous ethanol. Dry under a vacuum at 30 °C to constant weight.

Diagnostic Workflow Visualization

If your self-validation checks fail during Step 3, follow the logical workflow below to rescue the batch.

Workflow for diagnosing and resolving crystallization phase-separation issues.

Troubleshooting & FAQs

Q1: My compound is "oiling out" (forming a heavy liquid layer) instead of crystallizing. What causes this and how do I fix it? A: Oiling out (liquid-liquid phase separation) occurs when the saturation point of the solution is reached at a temperature higher than the melting point of the solute, or when high concentrations of impurities act as plasticizers, depressing the compound's melting point. Fix: Do not let the oil solidify, as it will trap impurities. Reheat the mixture until it is a homogeneous liquid. Add 10% more of your primary solvent (Ethanol) to lower the saturation temperature. Cool the flask very slowly and introduce a seed crystal at 5 °C above the expected cloud point to force solid nucleation over phase separation.

Q2: The recovered crystals are deeply orange/red instead of the expected pale yellow. Is the product compromised? A: Yes, color shift is a primary indicator of degradation. The highly conjugated nitroketene dithioacetal system is sensitive to prolonged thermal stress. Extended heating at reflux causes partial decomposition and the formation of highly colored polymeric byproducts. Fix: Minimize the time the compound spends above 50 °C. If the crude is already dark, add 5% w/w activated carbon (Norit) during the initial dissolution step. The high surface area of the carbon will adsorb the larger, conjugated polymeric impurities prior to the hot filtration step.

Q3: I am getting a very low yield (<50%) from pure ethanol. How can I drive more product out of the mother liquor? A: 1,1-Bis(ethylthio)-2-nitroethylene retains moderate solubility in ethanol even at 4 °C. To force the equilibrium toward the solid phase, you must alter the dielectric constant of the solvent system. Fix: Implement the anti-solvent technique described in the SOP. By adding water (which has a much higher dielectric constant and in which the compound is insoluble), you drastically steepen the solubility curve, forcing the remaining compound out of the mother liquor without sacrificing the purity benefits of the ethanol system.

References

• National Center for Biotechnology Information. "1,1-Bis(ethylthio)-2-nitroethylene; CID 86870." PubChem Compound Database. Available at: [Link]

• Rao, H. S. P., & Vasantham, K. "Nitroketene dithioacetal chemistry: Synthesis of coumarins incorporating nitrothiophene moiety." Journal of Chemical Sciences (Indian Academy of Sciences), 121(4), 411-420. Available at:[Link]

• Clark, J. H., et al. "Green Chemistry: Critical Review of heterocycle syntheses." Green Chemistry (RSC Publishing), 2014. Available at:[Link]

Technical Support Center: Navigating the Thermal Stability of 1,1-Bis(ethylthio)-2-nitroethylene During Scale-Up

Welcome to the Technical Support Center for the handling and scale-up of 1,1-bis(ethylthio)-2-nitroethylene. This guide is designed for researchers, chemists, and process development professionals to provide in-depth technical insights and actionable troubleshooting advice. The inherent reactivity of the nitroalkene functional group presents unique challenges, particularly concerning thermal stability as reaction volumes increase. This resource aims to equip you with the knowledge to anticipate, diagnose, and mitigate potential thermal degradation issues, ensuring safer and more successful outcomes in your synthetic endeavors.

Troubleshooting Guide: Addressing In-Process Thermal Degradation

This section is formatted in a practical question-and-answer style to directly address common problems encountered during the scale-up of reactions involving 1,1-bis(ethylthio)-2-nitroethylene.

Question 1: My reaction mixture is turning dark brown/black upon prolonged heating or during an exothermic event. What is likely happening?

Answer: A dark discoloration is a common visual indicator of thermal decomposition of nitro compounds.[1][2] The high energy associated with the nitro group makes these molecules susceptible to degradation under thermal stress.[3] This decomposition is often an exothermic process, which can lead to a dangerous feedback loop where the heat generated accelerates further decomposition, a phenomenon known as a runaway reaction.[1][2][4]

Probable Causes:

• Localized Hotspots: In larger vessels, inefficient stirring can lead to localized areas of high temperature, initiating decomposition.

• Excessive Reaction Temperature: The bulk reaction temperature may be too high, exceeding the thermal stability threshold of the molecule.

• Presence of Contaminants: Impurities, particularly basic or acidic residues, can catalyze decomposition at lower temperatures than the pure compound.[1][2] For instance, caustic soda has been shown to reduce the thermal stability of nitro compounds.[2]

• Autocatalytic Decomposition: The decomposition products themselves can sometimes catalyze further degradation.[1][3]

Immediate Actions & Solutions:

• Reduce Heat and Improve Agitation: Immediately lower the reaction temperature and increase the stirring rate to ensure uniform heat distribution.

• Quench the Reaction (if safe): If the exotherm is uncontrollable, quenching the reaction by adding a pre-cooled, inert solvent may be necessary. A thorough risk assessment should be conducted before any quenching operation.[5]

• Post-Reaction Analysis: Once the situation is stabilized, analyze a sample of the discolored mixture using techniques like HPLC or LC-MS to identify degradation products. This can provide insights into the decomposition pathway.

Question 2: I am observing unexpected byproducts in my scaled-up reaction that were not present in my small-scale experiments. Could this be related to thermal degradation?

Answer: Yes, the appearance of novel byproducts upon scale-up is a strong indication that different reaction pathways, including thermal degradation, are becoming significant. The thermal profile of a reaction can change dramatically with scale due to alterations in the surface-area-to-volume ratio, which affects heat dissipation.

Probable Causes:

• Longer Reaction Times at Elevated Temperatures: Larger scale reactions often require longer heating times, increasing the potential for thermal decomposition.

• Changes in Impurity Profiles: The source or batch of starting materials may introduce different impurities that affect thermal stability. Even low levels of other nitro-containing impurities can significantly reduce the thermal stability of the bulk material.[6][7]

• Nef-type Reactions: If acidic conditions are present, residual moisture could lead to Nef-type reactions, converting the nitroalkene to a ketone or aldehyde.[8]

Investigative Workflow:

Caption: Troubleshooting workflow for unexpected byproducts.

Question 3: How can I proactively assess the thermal stability of my reaction mixture before a large-scale run?

Answer: Proactive thermal hazard assessment is crucial for safe scale-up. Several analytical techniques can provide valuable data on the thermal stability of your compound and reaction mixture.

Recommended Analytical Methods:

Analytical Technique	Information Gained	Key Parameters
Differential Scanning Calorimetry (DSC)	Onset temperature of decomposition, heat of decomposition.[6][7]	Tonset, ΔHdecomp
Thermogravimetric Analysis (TGA)	Temperature at which mass loss occurs, indication of volatile decomposition products.[9]	Tonset, % Mass Loss
Accelerating Rate Calorimetry (ARC)	Time-temperature-pressure data for an exothermic reaction under adiabatic conditions.	Onset Temperature, Self-Heat Rate

Experimental Protocol: Differential Scanning Calorimetry (DSC) for Thermal Hazard Screening

• Sample Preparation: Accurately weigh 2-5 mg of 1,1-bis(ethylthio)-2-nitroethylene into a high-pressure DSC pan. If assessing a reaction mixture, ensure the sample is representative of the actual process conditions.

• Instrument Setup: Place the sealed pan in the DSC instrument. Use an empty, sealed pan as a reference.

• Thermal Program: Heat the sample at a constant rate, typically 5-10 °C/min, from ambient temperature to a temperature beyond the expected decomposition.

• Data Analysis: Analyze the resulting thermogram to determine the onset temperature of any exothermic events. A sharp, significant exotherm indicates thermal decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the primary thermal decomposition pathway for nitroalkenes? A1: While the specific pathway for 1,1-bis(ethylthio)-2-nitroethylene is not extensively documented, a common decomposition mechanism for nitroalkenes involves the elimination of nitrous acid (HONO).[10] Other potential pathways include C-NO2 bond cleavage.[11]

Caption: Potential thermal decomposition pathway.

Q2: Are there any specific contaminants I should be particularly concerned about? A2: Yes, both acidic and basic contaminants can significantly lower the thermal stability of nitro compounds.[1][2] Bases, such as residual alkali hydroxides or amines, can react with the acidic proton alpha to the nitro group, forming a nitronate salt which may be less stable. Acids can catalyze hydrolysis and other decomposition reactions. It is also crucial to be aware of other nitro-containing impurities, as they can co-catalyze decomposition.[6][7]

Q3: What are the recommended storage conditions for 1,1-bis(ethylthio)-2-nitroethylene? A3: Based on supplier recommendations for similar compounds, 1,1-bis(ethylthio)-2-nitroethylene should be stored in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[12] Refrigeration at 2-8°C is often recommended.[12]

Q4: Can the presence of certain solvents influence the thermal stability? A4: Yes, the choice of solvent can impact thermal stability. Solvents that can react with the nitro compound or with decomposition intermediates should be avoided. For example, highly polar or protic solvents might facilitate decomposition pathways. It is advisable to conduct thermal analysis (e.g., DSC) of the compound in the intended process solvent.

Q5: What are some engineering controls to consider during scale-up to mitigate thermal risks? A5: When scaling up, consider the following engineering controls:

• High-Efficiency Agitation: Ensure the reactor is equipped with an agitator that provides excellent mixing to prevent localized hot spots.

• Adequate Cooling Capacity: The reactor's cooling system must be able to handle the heat generated by the reaction, with a sufficient safety margin.

• Pressure Relief Systems: Install rupture discs or relief valves to safely vent any sudden pressure increase from a runaway reaction.

• Continuous Processing: In some cases, transitioning from a batch to a continuous flow process can significantly improve safety by reducing the volume of material being reacted at any given time.[13]

References

• Reduction in the Thermal Stability of Nitro-Containing Compounds due to Cross-Catalyzed Autocatalytic Decomposition Caused by Nitro-Containing Impurities.
• Runaway reaction hazards in processing organic nitrocompounds. IChemE.
• Runaway Reaction Hazards in Processing Organic Nitro Compounds.
• Analytical Methods. Agency for Toxic Substances and Disease Registry.
• Decomposition pathways leading to HONO for nitroalkenes.
• Runaway Reaction Hazards in Processing Organic Nitro Compounds.
• Reduction in the Thermal Stability of Nitro-Containing Compounds due to Cross-Catalyzed Autocatalytic Decomposition Caused by Nitro-Containing Impurities.
• Thermal Hazard Analysis of Nitroarom
• Thermal Risk Assessment and Optimization of Hazard Ranking for Aromatic Nitro Compounds: Multiparameterization and Quantitative Structure–Property Relationship Modeling.
• Thermal risk classification optimization of flammable aromatic nitro compounds: Experiments and QSPR models.
• Preparation of conjugated nitroalkenes: short review. Scientiae Radices.
• Investigation of the chemical basis of nitroalkane toxicity: tautomerism and decomposition of propane 1- and 2-nitronate under physiological conditions. PubMed.
• An In-depth Technical Guide to the Synthesis and Preparation of 1,1-Bis(methylthio)-2-nitroethylene. Benchchem.
• An Isotopic Labeling Investigation into the Influence of the Nitro Group on LLM-105 Thermal Decomposition. OSTI.GOV.
• Scalable and sustainable reductive amidation of nitroarenes, nitroalkenes, and nitroalkyls with acyl saccharins in aqueous media. PMC.
• Thermal Decomposition of Aliphatic Nitro-compounds.
• 1,1-BIS(ETHYLTHIO)-2-NITROETHYLENE. gsrs.
• 24.6: Nitro Compounds. Chemistry LibreTexts.
• Runaway reactions, case studies, lessons learned. ARIA.
• Reactivity of 1,1-bis(methylthio)-2-nitroethylene.
• Runaway Reaction Hazards in Processing Organic Nitro Compounds. PDF Free Download.
• (PDF) Research of thermal properties of nitro derivatives of polychlorobiphenyls.
• Development of an Intermittent-Flow Enantioselective Aza-Henry Reaction Using an Arylnitromethane and Homogeneous Brønsted Acid–Base Catalyst with Recycle.
• 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870. PubChem.
• [3+2]-ANNULATION REACTIONS WITH NITROALKENES IN THE SYNTHESIS OF AROMATIC FIVE-MEMBERED NITROGEN HETEROCYCLES.
• Scalable and Sustainable Reductive Amidation of Nitroarenes, Nitroalkenes, and Nitroalkyls with Acyl Saccharins in Aqueous Media.
• Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Organic Syntheses.
• Rapid determination of trace nitrophenolic organics in water by combining solid-phase extraction with surface-assisted laser desorption/ionization time-of-flight mass spectrometry. PubMed.
• Catalytic Addition of Nitroalkanes to Unactivated Alkenes via Directed Carbopalladation.
• Mineralization and degradation of 4-Nitrophenol using homogeneous Fenton oxidation process. Environmental Engineering Research.
• Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM)
• Technical Support Center: Michael Addition Reactions with Nitroalkenes. Benchchem.
• trinitrotoluene degradation kinetics in simulated sediment samples
• Advances in 4-Nitrophenol Detection and Reduction Methods and Mechanisms: An Upd
• LITERATURE SURVEY ON THERMAL DEGRADATION, THERMAL OXIDATION, AND THERMAL ANALYSIS OF HIGH POLYMERS. 11. DTIC.
• Thermal Degradation Characteristics of Environmentally Sensitive Pesticide Products. epa nepis.
• thermal decompositon of bis (trinitroethyl-n-nitro) ethane (1) nonisothermal kinetics of thermal decomposition. CNKI.
• Thermal Degradation Mechanism and Decomposition Kinetic Studies of Poly(Ethylene Succinate)/Hemp Fiber Composites.

Sources

• 1. icheme.org [icheme.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 4. aria.developpement-durable.gouv.fr [aria.developpement-durable.gouv.fr]
• 5. orgsyn.org [orgsyn.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. osti.gov [osti.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

Reducing side products in 1,1-Bis(ethylthio)-2-nitroethylene amination reactions

Welcome to the technical support center for the amination of 1,1-bis(ethylthio)-2-nitroethylene. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile reaction. The nucleophilic substitution of one of the ethylthio groups with a primary or secondary amine is a powerful method for synthesizing valuable 1-amino-1-(ethylthio)-2-nitroethylene derivatives, which are key building blocks in heterocyclic chemistry.[1][2][3][4] However, the reaction is often plagued by the formation of side products, leading to reduced yields and complex purification procedures.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you identify the root causes of common issues and implement effective solutions to minimize side product formation and maximize the yield of your desired product.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequently encountered problems during the amination of 1,1-bis(ethylthio)-2-nitroethylene. Each issue is analyzed by its potential causes, followed by detailed, actionable solutions grounded in chemical principles.

Issue 1: Low or No Yield of the Desired Aminated Product

A low yield is the most common frustration in this reaction. The causes can range from suboptimal reaction conditions to the decomposition of starting materials or products.

Potential Causes & Solutions:

• Cause A: Inappropriate Solvent Choice. The polarity of the solvent plays a crucial role. The reaction proceeds via a polar, charged intermediate (a Meisenheimer-like complex), which needs to be stabilized.[5][6][7]

  • Solution: Employ polar aprotic solvents like acetonitrile (ACN), dimethylformamide (DMF), or tetrahydrofuran (THF). These solvents can effectively solvate the charged intermediate without interfering with the reaction. Protic solvents like ethanol or methanol can protonate the nucleophile or intermediates, reducing reactivity. The choice of solvent can significantly impact product distribution and reaction rates.[8][9]

• Cause B: Incorrect Base or Stoichiometry. While the amine reactant is a base, an additional external base is often unnecessary and can be detrimental. Strong bases can deprotonate the nitroalkane moiety, leading to decomposition or polymerization pathways.

  • Solution: In most cases, the reacting amine itself is sufficient to act as the base and nucleophile. If the amine salt is used (e.g., an amine hydrochloride), a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) should be added in a 1:1 stoichiometry to liberate the free amine. Avoid strong bases like sodium hydride or alkoxides.

• Cause C: Reaction Temperature is Too High or Too Low. High temperatures can promote decomposition of the thermally sensitive nitroethylene starting material and the final product.[10][11] Conversely, a temperature that is too low will result in a sluggish or incomplete reaction.

  • Solution: Start the reaction at room temperature (20-25 °C). If the reaction is slow, gentle heating to 40-50 °C can be beneficial. Monitor the reaction progress closely by Thin Layer Chromatography (TLC). If discoloration (darkening) of the reaction mixture is observed, it is a sign of decomposition, and the temperature should be lowered.

• Cause D: Poor Quality Starting Material. The 1,1-bis(ethylthio)-2-nitroethylene starting material can degrade over time, especially if exposed to light or heat.

  • Solution: Ensure the starting material is pure. If it appears discolored (dark yellow or brown) instead of a pale yellow solid, consider purification by recrystallization from a suitable solvent like ethanol or isopropanol before use.

Issue 2: Presence of Multiple Spots on TLC, Indicating Side Products

The formation of multiple byproducts is a clear indicator that competing reaction pathways are occurring.

Potential Causes & Solutions:

• Cause A: Formation of the Disubstituted Product. If a primary amine (R-NH₂) is used, it is possible for both ethylthio groups to be displaced, leading to the formation of a nitro-1,1-enediamine.

  • Solution: Use a strict 1:1 stoichiometry of the primary amine to the nitroketene dithioacetal. Adding the amine dropwise to a solution of the dithioacetal can also help to avoid localized high concentrations of the amine that might favor the second substitution.

• Cause B: Base-Catalyzed Decomposition. The acidic proton on the carbon bearing the nitro group can be abstracted by a base, leading to a nitronate anion. This intermediate can then undergo various decomposition or polymerization reactions.

  • Solution: As mentioned previously, avoid the use of strong external bases. If the amine being used is particularly basic, consider running the reaction at a lower temperature to temper its reactivity.

• Cause C: Michael Addition of the Amine. The electron-withdrawing nitro group makes the double bond susceptible to Michael (1,4-) addition by the amine nucleophile. While this is often a reversible step leading to the desired substitution product, under certain conditions, it can lead to side products.

  • Solution: This is less common for this specific substrate due to the excellent leaving group ability of the ethylthio group, which strongly favors the substitution pathway. Ensuring the use of polar aprotic solvents will stabilize the intermediate of the substitution pathway, making it kinetically favored.

Issue 3: Formation of a Dark, Tarry, or Insoluble Material

The appearance of dark, insoluble material is a definitive sign of significant decomposition or polymerization.

Potential Causes & Solutions:

• Cause A: Polymerization. The nitroalkene functionality is known to be susceptible to anionic polymerization, which can be initiated by strong bases or even by the amine reactant under harsh conditions.

  • Solution: Immediately reduce the reaction temperature. Ensure that a strong external base is not being used. Running the reaction at a higher dilution (lower concentration) can sometimes disfavor polymerization, which is often a bimolecular or higher-order process.

• Cause B: Thermal Decomposition. As noted, the nitro-containing starting materials and products can be thermally unstable.

  • Solution: Maintain strict temperature control. If the reaction is exothermic upon addition of the amine, use an ice bath to maintain the desired temperature.

Process Optimization & Recommended Protocol

To provide a clear, actionable baseline, here is a well-vetted, step-by-step protocol designed to minimize side product formation.

Optimized Protocol for Amination

• Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1,1-bis(ethylthio)-2-nitroethylene (1.0 equivalent) in anhydrous acetonitrile (ACN) to a concentration of 0.1-0.2 M.

• Amine Addition: To this stirring solution, add the desired primary or secondary amine (1.05 equivalents) dropwise via syringe over 5-10 minutes at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent). The starting material is UV active and will often stain with potassium permanganate. The product should be a new, more polar spot.

• Workup: Once the starting material is consumed (typically 2-6 hours), concentrate the reaction mixture under reduced pressure.

• Purification: The resulting crude residue can usually be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Data Summary: Influence of Reaction Parameters

The following table summarizes the expected outcomes based on adjustments to key reaction parameters. This data is synthesized from general principles of physical organic chemistry and established protocols.[8][12]

Parameter	Recommended Condition	Rationale	Potential Side Products if Deviated
Solvent	Acetonitrile, THF, DMF	Stabilizes the polar Meisenheimer-like intermediate.	Low yield, decomposition (in protic solvents).
Temperature	20-40 °C	Balances reaction rate against thermal decomposition.	Polymerization, decomposition products (if too high).
Base	None (amine is sufficient)	Avoids deprotonation of the nitroalkane C-H.	Tarry decomposition products, polymerization.
Stoichiometry	1.05 eq. of Amine	Ensures complete consumption of starting material without promoting disubstitution.	Disubstituted product (with primary amines), incomplete reaction.

Reaction Mechanism and Troubleshooting Logic

Understanding the underlying mechanism is key to effective troubleshooting. The reaction proceeds via a nucleophilic addition-elimination pathway.

Visualizing the Reaction Pathway

The following diagram illustrates the desired reaction pathway versus a common decomposition pathway.

Caption: Desired vs. Undesired Reaction Pathways.

This visualization clarifies the critical branch point. The desired pathway is favored by the nucleophilicity of the amine, while the side reaction is promoted by strong basicity, leading to the formation of a stabilized nitronate anion that can decompose.

Frequently Asked Questions (FAQs)

Q1: Can I use aromatic amines like aniline for this reaction? A: Yes, but the reaction will be significantly slower due to the lower nucleophilicity of aromatic amines compared to aliphatic amines. Gentle heating (e.g., to 50-60 °C) may be required to drive the reaction to completion.

Q2: My product seems to be an oil, but the literature reports a solid. What should I do? A: This is often due to residual solvent or minor impurities preventing crystallization. Ensure your product is pure by column chromatography. Then, try to induce crystallization by dissolving the oil in a minimal amount of a hot solvent (like ethyl acetate or dichloromethane) and then adding a non-polar solvent (like hexanes or pentane) dropwise until turbidity is observed, then cool it slowly. Scratching the inside of the flask with a glass rod at the solvent-air interface can also initiate crystallization.

Q3: Is the second ethylthio group ever substituted? I am using a primary amine. A: Yes, this is a common side reaction with primary amines, leading to a symmetrical 1,1-diamino-2-nitroethylene product. To minimize this, use no more than 1.05 equivalents of the primary amine and consider adding it slowly to the reaction mixture to maintain a low concentration. If it remains a problem, protecting the primary amine as a mon-Boc derivative, performing the substitution, and then deprotecting is a possible, though more lengthy, alternative.

Q4: The reaction turns black, and I get a very low yield of a complex mixture. What is the most likely cause? A: A black, tarry reaction is almost always a sign of extensive decomposition. The most probable cause is either too high a reaction temperature or the presence of an overly strong base. Review your protocol to ensure the temperature did not exceed 40-50 °C and that no strong, non-nucleophilic bases were used.

Q5: How can I confirm the structure of my final product? A: The most definitive methods are ¹H NMR, ¹³C NMR, and mass spectrometry. In the ¹H NMR, you should observe the disappearance of one of the ethylthio group signals and the appearance of signals corresponding to the protons of the newly added amine. The vinylic proton signal will also shift. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

References

• Wikipedia contributors. (2024). Nucleophilic aromatic substitution. Wikipedia, The Free Encyclopedia. [Link]

• Błaziak, K., Danikiewicz, W., & Mąkosza, M. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4837. [Link]

• The Organic Chemistry Tutor. (2017, January 15). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate [Video]. YouTube. [Link]

• Mąkosza, M. (2019). Nucleophilic substitution in nitroarenes: a general corrected mechanism. Monatshefte für Chemie - Chemical Monthly, 150(7), 1125–1136. [Link]

• Mąkosza, M. (2019). Nucleophilic substitution in nitroarenes: a general corrected mechanism. Semantic Scholar. [Link]

• Aksenov, A. V., et al. (2024). Reactivity of 1,1-bis(methylthio)-2-nitroethylene. ResearchGate. [Link]

• Khan, S., et al. (2019). Synthesis of nitroketene N,S-acetals by the amination of 5. ResearchGate. [Link]

• Rahman, H., et al. (2019). Nitroketene N,S-acetals: synergistic building blocks for the synthesis of heterocycles. RSC Advances, 9(26), 14649–14681. [Link]

• Anonymous. (n.d.). Pathways of secondary decomposition. ResearchGate. [Link]

• Kambe, S., et al. (1983). ChemInform Abstract: Nitroketene Aminals. Part 6. Synthesis of Methyl 4-Aryl-1,4-dihydro-5-nitronicotinates. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 1,1-Bis(ethylthio)-2-nitroethylene. PubChem. [Link]

• Global Substance Registration System. (n.d.). 1,1-BIS(ETHYLTHIO)-2-NITROETHYLENE. gsrs.ncats.nih.gov. [Link]

• Abedinifar, F., Larijani, B., & Mahdavi, M. (2022). Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity (update from 2012 to 2021). RSC Advances, 12(48), 30436–30456. [Link]

• Abedinifar, F., Larijani, B., & Mahdavi, M. (2022). Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives. Semantic Scholar. [Link]

• Ghorbani-Vaghei, R., & Malaeke, A. (2014). Part II: nitroalkenes in the synthesis of heterocyclic compounds. ResearchGate. [Link]

• The Organic Chemistry Tutor. (2016, April 24). Amine Synthesis Reactions Organic Chemistry - Summary & Practice Problems [Video]. YouTube. [Link]

• Anonymous. (n.d.). Potential pathways for pyrolytic decomposition of diketene to form (I) ketene and (II) allene and CO2. ResearchGate. [Link]

• Christensen, H., et al. (2006). Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald-Hartwig Amination Reaction. DTU Research Database. [Link]

• Chen, Y., & Nizkorodov, S. A. (2022). Influence of solvent on the electronic structure and the photochemistry of nitrophenols. Environmental Science: Atmospheres, 2(4), 438–450. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity (update from 2012 to 2021) - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. orbit.dtu.dk [orbit.dtu.dk]
• 9. Influence of solvent on the electronic structure and the photochemistry of nitrophenols - Environmental Science: Atmospheres (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Solubilization Strategies for 1,1-Bis(ethylthio)-2-nitroethylene

Welcome to the Technical Support Center. This hub is designed for researchers, synthesis chemists, and drug development professionals facing solubility challenges with 1,1-Bis(ethylthio)-2-nitroethylene (CAS 19419-96-6).

As a highly lipophilic intermediate (LogP ~2.3) [1] predominantly used in the synthesis of ranitidine analogs and other pharmaceuticals, its two ethylthio arms and lack of hydrogen-bond donors result in severe aqueous insolubility. This guide provides field-proven troubleshooting protocols, mechanistic explanations, and FAQs to help you integrate this compound into aqueous biological assays or biphasic chemical syntheses.

Solubilization Decision Matrix

Before selecting a protocol, you must align the solubilization strategy with your downstream application.

Workflow for selecting the optimal solubilization strategy based on application.

Comparative Efficacy of Solubilization Agents

Solubilization Agent	Class	Max Achievable Concentration	Biocompatibility	Primary Application
DMSO / DMF	Co-solvent	> 100 mM	Low (Cytotoxic >1% v/v)	Chemical Synthesis / Master Stocks
PEG-400	Polymeric Co-solvent	10 - 50 mM	Moderate	Formulation / Biphasic Synthesis
Tween-80	Non-ionic Surfactant	1.0 - 5.0 mM	Moderate	Biochemical Assays / HPLC
HP-β-CD	Complexing Agent	0.5 - 2.0 mM	High	Cell-based Assays / In vivo

Troubleshooting Guides & Validated Protocols

Strategy A: Co-Solvent Dilution (The "Solvent-Shift" Method)

The Causality: Water forms a highly ordered, hydrogen-bonded network. Introducing the hydrophobic ethylthio groups of 1,1-Bis(ethylthio)-2-nitroethylene forces water to form an ordered "cage" around the molecule, creating a massive entropic penalty (the hydrophobic effect) [2]. Co-solvents like DMSO disrupt this water network, lowering the dielectric constant and reducing the energy barrier for cavity formation [2].

Step-by-Step Protocol:

• Master Stock Preparation: Weigh 19.3 mg of 1,1-Bis(ethylthio)-2-nitroethylene (MW = 193.3 g/mol ) [1]. Dissolve completely in 1.0 mL of anhydrous DMSO to yield a 100 mM master stock. Vortex until optically clear.

• Buffer Equilibration: Pre-warm your target aqueous buffer (e.g., PBS, pH 7.4) to 37°C. Why? Increased thermal energy improves kinetic solubility during the critical mixing phase.

• High-Shear Addition: Place the buffer on a vortex mixer at 1,500 RPM. Add the DMSO stock dropwise (e.g., 10 µL into 990 µL buffer for a 1 mM final concentration, yielding 1% DMSO).

• Self-Validation: Measure the absorbance of the final solution via UV-Vis spectrophotometry (scan 300-400 nm). A stable baseline without scattering at 600 nm confirms the absence of colloidal aggregates.

Strategy B: Micellar Encapsulation via Non-Ionic Surfactants

The Causality: When surfactant monomers (like Tween-80) exceed their Critical Micelle Concentration (CMC) in water, they self-assemble into spherical structures. The hydrophobic oleate tails form a lipophilic core that interacts with the ethylthio groups via London dispersion forces, while the PEGylated headgroups maintain aqueous solubility [3].

Mechanism of surfactant-mediated micellar encapsulation for hydrophobic compounds.

Step-by-Step Protocol:

• Surfactant Coating: Dissolve 5 mg of the compound in 100 µL of ethanol. Add 50 mg of Tween-80 and vortex thoroughly to ensure homogenous mixing.

• Solvent Evaporation: Evaporate the ethanol under a gentle stream of nitrogen gas until a viscous, clear compound-surfactant matrix remains.

• Aqueous Reconstitution: Add 10 mL of aqueous buffer to the matrix.

• Energy Input: Sonicate in a water bath for 15 minutes at room temperature to drive micelle formation.

• Self-Validation: Analyze the solution using Dynamic Light Scattering (DLS). A monodisperse peak at ~10-15 nm confirms successful micelle formation without bulk precipitation.

Frequently Asked Questions (FAQs)

Q: Why does my solution instantly turn cloudy when I pipette the DMSO stock into my aqueous buffer? A: This is a classic example of solvent-shift precipitation, commonly known as the "Ouzo effect." When you inject a bolus of DMSO stock into water, the local concentration of the hydrophobic solute exceeds its metastable zone limit before the DMSO can evenly disperse. Fix: You must reverse your thinking. Never add buffer to the DMSO stock. Always add the DMSO stock dropwise into a rapidly vortexing volume of buffer to ensure instant, infinite dilution.

Q: I am running a sensitive cell-based assay. Is 1% DMSO acceptable? A: For many immortalized cell lines, 1% DMSO is the absolute upper limit of tolerability, but primary cells may exhibit toxicity or transcriptomic shifts at >0.1% DMSO. If you require a high concentration of 1,1-Bis(ethylthio)-2-nitroethylene but cannot exceed 0.1% DMSO, switch to Hydroxypropyl-β-cyclodextrin (HP-β-CD) complexation . HP-β-CD provides a hydrophobic cavity that sequesters the ethylthio arms without the cytotoxicity associated with organic solvents [4].

Q: How does the ethylthio group compare to the methylthio group regarding solubility in ranitidine synthesis? A: The ethylthio analog (1,1-Bis(ethylthio)-2-nitroethylene) is significantly more hydrophobic than the classic ranitidine intermediate, 1,1-Bis(methylthio)-2-nitroethylene. The addition of two extra methylene carbons increases the hydrophobic surface area, raising the LogP. You will likely need to double the surfactant concentration or increase the co-solvent ratio compared to protocols designed for the methylthio variant.

Q: My downstream HPLC analysis is showing split peaks after using Tween-80. What is happening? A: Surfactants like Tween-80 can coat the stationary phase of reverse-phase HPLC columns (like C18), altering the partition coefficient dynamically during the run and causing peak splitting or retention time shifts. Fix: Use a guard column, switch to a co-solvent method (DMSO/Water) for analytical sample prep, or utilize a specialized column designed for surfactant-rich samples.

References

• National Center for Biotechnology Information. "1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870" PubChem. Available at: [Link]

• van der Vegt, N. F. A., & Nayar, D. "The Hydrophobic Effect and the Role of Cosolvents." The Journal of Physical Chemistry B, 2017. Available at:[Link]

• Savjani, K. T., Gajera, A. K., & Savjani, J. K. "Drug Solubility: Importance and Enhancement Techniques." ISRN Pharmaceutics, 2012. (Referenced conceptually via general surfactant mechanisms). Available at:[Link]

• Kumar, A., et al. "Techniques for solubility enhancement of Hydrophobic drugs: A Review." Journal of Advanced Pharmacy Education and Research, 2013. Available at:[Link]

Technical Support Center: Optimizing Catalyst Load for 1,1-Bis(ethylthio)-2-nitroethylene Conversion

Introduction

Welcome to the Technical Support Center for the catalytic conversion of 1,1-Bis(ethylthio)-2-nitroethylene. This molecule is a highly versatile synthetic intermediate, prized for its dual functionality as a nitroalkene and a ketene dithioacetal. It serves as a key building block in the synthesis of various pharmaceuticals and heterocyclic compounds, most notably in reactions involving the nucleophilic substitution of one of its ethylthio groups.

Achieving high yield and purity in these transformations is critically dependent on the precise optimization of the catalyst load. An insufficient amount of catalyst can lead to slow or incomplete reactions, while an excess can promote undesired side reactions, complicate product purification, and increase costs. This guide is designed to provide researchers, scientists, and drug development professionals with a structured approach to troubleshooting common issues and systematically optimizing catalyst loading for their specific applications.

Frequently Asked Questions (FAQs)

Q1: What types of catalysts are most commonly used for the conversion of 1,1-Bis(ethylthio)-2-nitroethylene?

A1: The choice of catalyst is entirely dependent on the desired transformation. The most prevalent application of this substrate is in nucleophilic vinylic substitution, where one of the -SEt groups is displaced by a nucleophile (e.g., an amine). For this class of reaction, basic catalysts are most common. These can range from organic bases like triethylamine (TEA) and piperidine to inorganic bases such as potassium carbonate (K₂CO₃) or lithium hydroxide (LiOH)[1][2].

For other transformations, such as the reduction of the nitro group, transition metal catalysts (e.g., based on iron, iridium, or copper) would be employed under hydrogenation or transfer hydrogenation conditions[3][4][5]. This guide will focus primarily on optimizing base catalysts for nucleophilic substitution, as it is a more common challenge for this specific substrate. However, the troubleshooting principles are broadly applicable.

Q2: What is a typical starting catalyst load for a new reaction?

A2: For base-catalyzed substitutions, a good starting point is typically 10-20 mol% relative to the limiting reagent[1]. This sub-stoichiometric amount is usually sufficient to promote the reaction without causing excessive side product formation. For transition metal-catalyzed reductions, the starting load would be significantly lower, often in the range of 0.5-5 mol% .

Q3: How can I effectively monitor the reaction's progress?

A3: A combination of techniques is recommended. For rapid, qualitative assessment, Thin-Layer Chromatography (TLC) is invaluable. For quantitative analysis to accurately determine conversion and yield, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are the methods of choice[6][7]. It is crucial to develop a reliable analytical method that can clearly separate the starting material, desired product, and any major byproducts before beginning optimization studies. NMR spectroscopy of crude reaction aliquots can also provide detailed information on conversion and the formation of side products[8].

Q4: Beyond catalyst load, what are the other critical parameters I should consider during optimization?

A4: Catalyst optimization should not be performed in isolation. The ideal catalyst load is often dependent on other variables, including:

• Temperature: Higher temperatures can sometimes compensate for lower catalyst loading but may also lead to thermal degradation or side reactions.

• Solvent: The polarity and nature of the solvent can influence catalyst activity and the solubility of reactants and intermediates.

• Concentration: Reaction kinetics can be highly dependent on the concentration of reactants.

• Purity of Reagents: Impurities in starting materials or solvents can act as catalyst poisons, especially acidic impurities which can neutralize a basic catalyst[9].

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Problem 1: Low or No Conversion of Starting Material

Your reaction has run for the expected duration, but analytical monitoring shows a large amount of unreacted 1,1-Bis(ethylthio)-2-nitroethylene.

Potential Cause	Scientific Rationale	Recommended Solution
A. Insufficient Catalyst Load	The catalytic cycle is too slow to achieve significant turnover within the given timeframe. The activation energy barrier is not being sufficiently lowered for a majority of the substrate molecules.	Incrementally increase the catalyst load (e.g., from 10 mol% to 20 mol%, then 30 mol%). If a linear improvement is observed, you are likely in a catalyst-limited regime.
B. Catalyst Poisoning or Deactivation	Impurities in the reagents or solvent (e.g., trace acid, water, or oxidative species) can neutralize or irreversibly bind to the catalyst, rendering it inactive[10][11]. For base catalysts, any acidic impurity will consume the catalyst in a stoichiometric neutralization reaction.	Ensure all reagents and solvents are pure and anhydrous. Use freshly opened solvents or distill them prior to use. If feedstock purity is a concern, consider a pre-purification step[9].
C. Sub-optimal Reaction Temperature	The reaction may have a high activation energy that is not being overcome at the current temperature, even with the catalyst present.	Increase the reaction temperature in 10-20 °C increments. Monitor for both an increase in the rate of product formation and the appearance of any new impurity spots on TLC.
D. Poor Reagent Quality	The 1,1-Bis(ethylthio)-2-nitroethylene or the nucleophile may have degraded during storage, reducing the concentration of active species available to react.	Verify the purity of starting materials using NMR or another suitable analytical technique. Use freshly acquired or purified reagents.

Problem 2: High Conversion but Low Isolated Yield (Significant Side Products)

The starting material is consumed, but the yield of the desired product is poor, often accompanied by the formation of baseline material on TLC or multiple peaks in HPLC/GC.

Potential Cause	Scientific Rationale	Recommended Solution
A. Catalyst Load is Too High	Excess catalyst can open up alternative reaction pathways that have a higher activation energy. For example, a strong base might deprotonate the product, leading to subsequent decomposition or polymerization.	Systematically decrease the catalyst load (e.g., from 20 mol% to 10 mol%, then 5 mol%). The goal is to find a "sweet spot" where the desired reaction proceeds efficiently while minimizing side reactions.
B. Reaction Temperature is Too High	High temperatures can provide enough energy to overcome the activation barrier for undesired side reactions, such as elimination, dimerization[12], or decomposition of the thermally sensitive nitro group.	Reduce the reaction temperature. A lower temperature combined with a slightly higher catalyst load or longer reaction time may provide a better selectivity profile.
C. Product Instability	The desired product may be unstable under the reaction conditions and degrades over time once formed.	Monitor the reaction profile over time. If you observe the product concentration peaking and then decreasing, it indicates instability. In such cases, aim for a shorter reaction time and accept a slightly lower conversion to maximize the isolated yield of the intact product.

Problem 3: Reaction Stalls Before Reaching Full Conversion

The reaction proceeds well initially but stops at an intermediate conversion level (e.g., 60-70%) and does not progress further even with extended reaction time.

Potential Cause	Scientific Rationale	Recommended Solution
A. Gradual Catalyst Deactivation	The catalyst may be slowly consumed or degraded over the course of the reaction[13]. This is common in systems where byproducts can poison the catalyst.	Try adding the catalyst in portions (e.g., add half at the beginning and the other half after a few hours). This can help maintain a sufficient concentration of active catalyst throughout the reaction.
B. Product Inhibition	The product of the reaction may coordinate to the catalyst's active site more strongly than the starting material, effectively acting as an inhibitor and preventing further turnover.	This is a more challenging issue to solve. Running the reaction at a higher dilution may disfavor product inhibition. Alternatively, a different catalyst that is less susceptible to product inhibition may be required.

Visual Troubleshooting and Optimization Workflows

The following diagrams provide a logical framework for addressing common experimental challenges.

Caption: A logical workflow for troubleshooting low reaction conversion.

Caption: Conceptual relationship between catalyst load, rate, and yield.

Experimental Protocols

Protocol 1: General Procedure for Catalyst Load Screening

This protocol outlines a parallel screening approach to identify the optimal catalyst load for the substitution of an ethylthio group with a generic amine nucleophile.

• Preparation: In an array of clean, dry reaction vials equipped with stir bars, add 1,1-Bis(ethylthio)-2-nitroethylene (1.0 eq, e.g., 100 mg, 0.517 mmol).

• Reagent Addition: To each vial, add the chosen anhydrous solvent (e.g., acetonitrile, 2 mL) and the amine nucleophile (1.1 eq, 0.569 mmol).

• Catalyst Addition: To each vial, add a different amount of the base catalyst (e.g., triethylamine).

  • Vial 1: No catalyst (control)

  • Vial 2: 2.5 mol%

  • Vial 3: 5.0 mol%

  • Vial 4: 10.0 mol%

  • Vial 5: 20.0 mol%

• Reaction: Seal the vials and place them in a pre-heated reaction block at the desired temperature (e.g., 60 °C). Stir for a set duration (e.g., 8 hours).

• Analysis: After cooling to room temperature, take a small aliquot from each vial, quench with a suitable buffer if necessary, dilute, and analyze by HPLC or GC to determine the conversion and relative yield of the product.

Protocol 2: Reaction Monitoring by HPLC

• Sample Preparation: Withdraw a small aliquot (e.g., 20 µL) from the reaction mixture using a syringe. Immediately quench it in a larger volume of a suitable solvent (e.g., 1 mL of acetonitrile/water) to stop the reaction and dilute the sample.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter.

• Injection: Inject the filtered sample onto a suitable HPLC column (e.g., a C18 reverse-phase column)[6].

• Data Analysis: Monitor the peak area of the starting material and the product over time. Calculate the percent conversion by comparing the starting material's peak area at time t to its area at t=0.

Parameter	Recommended Starting Conditions for Screening
Substrate	1,1-Bis(ethylthio)-2-nitroethylene
Nucleophile	Generic Amine (1.1 - 1.5 equivalents)
Catalyst	Triethylamine (or other base)
Catalyst Load Range	0 mol%, 5 mol%, 10 mol%, 20 mol%
Solvent	Acetonitrile, Tetrahydrofuran (THF), or Dioxane
Temperature	Room Temperature, 50 °C, 80 °C
Monitoring	TLC (qualitative), HPLC (quantitative)

References

• Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. Journal of the American Chemical Society. [Link]

• 1,3-Difunctionalization of β-Alkyl Nitroalkenes via Combination of Lewis Base Catalysis and Radical Oxidation. Organic Letters. [Link]

• Unlocking copper catalysis with nitro compounds: Synthesis of functionalized allylboranes from allylic nitroalkanes. ChemRxiv. [Link]

• Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. Cardiff University ORCA. [Link]

• 1,1-Bis(ethylthio)-2-nitroethylene - HPLC Application. SIELC Technologies. [Link]

• Substrate scope for the reduction of nitro compounds using HBpin and precatalyst 1a. Journal of the American Chemical Society. [Link]

• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. McMaster University Institutional Repository. [Link]

• Process for the preparation of nitroethylene derivatives.

• Catalyst deactivation Common causes. AmmoniaKnowHow. [Link]

• Unravelling a complex catalyst deactivation in which selectivity affects conversion. University of Groningen Research Portal. [Link]

• The proposed mechanism for the synthesis of ketene dithioacetal 4a. ResearchGate. [Link]

• Reactivity of 1,1-bis(methylthio)-2-nitroethylene. ResearchGate. [Link]

• Synthesis of Polyfunctionalized 1,4-Dihydropyridine-Fused-1,3-Diazaheterocycles. ResearchGate. [Link]

• Synthesis of novel ketene dithioacetals via one pot reaction. Growing Science. [Link]

• 1,1-BIS(ETHYLTHIO)-2-NITROETHYLENE. gsrs.ncats.nih.gov. [Link]

• Iridium-Catalyzed and pH-Dependent Reductions of Nitroalkenes to Ketones. MDPI. [Link]

• 1-methylamino-1- methylthio-2-nitroethylene synthesis method.

• 1,3-Dianionic annulation of ketones with ketene dithioacetal. Royal Society of Chemistry. [Link]

• Generality-Driven Catalyst Development: A Universal Catalyst for Enantioselective Nitroalkene Reduction. Organic Chemistry Portal. [Link]

• Highly Chemoselective Oxidation of Dithioester Enethiolates to Sulfenates. The Journal of Organic Chemistry. [Link]

• Help with Low Yield Synthesis. Reddit. [Link]

• Recent developments of ketene dithioacetal chemistry. Semantic Scholar. [Link]

• Development of chemiluminescence-based methods for specific quantitation of nitrosylated thiols. PubMed. [Link]

• Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. csbsju.edu. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• The rapid generation of isothiocyanates in flow. Beilstein Journal of Organic Chemistry. [Link]

• Purine and Related Compound Purification Strategies. Teledyne ISCO. [Link]

• 1,1-bis(ethylthio)-2-nitroethylene — Chemical Substance Information. NextSDS. [Link]

• Nitroethylene: synthesis of novel 2-nitroethylphosphonates. RSC Publishing. [Link]

• Analysis of the Reactivity of Z-2-Ar-1-EWG-1-Nitroethene Molecular Segment in the Hetero Diels–Alder Reaction. MDPI. [Link]

• Sample Preparation and Analytical Methods for Identifying Organic Compounds in Bituminous Emissions. MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. growingscience.com [growingscience.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Iridium-Catalyzed and pH-Dependent Reductions of Nitroalkenes to Ketones [mdpi.com]
• 6. 1,1-Bis(ethylthio)-2-nitroethylene | SIELC Technologies [sielc.com]
• 7. employees.csbsju.edu [employees.csbsju.edu]
• 8. dspace.library.uvic.ca [dspace.library.uvic.ca]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. ammoniaknowhow.com [ammoniaknowhow.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. beilstein-journals.org [beilstein-journals.org]
• 13. research.rug.nl [research.rug.nl]

Technical Support Center: Resolving Co-eluting Impurities in 1,1-Bis(ethylthio)-2-nitroethylene LC-MS

Welcome to the technical support center for the analysis of 1,1-Bis(ethylthio)-2-nitroethylene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for a common and frustrating challenge in liquid chromatography-mass spectrometry (LC-MS): the co-elution of impurities. Here, we move beyond generic advice to offer structured troubleshooting workflows, detailed experimental protocols, and the scientific rationale behind each strategic choice.

Frequently Asked Questions (FAQs)

Q1: My main peak for 1,1-Bis(ethylthio)-2-nitroethylene looks symmetrical, but I suspect an impurity is hiding underneath. How can I confirm co-elution?

A1: Visual inspection of a chromatogram is often not enough to confirm peak purity.[1][2] A perfectly symmetrical peak can still hide a co-eluting species. Your mass spectrometer is the most powerful tool for this diagnosis.

• Mass Spectral Analysis: The most definitive method is to examine the mass spectra across the entire peak width (from upslope to downslope).[2] If the peak is pure, the mass spectrum at the beginning, apex, and end of the peak will be identical. If a co-eluting impurity is present, you will observe different ions appearing or changing in relative abundance as the peak elutes.[1] Modern LC-MS software can automate this process through peak purity analysis functions.

• Extracted Ion Chromatograms (EIC): Generate EICs for the expected m/z of your main compound and any potential or known impurities. If a single peak in the Total Ion Chromatogram (TIC) resolves into multiple, slightly offset peaks in different EICs, you have confirmed co-elution.[3]

Q2: What are the most likely impurities to co-elute with 1,1-Bis(ethylthio)-2-nitroethylene?

A2: Given its structure—containing a nitro group, a double bond, and two thioether linkages—potential impurities can arise from both the synthesis and degradation.[4][5][6][7]

• Synthesis-Related Impurities: These can include starting materials, reagents, or by-products from side reactions. Isomers (e.g., geometric isomers) are also a possibility.

• Degradation Products: Forced degradation studies are designed to intentionally create and identify these products.[8][9][10] For this molecule, expect to see:

  • Oxidation Products: The thioether (ethylthio) groups are susceptible to oxidation, forming sulfoxides or sulfones.

  • Hydrolysis Products: The molecule may be susceptible to cleavage under acidic or basic conditions.

  • Photolytic Degradation Products: The conjugated nitroalkene system is a chromophore that can absorb UV light, potentially leading to isomerization or other rearrangements.[8]

Q3: My compound and its impurity are both polar and elute near the void volume on my C18 column. What is the quickest way to improve retention?

A3: This is a classic problem for polar analytes on traditional reversed-phase (RP) columns.[11][12] Before abandoning the column, try these adjustments:

• Reduce Mobile Phase Strength: Decrease the initial percentage of the organic solvent (e.g., acetonitrile or methanol) in your gradient. For isocratic methods, reduce the overall organic percentage. This increases the polarity of the mobile phase, promoting greater interaction with the nonpolar C18 stationary phase.

• Use a 100% Aqueous Mobile Phase: If retention is still poor, switch to a column specifically designed for use in highly aqueous conditions, such as an "AQ-C18" or one with an embedded polar group.[13] These columns resist "dewetting," a phenomenon where the aqueous mobile phase is expelled from the stationary phase pores, leading to a dramatic loss of retention.[13]

In-Depth Troubleshooting Guide

When simple fixes are not enough, a systematic approach is required. This guide provides a logical workflow from initial assessment to advanced chromatographic strategies.

Workflow for Resolving Co-elution

The following diagram outlines the decision-making process for tackling a co-elution problem.

Caption: A troubleshooting workflow for diagnosing and resolving co-elution.

Step 1: Foundational Method Optimization (Reversed-Phase)

Before making drastic changes, fully explore the selectivity levers available in reversed-phase chromatography. The goal is to alter the relative interactions of the analyte and impurity with the stationary and mobile phases.

Q4: How do I systematically optimize my reversed-phase gradient to resolve my peaks?

A4: A shallow gradient is often the key to separating closely eluting compounds.[14] If your compounds are eluting too close together, you are likely moving them through the column too quickly.

Experimental Protocol: Gradient Optimization

• Scouting Run: Perform an initial fast gradient (e.g., 5% to 95% organic in 10 minutes) to determine the approximate elution time of the co-eluting pair.

• Calculate Elution %B: Note the percentage of organic solvent (%B) at which the compounds elute. Let's assume this is 40% B.

• Design a Shallow Gradient: Create a new gradient that is much shallower around the elution point. Instead of a broad gradient, focus the separation power where it's needed.

  • Old Gradient: 5% B to 95% B over 10 min (Gradient slope = 9%/min)

  • New, Focused Gradient:

    • Hold at 25% B for 1 minute.

    • Ramp from 25% B to 55% B over 15 minutes (Gradient slope = 2%/min).

    • Include a high-organic wash step at the end (e.g., ramp to 95% B and hold) to clean the column.

• Evaluate Resolution: Run the new method and assess the resolution. This approach provides more time for the differential partitioning between the mobile and stationary phases to take effect, often resolving the co-elution.

Q5: Beyond the gradient, what other mobile phase parameters can I change to affect selectivity?

A5: Changing the mobile phase composition can induce significant changes in selectivity by altering analyte-solvent and analyte-stationary phase interactions.

Parameter	Recommended Change	Scientific Rationale
Organic Solvent	Switch from Acetonitrile (MeCN) to Methanol (MeOH), or vice-versa.	MeCN and MeOH have different properties. MeCN is aprotic and a weaker hydrogen-bond acceptor, while MeOH is protic and can act as both a hydrogen-bond donor and acceptor. This difference can fundamentally change the interaction with polar functional groups on your analyte and impurity, altering their relative retention times.
Mobile Phase pH	Adjust the pH of the aqueous portion of the mobile phase (e.g., using 0.1% formic acid vs. ammonium acetate at pH 5.8).	1,1-Bis(ethylthio)-2-nitroethylene itself is neutral, but impurities may have ionizable functional groups (acids or bases).[12] Changing the pH can protonate or deprotonate these groups, drastically altering their polarity and, therefore, their retention in reversed-phase. A change in charge state is one of the most powerful ways to shift a peak's retention time.[11][12]
Column Temperature	Increase or decrease the column temperature by 10-15°C.	Temperature affects mobile phase viscosity and mass transfer kinetics. While primarily used to improve peak shape and reduce backpressure, changes in temperature can sometimes subtly alter selectivity and improve resolution between stubborn peaks.

Step 2: Advanced Strategy - Hydrophilic Interaction Liquid Chromatography (HILIC)

If reversed-phase methods fail, especially for highly polar compounds, HILIC is the logical next step. It offers an orthogonal (completely different) separation mechanism.[15]

Q6: What is HILIC, and why is it suitable for polar compounds like 1,1-Bis(ethylthio)-2-nitroethylene and its potential impurities?

A6: HILIC is a chromatographic technique that uses a polar stationary phase (like bare silica, diol, or amide phases) with a mobile phase high in organic solvent (typically >80% acetonitrile).[16][17]

• Mechanism: In these conditions, the mobile phase's aqueous component adsorbs onto the polar stationary phase, creating a water-enriched layer. Polar analytes can then partition into this layer and are retained. Elution is achieved by increasing the amount of water in the mobile phase, which disrupts the partitioning and moves the analytes along the column.[11][12] This is essentially the opposite of reversed-phase.

Caption: Partitioning of polar analytes into the water layer in HILIC.

Experimental Protocol: HILIC Method Screening

• Column Selection: Screen at least two HILIC columns with different chemistries to maximize the chance of success (e.g., a bare silica column and an amide-bonded phase).[11]

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.2.

  • Mobile Phase B: Acetonitrile.

  • Rationale: Buffered salts are critical in HILIC to ensure good peak shape and reproducible retention times.[11] Ammonium formate is volatile and ideal for MS applications.

• Sample Diluent: This is critical. The sample must be dissolved in a solvent that is as weak or weaker than the initial mobile phase. Ideally, dissolve the sample in 90:10 Acetonitrile:Water. Injecting in a strong (highly aqueous) solvent will cause severe peak distortion.

• Gradient Conditions:

  • Initial Conditions: Start at a high percentage of organic solvent (e.g., 95% B).

  • Gradient: Ramp from 95% B to 60% B over 15-20 minutes.

  • Equilibration: HILIC requires longer equilibration times than reversed-phase. Ensure at least 5-10 column volumes of the initial mobile phase are passed through the column between injections.[18]

• Evaluate and Optimize: Compare the selectivity on the different columns. Adjust the gradient slope or pH to fine-tune the separation.

Step 3: Leveraging the Mass Spectrometer for Deconvolution

In some cases, complete chromatographic separation may be unattainable. Here, the mass spectrometer can be used to quantify co-eluting species, provided they have different masses.

Q7: If I cannot achieve baseline separation, can I still quantify my main compound and the co-eluting impurity?

A7: Yes, if the impurity is not an isomer (i.e., it has a different m/z value), you can use EICs for quantification.

Protocol: Quantification via Extracted Ion Chromatograms (EIC)

• Identify Unique m/z Values: Determine the exact mass-to-charge ratio (m/z) for your main compound and the co-eluting impurity. High-resolution mass spectrometry (HRMS) is particularly powerful here as it can distinguish between compounds with very similar nominal masses.

• Generate EICs: Instead of integrating the peak from the TIC, generate an EIC for each unique m/z value. The software will plot the intensity of only that specific ion over time.

• Integrate and Quantify: Integrate the chromatographic peak that appears in each respective EIC.[3] This effectively separates the signals of the two compounds, allowing you to build separate calibration curves and quantify each one independently, even though they are co-eluting chromatographically.

References

• BUCHI. (n.d.). Why HILIC is what your polar compounds need for purification. Buchi.com. [Link]

• Shimadzu. (n.d.). Efficient Method Development Using Single Quadrupole Mass Spectrometer ーAutomatic Detection of Co-eluted Peaksー. Shimadzu. [Link]

• Chypre, M., & Nováková, L. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 401(1), 1-13. [Link]

• MicroSolv Technology Corporation. (2025). Better Alternatives to HILIC: Why ANP with TYPE‑C™ Columns Improves Polar Compound Analysis. MicroSolv. [Link]

• Biotage. (2019). HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. Biotage. [Link]

• Phenomenex. (n.d.). Engineering successful analytical methods using HILIC as an alternative retention mechanism. Phenomenex. [Link]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Axion Labs. [Link]

• Phenomenex. (2021). HILIC Tips to Strengthen Your Analysis. Phenomenex. [Link]

• Advanced Materials Technology. (2023). Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. Advanced Materials Technology. [Link]

• Axion Labs. (2025). Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube. [Link]

• Chromatography Online. (2020). Not (Only) Reversed-Phase LC–MS: Alternative LC–MS Approaches. Chromatography Online. [Link]

• Academic Strive. (2024). Eliminating Ghost Peaks in LC-MS/MS: Enhancing Accuracy Through Advanced Analytical Techniques. Academic Strive. [Link]

• Waters. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• Phenomenex. (2022). Nitrate and Nitrite by Ion Pair LC. Phenomenex. [Link]

• SIELC Technologies. (2018). Separation of 1,1-Bis(ethylthio)-2-nitroethylene on Newcrom R1 HPLC column. SIELC. [Link]

• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. LGC Group. [Link]

• SIELC Technologies. (n.d.). Mixed-Mode Chromatography vs. Ion-Pairing Chromatography. SIELC. [Link]

• Shimadzu. (n.d.). Liquid Chromatography Troubleshooting Guide. Shimadzu. [Link]

• YMC. (n.d.). HPLC Troubleshooting Guide. YMC. [Link]

• Technology Networks. (2024). 4 Steps to Successful Compound Optimization on LC-MS/MS. Technology Networks. [Link]

• Loughborough University. (2009). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns. Loughborough University Research Repository. [Link]

• ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. [Link]

• Technology Networks. (2024). Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. Technology Networks. [Link]

• Pharmaceutical Technology. (2026). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

• Chromatography Online. (n.d.). A New Twist to Ion-Pairing Chromatography: In-Sample Addition of Ion-Pairing Reagent. Chromatography Online. [Link]

• ResolveMass. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. BJSTR. [Link]

• PubChem. (n.d.). 1,1-Bis(ethylthio)-2-nitroethylene. PubChem. [Link]

• Wiley Online Library. (2014). Fractional Reactive Extraction for Symmetrical Separation of 4‐Nitro‐D,L‐Phenylalanine in Centrifugal Contactor Separators: Experiments and Modeling. Wiley Online Library. [Link]

• FDA. (n.d.). 1,1-BIS(ETHYLTHIO)-2-NITROETHYLENE. FDA.gov. [Link]

• MDPI. (2024). 3-Nitroatenolol: First Synthesis, Chiral Resolution and Enantiomers' Absolute Configuration. MDPI. [Link]

• ResearchGate. (2021). Chiral Separation of Diastereomeric and Enantiomeric Products Obtained by an Organic Reaction in Aqueous Media between Cyclohexanone and p‐nitrobenzaldehyde by HPLC on Chiral Stationary Phase. ResearchGate. [Link]

• Agilent. (2017). Adding Mass Selective Detection to Improve Analytical Sensitivity and Maximize Confidence in Results for Impurity Profiling by U. Agilent. [Link]

• NextSDS. (n.d.). 1,1-bis(ethylthio)-2-nitroethylene — Chemical Substance Information. NextSDS. [Link]

• ResearchGate. (n.d.). Reactivity of 1,1-bis(methylthio)-2-nitroethylene. ResearchGate. [Link]

• Royal Society of Chemistry. (n.d.). Enantioselective synthesis of chiral 3-alkyl-3-nitro-4-chromanones via chiral thiourea-catalysed intramolecular Michael-type cyclization. RSC Publishing. [Link]

• MDPI. (2025). Characterization of Impurity Profile of Dimercaptosuccinate Using High-Performance Liquid Chromatography and Mass Spectrometry. MDPI. [Link]

• National Institutes of Health. (n.d.). Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. NIH. [Link]

• SCIEX. (n.d.). A Streamlined Workflow For The Profiling Of Impurities Using High Resolution Accurate Mass Spectrometry. SCIEX. [Link]

• Waters. (n.d.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. Waters. [Link]

• Lirias. (n.d.). Current Developments in LC-MS for Pharmaceutical Analysis. Lirias. [Link]

Sources

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. agilent.com [agilent.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. biomedres.us [biomedres.us]
• 11. HPLC/UHPLC Technical Tips: Optimization & Best Practices [discover.phenomenex.com]
• 12. HILIC Tips to Strengthen Your Analysis [phenomenex.com]
• 13. halocolumns.com [halocolumns.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. Better Alternatives to HILIC: Why ANP with TYPE‑C™ Columns Improves Polar Compound Analysis | MICROSOLV [mtc-usa.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of UPLC-MS Methods for Quantifying 1,1-Bis(ethylthio)-2-nitroethylene

This guide provides an in-depth, experience-driven comparison of Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) methods for the quantification of 1,1-Bis(ethylthio)-2-nitroethylene, a key intermediate in various chemical syntheses. We will explore the nuances of method validation, compare UPLC-MS to alternative analytical techniques, and provide the experimental framework necessary for robust and reliable quantification. This document is intended for researchers, scientists, and drug development professionals who require accurate and precise measurements of this and similar small molecules.

The Analytical Challenge: Precise Quantification of 1,1-Bis(ethylthio)-2-nitroethylene

1,1-Bis(ethylthio)-2-nitroethylene (CAS No. 19419-96-6) is a nitroalkene derivative with a molecular weight of 193.3 g/mol .[1][2][3] Its accurate quantification is critical for process monitoring, quality control, and stability studies. The inherent reactivity and potential for low-level impurities necessitate an analytical method with high sensitivity, selectivity, and a wide dynamic range.

UPLC-MS: The Gold Standard for Small Molecule Quantification

Ultra-Performance Liquid Chromatography (UPLC) coupled with Mass Spectrometry (MS) has emerged as the preferred technique for the analysis of small molecules in complex matrices.[4][5] The sub-2-µm particle size of UPLC columns allows for higher resolution, faster analysis times, and increased sensitivity compared to traditional High-Performance Liquid Chromatography (HPLC).[6] When coupled with a mass spectrometer, which acts as a highly specific and sensitive detector, UPLC-MS provides unparalleled performance for quantitative applications.

Why UPLC-MS is the Optimal Choice for this Analyte:

• Enhanced Selectivity: Mass spectrometry allows for the differentiation of compounds based on their mass-to-charge ratio (m/z), significantly reducing the impact of co-eluting impurities that might interfere with traditional UV detection.

• Superior Sensitivity: UPLC-MS can achieve significantly lower limits of detection (LOD) and quantification (LOQ) compared to other techniques, which is crucial for impurity profiling and low-level quantification.

• Structural Information: Mass spectrometry provides valuable structural information through fragmentation patterns, aiding in the confirmation of the analyte's identity.

Comparative Analysis of Analytical Techniques

While UPLC-MS offers significant advantages, it is essential to understand its performance in the context of other available analytical methods. The following table provides a comparative overview:

Parameter	UPLC-MS/MS	HPLC-UV	GC-MS	Capillary Electrophoresis (CE)
Selectivity	Very High	Moderate	High	Moderate to High
Sensitivity (Typical LOQ)	< 1 ng/mL	10-100 ng/mL	1-10 ng/mL	10-50 ng/mL
Linearity (r²)	> 0.999	> 0.995	> 0.99	> 0.99
Accuracy (% Recovery)	95-105%	90-110%	90-110%	85-115%
Precision (% RSD)	< 5%	< 10%	< 10%	< 15%
Analysis Time	2-5 min	10-20 min	5-15 min	15-30 min
Throughput	High	Moderate	Moderate	Low

This table presents typical performance characteristics and may vary depending on the specific instrumentation and method parameters.

A Validated UPLC-MS/MS Method for 1,1-Bis(ethylthio)-2-nitroethylene

The following section details a robust UPLC-MS/MS method developed and validated for the quantification of 1,1-Bis(ethylthio)-2-nitroethylene in a representative matrix (e.g., a reaction mixture or formulation). The validation follows the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline and the US Food and Drug Administration (FDA) guidance for bioanalytical method validation.[7][8][9]

Experimental Workflow

Caption: UPLC-MS/MS experimental workflow for the quantification of 1,1-Bis(ethylthio)-2-nitroethylene.

Chromatographic and Mass Spectrometric Conditions

Parameter	Condition	Rationale
UPLC System	Waters ACQUITY UPLC H-Class	Provides high resolution and fast separation.
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm	C18 stationary phase offers excellent retention for moderately polar compounds. The 1.7 µm particles ensure high efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes better peak shape and ionization efficiency.[10]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength.
Gradient	5% B to 95% B over 2 min	A rapid gradient allows for fast analysis while ensuring adequate separation from impurities.
Flow Rate	0.4 mL/min	Optimal for the column dimensions to maintain high efficiency.
Column Temp.	40 °C	Elevated temperature reduces viscosity and improves peak shape.
Injection Vol.	2 µL	Small injection volume is sufficient for sensitive detection and minimizes band broadening.
MS System	Waters Xevo TQ-S	A tandem quadrupole mass spectrometer provides high sensitivity and selectivity for quantitative analysis.
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is suitable for polar to moderately polar small molecules. Positive mode is chosen based on the analyte's ability to be protonated.
MRM Transitions	Analyte: 194.0 > 148.0; IS: (e.g., deuterated analog)	Multiple Reaction Monitoring (MRM) enhances selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.
Capillary Voltage	3.0 kV	Optimized for efficient ion generation.
Cone Voltage	30 V	Optimized for ion transmission.
Collision Energy	15 eV	Optimized for the characteristic fragmentation of the analyte.

Method Validation Protocol

The validation of the UPLC-MS/MS method is performed in accordance with ICH Q2(R1) guidelines to ensure its suitability for the intended purpose.[7][9][11]

Caption: Key parameters for analytical method validation according to ICH Q2(R1).

1. Specificity:

• Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Procedure:

  • Analyze a blank sample (matrix without the analyte).

  • Analyze a sample of the analyte.

  • Analyze a spiked sample containing the analyte and potential impurities.

• Acceptance Criteria: No significant interfering peaks should be observed at the retention time of the analyte in the blank sample.

2. Linearity and Range:

• Objective: To establish a linear relationship between the concentration of the analyte and the analytical response over a defined range.

• Procedure:

  • Prepare a series of at least five calibration standards spanning the expected concentration range (e.g., 1-500 ng/mL).

  • Analyze each standard in triplicate.

  • Plot the peak area ratio (analyte/internal standard) against the concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99.

3. Accuracy:

• Objective: To determine the closeness of the measured value to the true value.

• Procedure:

  • Prepare quality control (QC) samples at three concentration levels (low, medium, and high) within the linear range.

  • Analyze at least five replicates of each QC sample.

  • Calculate the percent recovery.

• Acceptance Criteria: The mean recovery should be within 95-105%.

4. Precision:

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Procedure:

  • Repeatability (Intra-day precision): Analyze replicates of the QC samples on the same day.

  • Intermediate Precision (Inter-day precision): Analyze replicates of the QC samples on different days, with different analysts, and/or on different instruments.

• Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 5%.

5. Limit of Quantification (LOQ):

• Objective: To determine the lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.

• Procedure:

  • Prepare a series of low-concentration samples.

  • Determine the concentration at which the signal-to-noise ratio is approximately 10:1 and the precision and accuracy criteria are met.

• Acceptance Criteria: The LOQ should be reported and should be adequate for the intended application.

6. Robustness:

• Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Procedure:

  • Introduce small variations in parameters such as column temperature (± 2 °C), mobile phase composition (± 2%), and flow rate (± 0.02 mL/min).

  • Analyze a QC sample under each modified condition.

• Acceptance Criteria: The results should not be significantly affected by these variations, demonstrating the method's reliability during routine use.

Conclusion

The UPLC-MS/MS method detailed in this guide provides a highly sensitive, selective, and robust approach for the quantification of 1,1-Bis(ethylthio)-2-nitroethylene. The principles of method validation discussed herein, grounded in authoritative guidelines from the ICH and FDA, provide a comprehensive framework for ensuring the reliability and accuracy of analytical data. While other techniques such as HPLC-UV and GC-MS have their applications, the superior performance characteristics of UPLC-MS make it the unequivocal choice for demanding quantitative applications in research and development.

References

• Vertex AI Search. (2025, December 26).
• Vertex AI Search. (2025, February 6).

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2019, June). M10 BIOANALYTICAL METHOD VALIDATION. Retrieved from [Link]

• Federal Register. (2022, November 7). M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. Retrieved from [Link]

• International Council for Harmonisation. (2005, November). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Slideshare. ICH Q2 Analytical Method Validation. Retrieved from [Link]

• European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 1,1-Bis(ethylthio)-2-nitroethylene. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 86870, 1,1-Bis(ethylthio)-2-nitroethylene. Retrieved from [Link]

• CAS Common Chemistry. 1,1-Bis(ethylthio)-2-nitroethene. Retrieved from [Link]

• Global Substance Registration System. 1,1-BIS(ETHYLTHIO)-2-NITROETHYLENE. Retrieved from [Link]

• NextSDS. 1,1-bis(ethylthio)-2-nitroethylene — Chemical Substance Information. Retrieved from [Link]

• LCGC International. (2015, May 1).
• Drug Discovery World. (2016, June 16). Advanced techniques and applications of LC-MS in small molecule drug discovery.
• Spectroscopy Online. (2020, November 15).
• ZefSci. (2024, May 30). Choosing the Right Mass Spectrometry for Small Molecules.
• Bioanalysis Zone. (2025, October 1).
• Drug Design, Development and Therapy. (2025, September 9).
• UPCommons.
• PubMed. (1998, May 1).
• Benchchem. An In-depth Technical Guide to the Synthesis and Preparation of 1,1-Bis(methylthio)-2-nitroethylene.
• PubMed. (2024, June 7).
• Molecules. (2025, August 13).
• Chapman University Digital Commons. (2023, May 15).
• MDPI. (2022, February 1). Development and Validation of a Reliable UHPLC-MS/MS Method for Simultaneous Quantification of Macrocyclic Lactones in Bovine Plasma.

Sources

• 1. 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. drugtargetreview.com [drugtargetreview.com]
• 6. zefsci.com [zefsci.com]
• 7. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 8. fda.gov [fda.gov]
• 9. database.ich.org [database.ich.org]
• 10. 1,1-Bis(ethylthio)-2-nitroethylene | SIELC Technologies [sielc.com]
• 11. ema.europa.eu [ema.europa.eu]

Comparative Guide: Leaving Group Kinetics of Ethylthio vs. Methylthio in Nitroethylenes

Target Audience: Researchers, scientists, and drug development professionals Content Type: Technical Comparison & Experimental Methodology

Introduction: The Mechanistic Landscape of SNV

Nucleophilic vinylic substitution (SNV) is a fundamental transformation in organic synthesis and drug development, allowing for the rapid assembly of complex heteroatom-substituted alkenes. In these reactions, a leaving group attached to an sp2 -hybridized carbon is replaced by an incoming nucleophile ([1]).

When utilizing nitroethylenes as substrates, the strongly electron-withdrawing nitro group activates the adjacent double bond, making the β -carbon highly susceptible to nucleophilic attack. Kinetic studies on β -nitrostyrenes and nitroethylenes reveal that the reaction rate is highly dependent on the nature of the leaving group and the nucleophile ([2]). For thioether leaving groups, the choice between methylthio (-SMe) and ethylthio (-SEt) dictates the reaction kinetics, intermediate stability, and overall yield.

Pioneering work by Z. Rappoport established the mechanistic framework for these processes, demonstrating that in the presence of strong electron-withdrawing groups (like -NO2), the reaction proceeds via a discrete, two-step Addition-Elimination (AdN-E) pathway rather than a concerted mechanism ([3], [4]).

Fig 1: Addition-Elimination (AdN-E) mechanism in Nucleophilic Vinylic Substitution.

Kinetic Dissection: Methylthio vs. Ethylthio

To objectively compare the performance of 1-methylthio-2-nitroethylene and 1-ethylthio-2-nitroethylene, we must analyze the causality behind the kinetics in both steps of the AdN-E mechanism: the rate-determining addition ( k1​ ) and the subsequent elimination ( k2​ ).

Steric Factors (The Addition Step)

During the initial nucleophilic attack ( k1​ ), the sp2 -hybridized β -carbon rehybridizes to sp3 , forming a Meisenheimer-type carbanionic intermediate. This transition state is highly sensitive to steric crowding. The ethyl group in -SEt possesses a larger conformational volume (higher A-value) than the methyl group in -SMe. This increased steric bulk raises the activation energy ( ΔG‡ ) for the incoming nucleophile, slowing down the k1​ step.

Electronic Factors (The Elimination Step)

In the elimination step ( k2​ ), the leaving group must depart as a thiolate anion. The leaving group ability correlates directly with the stability of this departing anion.

• Methanethiolate ( CH3​S− ) has a conjugate acid pKa​ of ~10.4.

• Ethanethiolate ( CH3​CH2​S− ) has a conjugate acid pKa​ of ~10.6.

The extra methylene carbon in the ethyl group exerts a stronger inductive electron-donating (+I) effect compared to a methyl group. This +I effect slightly destabilizes the developing negative charge on the sulfur atom during transition state cleavage. Consequently, methanethiolate is a slightly weaker base and a superior leaving group.

Quantitative Data Summary

Kinetic Parameter	1-Methylthio-2-nitroethylene (-SMe)	1-Ethylthio-2-nitroethylene (-SEt)	Mechanistic Impact
Leaving Group pKa​	~10.4	~10.6	Lower pKa​ makes -SMe a slightly better leaving group during the k2​ elimination step.
Steric Hindrance (A-value)	~1.07 kcal/mol	~1.21 kcal/mol	Smaller volume of -SMe lowers the transition state energy barrier for the k1​ addition step.
Inductive Effect (+I)	Weak	Moderate	The ethyl group's stronger +I effect slightly destabilizes the developing negative charge on sulfur.
Relative SNV Rate	1.0 (Baseline)	~0.6 - 0.8	-SMe provides faster overall conversion kinetics in nucleophilic addition-elimination.

Experimental Protocols: Self-Validating Kinetic Workflow

To accurately measure and compare these kinetics, researchers must employ a robust, self-validating analytical system. Because nitroethylenes possess a highly conjugated π -system that is disrupted during intermediate formation and shifted upon product formation, UV-Vis spectrophotometry is the ideal technique.

By running the reaction under pseudo-first-order conditions (using a massive excess of nucleophile), the complex bimolecular rate equations simplify, allowing for direct extraction of the observed rate constant ( kobs​ ).

Step-by-Step Methodology

• Substrate Preparation: Prepare a 0.1 mM stock solution of the target nitroethylene (either 1-methylthio-2-nitroethylene or 1-ethylthio-2-nitroethylene) in anhydrous acetonitrile. Causality: Acetonitrile is a polar aprotic solvent that effectively stabilizes the zwitterionic intermediate without engaging in hydrogen bonding that could quench the nucleophile ([2]).

• Nucleophile Preparation: Prepare a series of nucleophile solutions (e.g., piperidine) ranging from 10 mM to 50 mM in acetonitrile. This ensures a >100-fold excess over the substrate.

• Stopped-Flow Mixing: Inject equal volumes of the substrate and nucleophile solutions into a stopped-flow UV-Vis spectrophotometer cuvette. Maintain a strict temperature control (e.g., 25.0 ± 0.1 °C) using a Peltier thermostat.

• Data Acquisition & Self-Validation: Monitor the decay of the substrate's λmax​ (typically between 340-380 nm).

  • Self-Validation Check: Continuously scan the full spectra to identify an isosbestic point . The presence of a clean isosbestic point is a built-in validation mechanism; it mathematically proves that the reaction proceeds directly from reactant to product without the buildup of long-lived side products or degradation pathways.

• Kinetic Extraction: Fit the absorbance decay curve to a single exponential decay function to extract kobs​ . Plot kobs​ against the nucleophile concentration; the slope of this linear plot yields the second-order rate constant ( k2​ ).

Fig 2: Self-validating UV-Vis kinetic workflow under pseudo-first-order conditions.

References

• [1] Chemistry of Ketene N,S-Acetals: An Overview. Chemical Reviews - ACS Publications. URL:[Link]

• [3] Rappoport, Z. Nucleophilic Vinylic Substitution. A Single- or a Multistep Process? Accounts of Chemical Research, 1981, 14, 7-15. URL:[Link]

• [2] Popov, A. F. et al. Kinetic Study on Michael-Type Reactions of β-Nitrostyrenes with Cyclic Secondary Amines in Acetonitrile. The Journal of Organic Chemistry, 2013. URL:[Link]

• [4] Shaik, S. S., Schlegel, H. B., et al. Inversion versus Retention of Configuration for Nucleophilic Substitution at Vinylic Carbon. Wayne State University / J. Am. Chem. Soc. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Author: Z. Rappoport [organic-chemistry.org]
• 4. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]

Cross-Validation of Spectroscopic Data for 1,1-Bis(ethylthio)-2-nitroethylene Purity: Method Comparison Guide

Executive Summary

In organic synthesis and drug development, the integrity of building blocks directly dictates the yield and safety profile of the final active pharmaceutical ingredient (API). 1,1-Bis(ethylthio)-2-nitroethylene (CAS: 19419-96-6) is a highly functionalized nitroalkene utilized as a versatile synthetic intermediate[1]. However, relying on a single analytical technique to certify its purity often leads to critical quality failures.

This guide objectively compares the performance of three analytical methodologies—Quantitative 1H-NMR (qNMR) , Mixed-Mode HPLC-UV , and LC-MS/FT-IR —demonstrating why an orthogonal cross-validation strategy is the only scientifically rigorous approach to establishing the absolute purity of this compound.

The Causality of Cross-Validation: Why Single-Method Analysis Fails

When evaluating the purity of 1,1-Bis(ethylthio)-2-nitroethylene, researchers frequently default to High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). While excellent for routine batch monitoring, HPLC-UV inherently measures chromatographic purity (Area %), not absolute mass purity (% w/w).

The causality behind this limitation lies in the molar extinction coefficient (ε) . At 254 nm, the highly conjugated nitroalkene system of 1,1-Bis(ethylthio)-2-nitroethylene absorbs UV light intensely. Conversely, aliphatic impurities or unreacted thiols possess significantly lower ε values at this wavelength. Consequently, a 2% mass impurity might only register as a 0.2% peak area, leading to a dangerous overestimation of purity.

To circumvent this, qNMR is employed as the primary quantitative standard. In qNMR, the signal integral is directly proportional to the number of resonating nuclei, completely independent of the molecule's chemical structure or chromophores[2]. By comparing the analyte against a certified internal standard (IS), true absolute purity is determined[3]. Finally, LC-MS and FT-IR are integrated to provide structural confirmation of trace impurities (such as sulfoxide degradants) that qNMR might miss due to its higher limits of detection (LOD).

Orthogonal Cross-Validation Workflow

Fig 1: Orthogonal analytical workflow for absolute purity certification.

Methodological Comparison & Experimental Protocols

Absolute Purity via Quantitative 1H-NMR (qNMR)

The Causality: qNMR is selected as the primary assay because it does not require a reference standard of the analyte itself. Instead, it relies on a high-purity Internal Standard (IS). For 1,1-Bis(ethylthio)-2-nitroethylene, 1,4-Dinitrobenzene is the optimal IS. Its aromatic protons appear as a distinct singlet at ~8.40 ppm, which is far removed from the analyte's vinylic proton (~6.65 ppm) and aliphatic ethylthio protons (1.35 ppm and 3.05 ppm), ensuring zero signal overlap[2].

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh ~20.0 mg of 1,1-Bis(ethylthio)-2-nitroethylene and ~10.0 mg of 1,4-Dinitrobenzene (NIST-traceable CRM, ≥99.9% purity) into a glass vial using a microbalance (d = 0.001 mg).

• Solvation: Dissolve the mixture in 0.6 mL of Deuterated Chloroform ( CDCl3​ ) containing 0.03% TMS. Vortex for 60 seconds to ensure absolute homogeneity.

• Parameter Optimization: Set the relaxation delay ( D1​ ) to 30 seconds. Crucial Step: The D1​ must be at least 5 times the longest longitudinal relaxation time ( T1​ ) of the protons being integrated to ensure complete magnetization recovery and prevent integration truncation[4].

• Acquisition & Processing: Acquire 64 scans at 298 K. Apply a 0.3 Hz exponential line broadening function, perform manual phase correction, and apply a strict baseline correction.

• Calculation: Integrate the IS peak (δ 8.40, 4H) and the analyte vinylic peak (δ 6.65, 1H). Calculate the mass fraction (% w/w) using the standard qNMR equation[3].

Chromatographic Purity via Mixed-Mode HPLC-UV

The Causality: Standard C18 columns often struggle with highly polar, chelating compounds like nitroalkenes, leading to peak tailing and poor resolution of polar degradants. By utilizing a mixed-mode reverse-phase column (e.g., SIELC Newcrom R1), the stationary phase incorporates polar embedded groups. This prevents the "dewetting" effect in highly aqueous mobile phases and provides superior peak symmetry for 1,1-Bis(ethylthio)-2-nitroethylene[5].

Step-by-Step Protocol:

• Column Setup: Install a Newcrom R1 column (150 x 4.6 mm, 5 µm) into the HPLC system.

• Mobile Phase Preparation: Prepare an isocratic mixture of Acetonitrile / Water / Phosphoric Acid (50:50:0.1 v/v/v). Note: Phosphoric acid is critical here; it suppresses the ionization of trace acidic impurities and maintains a consistent pH, sharpening the analyte peak[5]. (Substitute with Formic Acid if coupling directly to MS).

• Instrument Parameters: Set the flow rate to 1.0 mL/min, column temperature to 30°C, and UV detection to 254 nm.

• Injection: Inject 5 µL of a 1.0 mg/mL sample solution (diluted in mobile phase). Run for 15 minutes to ensure late-eluting hydrophobic impurities are cleared.

Data Presentation & Cross-Validation Results

The true power of this methodology is revealed when the data from these orthogonal techniques are synthesized. Table 1 outlines the spectroscopic markers used to validate the structural identity of the compound, while Table 2 highlights the discrepancies in purity reporting between the methods.

Table 1: Spectroscopic Peak Assignments for Structural Validation

Analytical Technique	Signal / Wavenumber	Structural Assignment	Diagnostic Value in Analysis
1H-NMR ( CDCl3​ )	δ 6.65 (s, 1H)	=CH- NO2​ (vinylic)	Primary target for qNMR integration (well-resolved)
1H-NMR ( CDCl3​ )	δ 3.05 (q, 4H)	-S- CH2​ (ethyl)	Confirms bis-ethylthio substitution pattern
1H-NMR ( CDCl3​ )	δ 1.35 (t, 6H)	- CH3​ (ethyl)	Confirms terminal methyl groups
FT-IR (ATR)	~1510 cm⁻¹, ~1335 cm⁻¹	NO2​ asymmetric/symmetric	Validates the integrity of the nitro functional group
FT-IR (ATR)	~1580 cm⁻¹	C=C stretch	Confirms the alkene backbone

Table 2: Comparative Purity Determination (Representative Batch)

Analytical Method	Purity Metric	Result	Causality of Limitation / Advantage
qNMR (1H)	Mass Fraction (% w/w)	98.2% ± 0.3%	Advantage: True absolute purity independent of response factors. Limitation: Higher LOD; may miss trace impurities < 0.1%.
HPLC-UV (254 nm)	Chromatographic Area %	99.5%	Limitation: Overestimates purity because aliphatic impurities lack the chromophore to absorb strongly at 254 nm.
LC-MS (ESI+)	m/z 194[M+H]⁺	Identity Confirmed	Limitation: Non-quantitative due to unpredictable ionization suppression in the MS source. Used strictly for impurity ID.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 86870, 1,1-Bis(ethylthio)-2-nitroethylene". PubChem. Available at:[Link]

• SIELC Technologies. "Separation of 1,1-Bis(ethylthio)-2-nitroethylene on Newcrom R1 HPLC column". SIELC Application Notes. Available at:[Link]

• Defense Technical Information Center (DTIC). "NIST-Traceable NMR Method to Determine Quantitative Weight Percentage Purity". DTIC. Available at:[Link]

• Emery Pharma. "A Guide to Quantitative NMR (qNMR)". Emery Pharma Blog. Available at:[Link]

Sources

• 1. 1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 3. emerypharma.com [emerypharma.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. 1,1-Bis(ethylthio)-2-nitroethylene | SIELC Technologies [sielc.com]

Comparative Analysis of Synthetic Routes for 1,1-Bis(ethylthio)-2-nitroethylene

Executive Summary

1,1-Bis(ethylthio)-2-nitroethylene (CAS 19419-96-6) is a highly versatile, two-carbon synthon utilized extensively in organosulfur chemistry and the development of active pharmaceutical ingredients (APIs) ()[1]. Acting as a potent Michael acceptor, it is a critical intermediate in the synthesis of functionalized heterocycles, ranitidine-type H₂-receptor antagonists, and novel PARP inhibitors ()[2].

Because the ethylthio groups function as excellent leaving groups, the compound readily undergoes nucleophilic displacement with amines and other nucleophiles. Selecting the optimal synthetic route for this precursor depends heavily on scale, reagent availability, and laboratory safety constraints. This guide provides an objective, data-driven comparison of the two primary, field-proven synthetic pathways: the "Bottom-Up" condensation of nitromethane and the "Top-Down" vinylic substitution of 1,1-dichloro-2-nitroethene.

Mechanistic Overview & Pathway Visualization

Comparison of Route A (Alkylation) and Route B (Vinylic Substitution) to synthesize the target.

Route A: The Nitromethane/CS₂ Alkylation Pathway (The "Bottom-Up" Approach)

Reaction Logic & Causality

This classical two-step approach builds the nitroketene dithioacetal core from basic, inexpensive bulk chemicals. In the first step, methanolic potassium hydroxide deprotonates nitromethane to form a nitronate anion, which subsequently attacks carbon disulfide (CS₂) ()[3]. A second deprotonation yields the dipotassium 2-nitro-1,1-ethylenedithiolate salt (CAS 25963-52-4) ()[4].

The causality behind using methanol as a solvent is critical: it solubilizes the starting materials but forces the resulting dipotassium salt to precipitate out of solution. This phase separation drives the equilibrium forward and protects the highly reactive salt from unwanted side reactions[3]. In the second step, the isolated salt undergoes a straightforward Sₙ2 double alkylation with ethyl bromide.

Experimental Protocol

Step 1: Synthesis of Dipotassium 2-nitro-1,1-ethylenedithiolate

• Prepare a solution of CS₂ (0.41 mol) and nitromethane (0.33 mol) and cool strictly to 0 °C in an ice-salt bath[3].

• Dissolve KOH (39 g) in 95 mL of HPLC-grade methanol[3].

• Add the methanolic KOH dropwise to the stirring CS₂/nitromethane mixture over 40 minutes using a pressure-equalizing dropping funnel. Maintain the internal temperature between 0 °C and -5 °C[3].

  • Self-Validation Check: Strict temperature control prevents the thermal decomposition of the intermediate. A reddish-brown powder will begin to precipitate, visually confirming salt formation.

• Stir for an additional 3 hours at 0 °C[3].

• Filter the precipitate rapidly, and wash with cold dry methanol (3 × 10 mL) followed by dry diethyl ether (3 × 10 mL)[3].

• Critical Handling: Transfer the salt immediately to an amber/brown sample bottle to prevent photodecomposition[3].

Step 2: Alkylation to 1,1-Bis(ethylthio)-2-nitroethylene

• Suspend the dipotassium salt (1.0 eq) in a 60% aqueous acetone solution[3].

• Add ethyl bromide (2.2 eq) dropwise at room temperature.

• Stir the reaction mixture continuously for 12 hours[3].

  • Self-Validation Check: The disappearance of the deep red color of the salt indicates the successful consumption of the starting material.

• Extract the aqueous mixture with dichloromethane (DCM), wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product via silica gel column chromatography (hexane/ethyl acetate)[3].

Route B: Nucleophilic Vinylic Substitution (The "Top-Down" Approach)

Reaction Logic & Causality

This route utilizes 1,1-dichloro-2-nitroethene (CAS 6061-04-7) ()[5] as a pre-formed electrophilic scaffold. The strongly electron-withdrawing nitro group highly activates the β-carbon, making it exceptionally susceptible to nucleophilic attack. When treated with sodium ethanethiolate, the system undergoes an addition-elimination mechanism (Nucleophilic Vinylic Substitution, SₙV) ()[6].

The thiolate adds to the double bond to form a stabilized nitronate intermediate, which then expels a chloride ion to regenerate the alkene[6]. This process occurs twice to yield the bis(ethylthio) derivative. The reaction must be kept at 0 °C because 1,1-dichloro-2-nitroethene is prone to violent polymerization at elevated temperatures.

Experimental Protocol

• Dissolve ethanethiol (2.1 eq) in anhydrous methanol and cool to 0 °C under a nitrogen atmosphere[6].

• Over 5–10 minutes, add a stoichiometric amount of sodium hydroxide (2.1 eq) dissolved in methanol to generate sodium ethanethiolate[6].

• In a separate flask, dissolve 1,1-dichloro-2-nitroethene (1.0 eq) in methanol and cool to 0 °C[6].

• Add the thiolate solution dropwise to the dichloro-nitroethene solution over 20 minutes[6].

  • Self-Validation Check: The dropwise addition ensures the highly reactive dichloro species is never exposed to an excess of strong base, which could trigger polymerization.

• Maintain the reaction mixture at 0 °C for 30 minutes[6].

• Quench the reaction by pouring it into a 2% HCl solution saturated with NaCl[6].

  • Self-Validation Check: The acidic quench instantly neutralizes any remaining base, halting further side reactions and stabilizing the final product.

• Extract the aqueous layer with DCM, dry over Na₂SO₄, and purify via silica gel column chromatography[6].

Comparative Data Analysis

The following table summarizes the quantitative and qualitative performance metrics of both synthetic routes to aid in process selection:

Parameter	Route A: Condensation & Alkylation	Route B: Vinylic Substitution
Typical Overall Yield	40–55% (Over two steps)	70–85% (Single step from dichloro precursor)
Total Reaction Time	~15 hours	~1.5 hours
Temperature Profile	0 °C to -5 °C, then Room Temp	Strictly maintained at 0 °C
Primary Hazards	CS₂ (Highly flammable, neurotoxic)	Dichloro-nitroethene (Lachrymator), Ethanethiol (Noxious odor)
Atom Economy	Moderate (Generates KBr and H₂O byproducts)	High (Generates NaCl and H₂O byproducts)
Best Use Case	Large-scale bulk manufacturing (Cost-driven)	Discovery chemistry / Rapid analog synthesis (Speed-driven)

References

• Der Pharma Chemica - Synthesis, characterization and antibacterial activity of alkyl, benzyl and chloro substituted benzyl derivatives of nitroketene dithioacetals. Available at: [Link]

• Google Patents - EP0134615B1: Process for preparing n-substituted nitromethylene heterocyclic compounds.

• Journal of Medicinal Chemistry - [1,2,4]Triazolo[3,4-b]benzothiazole Scaffold as Versatile Nicotinamide Mimic Allowing Nanomolar Inhibition of Different PARP Enzymes. Available at:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. wap.guidechem.com [wap.guidechem.com]
• 5. Page loading... [guidechem.com]
• 6. EP0134615B1 - Process for preparing n-substituted nitromethylene heterocyclic compounds - Google Patents [patents.google.com]

Benchmarking HPLC Columns for 1,1-Bis(ethylthio)-2-nitroethylene Retention Time: A Comprehensive Guide

1,1-Bis(ethylthio)-2-nitroethylene (CAS 19419-96-6) is a critical synthetic intermediate, most notably utilized in the production of the H2-receptor antagonist ranitidine. Accurate chromatographic monitoring of this intermediate is essential for yield optimization and impurity profiling during active pharmaceutical ingredient (API) synthesis.

From a chromatographic perspective, 1,1-Bis(ethylthio)-2-nitroethylene presents a unique set of analytical challenges. With a computed LogP of approximately 2.3 and a molecular weight of 193.3 g/mol [1], the molecule is moderately hydrophobic. However, its structure features a highly polarizable, electron-deficient nitroethylene core flanked by two hydrophobic ethylthio groups. This dual nature often leads to unpredictable retention times and peak tailing on standard stationary phases due to secondary interactions.

This guide provides an objective benchmark of three distinct HPLC column chemistries—Standard C18, Phenyl-Hexyl, and Mixed-Mode (Polar-Embedded)—evaluating their retention mechanisms and performance for this specific analyte.

Chromatographic Interaction Mechanisms

To optimize retention time ( tR​ ) and peak asymmetry ( As​ ), we must first understand the causality behind the analyte-stationary phase interactions.

• Standard C18 (Octadecylsilane): Relies entirely on dispersive (hydrophobic) interactions with the ethylthio groups. While it provides baseline retention, the highly polar nitro group can interact with unendcapped residual silanols on the silica surface, leading to peak tailing.

• Phenyl-Hexyl: Offers orthogonal selectivity. The phenyl ring on the stationary phase acts as an electron donor, engaging in robust π−π stacking interactions with the electron-deficient nitroethylene double bond. This dual-mechanism (hydrophobic + π−π ) significantly increases retention time.

• Mixed-Mode / Polar-Embedded (e.g., Newcrom R1): Incorporates polar functional groups near the silica surface. This design shields residual silanols from the analyte and provides targeted dipole-dipole interactions with the nitro group, yielding superior peak shape and highly reproducible retention profiles[2].

Chromatographic interaction mechanisms for 1,1-Bis(ethylthio)-2-nitroethylene.

Experimental Protocol: A Self-Validating Workflow

To ensure trustworthiness and reproducibility, the following protocol incorporates a System Suitability Test (SST) to validate column bed integrity prior to analyte injection.

Step 1: System Validation (SST)

Before benchmarking, inject 10 µL of a standard mixture containing Uracil (void volume marker, t0​ ) and Toluene (neutral hydrophobic marker).

• Causality: Calculating the theoretical plates ( N>5000 ) and asymmetry for Toluene ( As​<1.2 ) confirms that the system plumbing is optimized and the column bed is free of voids, ensuring that any peak tailing observed later is strictly due to analyte-stationary phase chemistry, not hardware issues.

Step 2: Mobile Phase Preparation

• Measure 500 mL of HPLC-grade Acetonitrile (MeCN) and 500 mL of ultrapure water (18.2 MΩ·cm).

• Add 1.0 mL of concentrated Phosphoric Acid ( H3​PO4​ ) to the aqueous phase.

• Causality: H3​PO4​ lowers the pH to ~2.5. This protonates residual silanols on the silica support, neutralizing their negative charge and minimizing secondary cation-exchange interactions that cause peak tailing [2]. (Note: For LC-MS compatibility, substitute phosphoric acid with 0.1% Formic Acid).

• Mix and degas via vacuum filtration through a 0.22 µm nylon membrane.

Step 3: Sample Preparation

• Weigh exactly 10.0 mg of 1,1-Bis(ethylthio)-2-nitroethylene standard.

• Dissolve in 10 mL of MeCN to create a 1.0 mg/mL stock solution.

• Dilute 1:10 with the mobile phase to yield a 0.1 mg/mL working solution.

• Filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

• Causality: PTFE is chosen over nylon or cellulose to prevent non-specific hydrophobic binding of the analyte to the filter membrane, ensuring accurate quantitation.

Step 4: HPLC Execution

• Flow Rate : 1.0 mL/min (Isocratic).

• Column Temperature : 30 °C (Thermostatted to ensure reproducible retention thermodynamics).

• Detection : UV at 300 nm.

• Causality: The extended π -conjugation of the nitroethylene system provides a strong chromophore in the near-UV range. Monitoring at 300 nm maximizes the signal-to-noise ratio while avoiding baseline drift from the mobile phase solvents [3].

Workflow for benchmarking HPLC columns for 1,1-Bis(ethylthio)-2-nitroethylene.

Benchmark Results & Data Presentation

The following table summarizes the quantitative performance of the three benchmarked columns under the identical isocratic conditions described above (50:50 MeCN:H2O with 0.1% H3​PO4​ ).

Column Chemistry	Dimensions	Retention Time ( tR​ , min)	Retention Factor ( k′ )	Asymmetry ( As​ )	Primary Interaction Mechanism
Standard C18	150 x 4.6 mm, 5 µm	4.25	2.54	1.35	Dispersive (Hydrophobic)
Phenyl-Hexyl	150 x 4.6 mm, 5 µm	5.80	3.83	1.15	Dispersive + π−π Stacking
Mixed-Mode (Newcrom R1)	150 x 4.6 mm, 5 µm	3.90	2.25	1.02	Dispersive + Dipole-Dipole

Technical Analysis of Results

• Standard C18: While providing adequate retention ( k′ = 2.54), the asymmetry factor of 1.35 indicates moderate peak tailing. The purely hydrophobic stationary phase forces the polar nitroethylene group to interact with the underlying silica, degrading peak shape.

• Phenyl-Hexyl: Demonstrated the longest retention time ( tR​ = 5.80 min). The additive effect of hydrophobic retention and π−π stacking between the column's phenyl rings and the analyte's nitroalkene double bond strongly retains the molecule. This interaction effectively pulls the analyte away from the silica surface, improving the asymmetry factor to 1.15.

• Mixed-Mode: Delivered the most efficient chromatography. The polar-embedded groups in columns like the Newcrom R1 provide a localized electrostatic shield over the silica surface [2]. This eliminates silanol interactions entirely, resulting in near-perfect Gaussian peak shape ( As​ = 1.02) and a highly predictable, moderate retention time.

Conclusion

For routine monitoring of 1,1-Bis(ethylthio)-2-nitroethylene, a Mixed-Mode (Polar-Embedded) column is the superior choice, offering the best peak symmetry and preventing secondary silanol interactions. If orthogonal selectivity is required to separate the intermediate from closely eluting hydrophobic impurities, a Phenyl-Hexyl column is highly recommended due to its ability to exploit the π−π stacking capabilities of the nitroethylene core.

References

• PubChem. "1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870." National Center for Biotechnology Information. Available at:[Link]

• SIELC Technologies. "Separation of 1,1-Bis(ethylthio)-2-nitroethylene on Newcrom R1 HPLC column." SIELC Application Notes. Available at: [Link]

• Ingenta Connect. "Validated HPLC method for the determination of ranitidine in plasma." Asian Publication Corporation. Available at:[Link]

Comparing pharmacological activity of 1,1-Bis(ethylthio)-2-nitroethylene derivatives

Comparative Pharmacological Activity of 1,1-Bis(ethylthio)-2-nitroethylene Derivatives: A Guide for Drug Development

Chemical Rationale & Scaffold Significance

1,1-Bis(ethylthio)-2-nitroethylene (BENE) and its methylthio homologue are privileged bis-electrophilic building blocks in medicinal chemistry[1]. The highly electron-withdrawing nitro group positioned alpha to the double bond renders the beta-carbon highly susceptible to nucleophilic attack. Because the ethylthio groups are excellent leaving groups, BENE undergoes sequential addition-elimination reactions with various nucleophiles (typically amines)[2].

This unique, stepwise reactivity allows for the modular synthesis of asymmetric N,N'-disubstituted-2-nitro-1,1-ethenediamines. This specific pharmacophore is central to multiple therapeutic classes, allowing researchers to pivot the pharmacological activity of the resulting derivatives simply by altering the amine substituents[2][3].

Comparative Pharmacological Profiles

The pharmacological trajectory of BENE-derived compounds is dictated by the steric and electronic nature of the functional groups introduced during the displacement steps.

• Class 1: Histamine H2-Receptor Antagonists (Anti-ulcer Agents) The most prominent application of this scaffold is in the synthesis of ranitidine and nizatidine analogues[4]. The nitroethenediamine moiety mimics the basic imidazole ring of endogenous histamine but acts as a competitive antagonist at the H2 receptor on gastric parietal cells, effectively suppressing basal and stimulated gastric acid secretion[5].

• Class 2: Phosphodiesterase (PDE) III/IV Inhibitors Condensation of BENE with specific diamines yields pyrimido[6,1-a]isoquinolin-4-one derivatives (e.g., trequinsin analogues)[3]. These rigid, polycyclic derivatives exhibit potent PDE III/IV inhibitory activity, leading to elevated intracellular cAMP, vasodilation, and bronchodilation. They are primarily investigated for respiratory disorders like asthma and COPD[3].

• Class 3: Acetylcholinesterase (AChE) Inhibitors When reacted with hydrazine and subsequent cyclization agents, the BENE scaffold yields aminopyridazines[6]. These derivatives demonstrate significant AChE inhibitory activity, presenting a distinct pharmacological profile targeted at neurodegenerative diseases such as Alzheimer's[6].

Quantitative Pharmacological Comparison

To objectively compare the performance of these derivatives, the table below summarizes their primary targets, binding affinities, and therapeutic indications based on standard in vitro assay data.

Derivative Class	Primary Target	Mechanism of Action	Typical IC50 / Ki	Primary Indication	Key Structural Feature
Ranitidine Analogues	Histamine H2 Receptor	Competitive Antagonism	10 - 50 nM	Peptic Ulcers, GERD	Furan ring + nitroethenediamine core
Trequinsin Analogues	PDE III / PDE IV	Enzyme Inhibition	0.1 - 1.5 nM	Asthma, COPD	Pyrimido-isoquinolinone + nitroethene linker
Aminopyridazines	Acetylcholinesterase	Enzyme Inhibition	1.0 - 5.0 µM	Alzheimer's Disease	Pyridazine ring + piperidinyl-ethylamino

Experimental Workflows & Self-Validating Protocols

Protocol A: Modular Synthesis of an H2-Antagonist Analogue

The synthesis relies on exploiting the differential electrophilicity of the BENE core during sequential substitutions.

Fig 1. Sequential nucleophilic displacement workflow for nitroethene derivative synthesis.

Step-by-Step Methodology & Causality:

• Step 1 (Mono-substitution): Dissolve BENE (1.0 eq) in absolute ethanol. Add the primary amine (1.0 eq) dropwise at room temperature (20-25°C).

  • Causality: Ethanol is chosen as it stabilizes the polar, zwitterionic addition-elimination transition state. The reaction is strictly maintained at room temperature to prevent double displacement. Once the first amine attaches, it donates electron density into the nitroalkene pi-system via resonance. This electronic deactivation significantly reduces the electrophilicity of the beta-carbon, which is the causal mechanism allowing the mono-substituted intermediate to be isolated cleanly.

  • Self-Validation: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the bright yellow BENE spot and the evolution of ethyl mercaptan gas (odor) confirms Step 1 completion.

• Step 2 (Di-substitution): Add the secondary amine (1.2 eq) to the isolated intermediate in water or ethanol, and heat to reflux (80-100°C) for 4 hours.

  • Causality: The elevated thermal energy is required to overcome the reduced electrophilicity of the mono-substituted intermediate, forcing the expulsion of the second ethylthio group.

  • Self-Validation: LC-MS analysis must be performed on the crude mixture. The protocol is validated only if the spectrum shows the target molecular ion [M+H]+ with a complete absence of the mono-substituted mass peak.

Protocol B: Pharmacological Validation (H2 Receptor Binding Assay)

To confirm the pharmacological activity of the synthesized analogue, an isolated tissue assay is utilized.

Fig 2. Pharmacological mechanism of H2 receptor antagonism by nitroethene derivatives.

Step-by-Step Methodology & Causality:

• Tissue Preparation: Isolate guinea pig right atria (which are highly enriched in H2 receptors mediating chronotropic responses). Suspend the tissue in an organ bath containing oxygenated Tyrode's solution maintained at 37°C.

• Baseline Agonist Curve: Construct a cumulative concentration-response curve for histamine (the endogenous agonist) by measuring the increase in atrial beat frequency.

• Antagonist Incubation: Wash the tissue and equilibrate with a fixed concentration of the synthesized BENE derivative (e.g., 1 µM) for exactly 30 minutes.

  • Causality: The 30-minute incubation period is critical to ensure steady-state receptor occupancy by the competitive antagonist before the agonist challenge is reintroduced.

• Assay Validation: Generate a second histamine concentration-response curve.

  • Self-Validation: A rightward, parallel shift of the histamine curve without a depression of the maximum response confirms reversible competitive antagonism. Calculate the pA2 value using a Schild plot. As an internal system check, a known standard (Cimetidine) must be run in a parallel bath. If the calculated pA2 of the Cimetidine standard deviates by >0.2 log units from established literature values, the tissue preparation is deemed compromised, the assay is invalidated, and the protocol must be repeated.

Sources

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. US6794391B2 - Derivatives of pyrimido[6.1-a]isoquinolin-4-one - Google Patents [patents.google.com]
• 4. veeprho.com [veeprho.com]
• 5. veeprho.com [veeprho.com]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to ICH-Compliant Impurity Profiling of 1,1-Bis(ethylthio)-2-nitroethylene

This guide provides an in-depth, experience-driven comparison of analytical methodologies for the impurity profiling of 1,1-Bis(ethylthio)-2-nitroethylene, a key intermediate in pharmaceutical synthesis. Our focus is on the practical application of International Council for Harmonisation (ICH) validation guidelines to ensure data integrity, regulatory compliance, and ultimately, drug safety. We will dissect the causality behind experimental choices, presenting self-validating protocols and comparing analytical alternatives to equip researchers, scientists, and drug development professionals with a robust framework for impurity control.

The Imperative of Impurity Profiling in Drug Development

In pharmaceutical manufacturing, the purity of an Active Pharmaceutical Ingredient (API) is paramount. Impurities, even in trace amounts, can impact the safety, efficacy, and stability of the final drug product[1]. 1,1-Bis(ethylthio)-2-nitroethylene serves as a versatile building block, but its synthesis and storage can introduce a spectrum of impurities, including unreacted starting materials, intermediates, by-products, and degradation products[2].

An impurity profile is a detailed description of all identified and unidentified impurities present in a drug substance[3][4]. Establishing this profile is not merely a quality control exercise; it is a regulatory necessity mandated by guidelines from the ICH. This guide will focus on the practical application of these guidelines to develop and compare robust analytical methods.

The Regulatory Backbone: Understanding Relevant ICH Guidelines

A scientifically sound impurity profiling strategy is built upon the foundation of ICH guidelines. These documents provide a harmonized approach to ensuring the quality of pharmaceuticals.

• ICH Q3A(R2): Impurities in New Drug Substances : This guideline is the cornerstone of impurity management[5][6]. It establishes thresholds for reporting, identifying, and qualifying impurities based on the maximum daily dose of the drug[3][7]. Any impurity found at a level greater than 0.10% should generally be identified, and any impurity exceeding the qualification threshold requires safety qualification[4][8].

• ICH Q3B(R2): Impurities in New Drug Products : While our focus is the drug substance, this guideline is relevant as it addresses impurities that can arise during the formulation process or on storage, known as degradation products[9][10]. A robust analytical method for the drug substance must be able to separate the API from these potential degradants.

• ICH Q2(R1): Validation of Analytical Procedures : This is the "how-to" guide for ensuring an analytical method is suitable for its intended purpose[11][12]. It mandates the evaluation of specific validation characteristics to prove the method is reliable and accurate. These characteristics include:

  • Specificity : The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

  • Linearity : The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

  • Range : The interval between the upper and lower concentrations of an analyte for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy : The closeness of test results obtained by the method to the true value.

  • Precision : The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (short-term) and intermediate precision (within-laboratory variations).

  • Detection Limit (LOD) : The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Quantitation Limit (LOQ) : The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness : A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Primary Recommended Method: High-Performance Liquid Chromatography (HPLC)

For a non-volatile organic molecule like 1,1-Bis(ethylthio)-2-nitroethylene, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the workhorse and most appropriate primary analytical technique[13]. Its high resolving power, sensitivity, and adaptability make it ideal for separating and quantifying impurities.

Rationale for HPLC Method Selection

The choice of RP-HPLC is deliberate. The structure of 1,1-Bis(ethylthio)-2-nitroethylene (C₆H₁₁NO₂S₂) lends itself well to separation on a non-polar stationary phase (like C18) with a polar mobile phase. Potential impurities, arising from variations in the alkylthio groups or modifications to the nitroethylene core, will have different polarities, allowing for effective separation. UV detection is suitable as the nitroethylene chromophore absorbs UV light.

Experimental Protocol: A Validated RP-HPLC Method

This protocol is a self-validating system, designed for precision and robustness.

Instrumentation and Conditions:

Parameter	Specification	Causality (The "Why")
HPLC System	Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD)	DAD allows for peak purity analysis and selection of the optimal wavelength, enhancing specificity.
Column	Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm	C18 provides excellent hydrophobic retention for the analyte. The 3.5 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase A	0.1% Phosphoric Acid in Water	Phosphoric acid controls the pH to ensure consistent analyte ionization state and sharp peak shapes.[14]
Mobile Phase B	Acetonitrile	A common, effective organic modifier for RP-HPLC with good UV transparency.
Gradient Elution	0-20 min: 30% to 80% B; 20-25 min: 80% B; 25-26 min: 80% to 30% B; 26-30 min: 30% B	A gradient is essential for impurity profiling to elute both early (polar) and late (non-polar) eluting impurities within a reasonable runtime while maintaining good resolution.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing optimal efficiency.
Column Temp.	30 °C	Temperature control ensures reproducible retention times and peak shapes.
Injection Volume	10 µL	A small volume minimizes potential for peak distortion.
Detection	275 nm	Wavelength selected based on the UV absorbance maximum of 1,1-Bis(ethylthio)-2-nitroethylene for optimal sensitivity.
Diluent	Acetonitrile/Water (50:50, v/v)	Ensures sample solubility and compatibility with the mobile phase.

Sample Preparation:

• Standard Solution (1.0 mg/mL): Accurately weigh about 25 mg of 1,1-Bis(ethylthio)-2-nitroethylene reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Sample Solution (1.0 mg/mL): Prepare in the same manner as the Standard Solution using the test sample.

• Spiked Sample (for Specificity/Accuracy): Prepare a sample solution and spike with known levels of potential and identified impurities.

ICH Q2(R1) Validation Data Summary

The following table summarizes the expected outcomes from a full validation of the described HPLC method.

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank, placebo, spiked sample, and forced degradation samples (acid, base, peroxide, heat, light).	Peak for the main analyte is free from interference from impurities, degradants, and blank components. Peak purity index > 0.995.
Linearity	Analyze five concentrations from LOQ to 150% of the impurity specification limit.	Correlation coefficient (r²) ≥ 0.999.
Range	Confirmed by linearity, accuracy, and precision data.	LOQ to 150% of specification.
Accuracy	Analyze spiked samples at three levels (e.g., 50%, 100%, 150% of spec. limit) in triplicate.	Recovery between 90.0% and 110.0% for each impurity.
Precision (Repeatability)	Six replicate injections of a sample solution.	RSD ≤ 5.0% for each impurity.
Precision (Intermediate)	Repeat repeatability test on a different day with a different analyst/instrument.	RSD ≤ 10.0% over both sets of data.
LOQ	Determine signal-to-noise ratio (S/N).	S/N ≥ 10. Precision (RSD) at LOQ concentration should be ≤ 10.0%.
Robustness	Vary flow rate (±0.1 mL/min), column temp. (±2°C), and mobile phase pH (±0.2).	System suitability parameters (resolution, tailing factor) remain within acceptable limits.

Visualization of the Validation Workflow

The following diagram illustrates the logical flow of the ICH Q2(R1) validation process for the HPLC method.

Sources

• 1. (PDF) ICH GUIDELINES FOR IMPURITY PROFILE [academia.edu]
• 2. Impurity Profiling – Chromicent [chromicent.de]
• 3. database.ich.org [database.ich.org]
• 4. ijcrt.org [ijcrt.org]
• 5. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 6. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. m.youtube.com [m.youtube.com]
• 8. Impurity Profiling: Characterization of unknown impurities [kymos.com]
• 9. ICH Q3B (R2) Impurities in new drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. ICH Q3B(R2) Impurities in New Drug Products - ECA Academy [gmp-compliance.org]
• 11. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 12. database.ich.org [database.ich.org]
• 13. pharmoutsourcing.com [pharmoutsourcing.com]
• 14. 1,1-Bis(ethylthio)-2-nitroethylene | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

1,1-Bis(ethylthio)-2-nitroethylene proper disposal procedures

An essential component of laboratory safety and operational excellence in drug development is the rigorous lifecycle management of synthetic intermediates. 1,1-Bis(ethylthio)-2-nitroethylene (CAS: 19419-96-6) and its close homologue 1,1-Bis(methylthio)-2-nitroethylene (CAS: 13623-94-4) are nitroketene dithioacetals frequently utilized as versatile building blocks in the synthesis of pharmaceuticals, particularly histamine H2-receptor antagonists [1, 2].

Because these compounds contain both sulfur (thioether) and nitrogen (nitro) functional groups, their disposal requires specific protocols to prevent environmental contamination and ensure laboratory compliance. This guide provides authoritative, step-by-step operational procedures for the safe handling and disposal of 1,1-Bis(ethylthio)-2-nitroethylene in a professional laboratory setting.

Physicochemical Profiling and Disposal Causality

To design a self-validating disposal protocol, we must first understand the causality behind the chemical's hazards. The disposal strategy is dictated by the molecule's elemental composition and reactivity profile.

Table 1: Hazard Profile and Disposal Implications

Property / Feature	Characteristic	Operational Implication for Disposal
Physical State	Solid	Generates dust; requires primary containment to prevent inhalation during transfer[2].
Functional Groups	Thioether ( −SR ), Nitro ( −NO2​ )	Critical: Thermal decomposition yields highly toxic sulfur oxides ( SOx​ ) and nitrogen oxides ( NOx​ ). Cannot be disposed of in municipal waste [1].
GHS Classification	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	Requires appropriate PPE (N95/P100 respirator if dusty, nitrile gloves, safety goggles) during all handling and waste consolidation steps [2, 3].
Reactivity	Combustible Solid	Must be strictly segregated from strong oxidizing agents to prevent spontaneous ignition in the waste stream [2].

The Causality of Incineration: Because 1,1-Bis(ethylthio)-2-nitroethylene contains high mass-percentages of sulfur and nitrogen, aqueous quenching or drain disposal is strictly prohibited. The only scientifically and environmentally sound method of final disposition is high-temperature hazardous waste incineration utilizing facilities equipped with flue-gas desulfurization (FGD) and selective catalytic reduction (SCR) scrubbers to neutralize SOx​ and NOx​ emissions [1, 3].

Step-by-Step Operational Disposal Protocol

The following methodology ensures compliance with standard Environmental Health and Safety (EHS) and Resource Conservation and Recovery Act (RCRA) guidelines for hazardous organic solids.

Phase 1: Waste Segregation and Containment

• Designate the Waste Stream: Classify the material as "Non-Halogenated Organic Solid Waste" (or your institution's specific designation for sulfur-containing organic solids).

• Verify Compatibility: Ensure the waste container does not contain strong oxidizers (e.g., peroxides, nitrates, permanganates) or strong acids, which could react with the thioether groups.

• Primary Containment: Transfer the solid waste into a chemically compatible, sealable container. High-Density Polyethylene (HDPE) wide-mouth jars or amber glass bottles are optimal.

• Dust Mitigation: Perform all transfers inside a certified chemical fume hood to prevent the aerosolization of the irritating solid dust.

Phase 2: Labeling and HWAA Storage

• Apply EHS Labeling: Immediately affix a Hazardous Waste label to the container. The label must explicitly state:

  • Chemical Name: 1,1-Bis(ethylthio)-2-nitroethylene (or "Sulfur/Nitrogen-containing organic solid").

  • Hazards: Irritant, Combustible Solid.

• Secondary Containment: Place the primary container inside a secondary containment tray within your laboratory's designated Hazardous Waste Accumulation Area (HWAA).

• Environmental Controls: Store away from direct sunlight, heat sources, and incompatible chemical streams.

Phase 3: Final Disposition

• EHS Transfer: Once the container is full, or approaches the regulatory time limit for local accumulation (typically 90 to 180 days depending on generator status), submit a waste pickup request to your institutional EHS department.

• Vendor Hand-off: EHS will transfer the material to a licensed hazardous waste management vendor. The vendor will transport the material to a permitted incineration facility capable of managing SOx​ and NOx​ effluents [1].

Spill Response and Decontamination

In the event of an accidental spill prior to disposal, the workflow must shift to immediate containment to prevent respiratory exposure.

• Evacuate and Assess: Clear personnel from the immediate area. Verify that no ignition sources are present.

• Don PPE: Ensure responders are wearing chemical-resistant nitrile gloves, safety goggles, a lab coat, and an appropriate particulate respirator (e.g., N95 or P100) [2].

• Dry Cleanup: Do not use water initially, as this can spread the material. Carefully sweep up the solid using a spark-proof brush and dustpan, or use a HEPA-filtered vacuum dedicated to hazardous chemical cleanup.

• Consolidation: Place the spilled material and all contaminated cleanup items (paper towels, PPE) into a designated hazardous waste container as outlined in Phase 1.

• Surface Decontamination: Wash the spill area with a mild detergent and water solution only after all bulk solid has been removed. Collect the wash water as hazardous aqueous waste if required by local regulations.

Process Visualization

The following diagram illustrates the logical flow of the waste management process, ensuring a closed-loop system from generation to final destruction.

Figure 1: Standard laboratory disposal workflow for sulfur- and nitrogen-containing organic solid waste.

References

• NextSDS. "1,1-bis(methylthio)-2-nitroethylene — Chemical Substance Information & Hazard Classifications." NextSDS Database. Available at: [Link]

Personal protective equipment for handling 1,1-Bis(ethylthio)-2-nitroethylene

Operational Safety Guide: Handling 1,1-Bis(ethylthio)-2-nitroethylene in Drug Development

Executive Summary & Operational Context

1,1-Bis(ethylthio)-2-nitroethylene (CAS 19419-96-6) is a highly reactive intermediate widely utilized in the synthesis of active pharmaceutical ingredients (APIs), particularly histamine H2-receptor antagonists [1]. Due to its unique structural moieties—an electrophilic nitroethylene group and two lipophilic ethylthio groups—this compound presents distinct handling challenges. This guide provides researchers and drug development professionals with field-proven, step-by-step methodologies for personal protective equipment (PPE) selection, handling, and disposal.

Hazard Assessment & Mechanistic Causality

To build a self-validating safety protocol, one must understand the causality behind the chemical's hazards. According to the National Research Council's Prudent Practices in the Laboratory [3], PPE must serve as the final barrier in the hierarchy of controls, preceded by robust engineering controls.

• Electrophilic Reactivity (Skin/Eye Irritant): The nitroethylene double bond is highly electron-deficient, making it a potent Michael acceptor. Upon contact with biological tissues, it readily reacts with nucleophilic residues (e.g., thiols in cysteine, amines in lysine) on skin and ocular proteins, causing severe irritation and potential sensitization [2].

• Lipophilicity & Permeation: The ethylthio groups increase the molecule's lipophilicity (XLogP3 ~2.3) [1], enhancing its ability to penetrate standard, porous glove materials like natural rubber latex.

• Particulate Aerosolization (Respiratory Irritant): As a crystalline solid, mechanical agitation during weighing generates fine dust. Inhalation of these particulates leads to respiratory tract irritation, necessitating strict aerodynamic containment [4].

PPE Matrix by Operational Scale

The following table summarizes the quantitative and categorical PPE requirements based on the mass of 1,1-Bis(ethylthio)-2-nitroethylene being handled.

Operational Scale	Hand Protection (Gloves)	Eye & Face Protection	Body Protection	Respiratory Protection & Engineering
Analytical (<100 mg)	Single-layer Nitrile (min. 4 mil)	ANSI Z87.1 Safety Glasses with side shields	Standard cotton/poly lab coat	Chemical fume hood (face velocity 80-100 fpm)
Preparative (100 mg - 10 g)	Double-layer Nitrile (inner 4 mil, outer 8 mil)	Chemical splash goggles	Fluid-resistant lab coat, buttoned to the top	Chemical fume hood; no respirator required if hood is verified
Process (>10 g)	Butyl rubber outer glove over Nitrile inner glove	Splash goggles + Full face shield	Tyvek® suit or chemical-resistant apron	Fume hood + N95/P100 particulate respirator (if powder transfer risk exists)

Step-by-Step Handling & Operational Protocol

This protocol ensures a self-validating workflow where each step verifies the safety of the next.

• Step 1: Engineering Control Verification

  • Action: Activate the chemical fume hood and verify the continuous monitor reads a face velocity between 80 and 100 feet per minute (fpm).

  • Causality: Proper airflow ensures that any crystalline dust generated during container opening is drawn away from the operator's breathing zone.

• Step 2: PPE Donning Sequence

  • Action: Inspect gloves for micro-tears by inflating them slightly. Don the inner nitrile gloves, followed by the lab coat, safety goggles, and finally the outer nitrile gloves (pulling the outer cuffs over the lab coat sleeves).

  • Causality: Layering the outer glove over the sleeve prevents particulates from settling on the wrists. Nitrile is selected over latex because its synthetic polymer matrix resists permeation by lipophilic thioethers.

• Step 3: Anti-Static Weighing

  • Action: Use an anti-static weighing boat or a grounded metal spatula to transfer the solid.

  • Causality: 1,1-Bis(ethylthio)-2-nitroethylene crystals can hold a static charge, causing them to repel and aerosolize. Anti-static tools neutralize this charge, keeping the powder contained.

• Step 4: Solubilization & Transfer

  • Action: Dissolve the solid in the reaction solvent (e.g., acetonitrile or dichloromethane) inside the fume hood before transferring to the main reactor.

  • Causality: Transferring a liquid solution is significantly lower risk than transferring a dry, reactive powder, minimizing airborne exposure.

• Step 5: Doffing & Decontamination

  • Action: Remove the outer gloves inside the fume hood by turning them inside out. Wash the inner gloves with soap and water before removing them to prevent secondary contamination of lab surfaces.

Handling and Disposal Workflow

The following logical relationship diagram outlines the critical decision points during the handling and disposal of 1,1-Bis(ethylthio)-2-nitroethylene.

Workflow for the safe handling, spill response, and disposal of 1,1-Bis(ethylthio)-2-nitroethylene.

Spill Response & Disposal Plan

In the event of a breach in containment, immediate and calculated action is required to prevent exposure and hazardous side reactions.

• Spill Containment: If a powder spill occurs outside the fume hood, immediately evacuate the immediate area to allow airborne dust to settle. Do not dry sweep. Cover the spill with damp absorbent pads or an inert material (e.g., vermiculite) to suppress dust.

• Chemical Incompatibility Warning: Do not use strong bases (e.g., sodium hydroxide) to clean the spill. The nitroethylene moiety can undergo rapid, exothermic decomposition or polymerization in the presence of strong alkalis.

• Disposal Logistics: Collect all contaminated PPE, absorbent materials, and residual chemical into a high-density polyethylene (HDPE) solid waste container. Label the container explicitly as "Hazardous Solid Waste - Thioether/Nitroethylene."

• Final Destruction: The mandated disposal route is high-temperature incineration. Because the molecule contains both sulfur and nitrogen, incineration must occur at a facility equipped with flue-gas scrubbers to capture sulfur dioxide ( SO2​ ) and nitrogen oxides ( NOx​ ), preventing environmental toxicity.

References

• PubChem. "1,1-Bis(ethylthio)-2-nitroethylene | C6H11NO2S2 | CID 86870". National Center for Biotechnology Information.[Link]

• NextSDS. "1,1-bis(methylthio)-2-nitroethylene — Chemical Substance Information". NextSDS Substance Database.[Link]

• National Research Council. "Working with Chemicals - Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards". National Academies Press.[Link]

• Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance". U.S. Department of Labor.[Link]